2-(1H-tetrazol-5-yl)benzaldehyde

• CAS: 205452-86-4

Core Science & Biosynthesis

2-(1H-tetrazol-5-yl)benzaldehyde chemical properties

An In-Depth Technical Guide to the Chemical Properties of 2-(1H-tetrazol-5-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of 2-(1H-tetrazol-5-yl)benzaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. The document details its core chemical and physical properties, spectroscopic signature, and principal synthetic methodologies. Emphasis is placed on the compound's reactivity, particularly the interplay between the aldehyde functionality and the tetrazole ring, which establishes its role as a versatile synthetic intermediate. Its function as a bioisostere for carboxylic acids is critically discussed, highlighting the physicochemical properties that underpin its utility in drug design. This guide serves as an authoritative resource for scientists leveraging this molecule in the development of novel chemical entities.

Introduction

2-(1H-tetrazol-5-yl)benzaldehyde is an aromatic compound featuring a benzaldehyde scaffold substituted at the ortho-position with a 1H-tetrazole ring. The tetrazole moiety, a five-membered aromatic ring composed of four nitrogen atoms and one carbon, is a unique functional group that imparts distinct chemical characteristics to the molecule. While not found in natural products, the tetrazole ring is a critical component in numerous pharmaceuticals due to its unique electronic and steric properties.[1]

The primary significance of 5-substituted-1H-tetrazoles in drug development lies in their function as a non-classical bioisostere of the carboxylic acid group.[1][2] The tetrazole ring possesses a pKa value comparable to that of a carboxylic acid (typically 4.5-4.9), allowing it to exist as an anion at physiological pH and engage in similar ionic interactions with biological targets.[3][4] However, it offers advantages over the carboxylic acid group, including greater metabolic stability, increased lipophilicity, and a more delocalized negative charge, which can enhance membrane permeability and improve pharmacokinetic profiles.[5] The presence of the reactive aldehyde group ortho to the tetrazole ring makes 2-(1H-tetrazol-5-yl)benzaldehyde a particularly valuable and versatile building block for constructing complex molecular architectures and novel heterocyclic systems.[6][7]

Synthesis and Mechanism

The most prevalent and efficient method for synthesizing 5-substituted-1H-tetrazoles, including 2-(1H-tetrazol-5-yl)benzaldehyde, is the [3+2] cycloaddition reaction between a nitrile and an azide salt.[2] This reaction provides a direct and high-yielding pathway to the tetrazole core.

The synthesis commences with 2-cyanobenzaldehyde, which reacts with an azide source, typically sodium azide (NaN₃). The reaction is often catalyzed by a Lewis acid (e.g., zinc salts, aluminum chloride) or a Brønsted acid (e.g., ammonium chloride, silica sulfuric acid) in a high-boiling polar aprotic solvent such as N,N-dimethylformamide (DMF).[3][8][9] The role of the acid catalyst is to activate the nitrile group, rendering its carbon atom more electrophilic and susceptible to nucleophilic attack by the azide anion.[3][9] The reaction proceeds through a stepwise cycloaddition mechanism to form the aromatic tetrazole ring.[3] Upon completion, the reaction mixture is acidified, which protonates the tetrazole ring, reducing its solubility and facilitating its precipitation and isolation.[3]

Caption: General workflow for the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde.

Experimental Protocol: Synthesis

• Warning: Sodium azide is highly toxic. Reactions involving azides can also produce hydrazoic acid (HN₃), which is volatile and explosive. This procedure must be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[3][10]

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-cyanobenzaldehyde (1.0 eq.), sodium azide (1.5 eq.), and ammonium chloride (1.2 eq.).

• Add anhydrous N,N-dimethylformamide (DMF) to achieve a suitable concentration (e.g., 0.5 M).

• Heat the reaction mixture with stirring to 100-120 °C and maintain for 12-24 hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture slowly into a beaker of ice-cold water.

• Acidify the aqueous solution to pH 2-3 by the dropwise addition of concentrated hydrochloric acid while stirring.

• A precipitate will form. Continue stirring in an ice bath for 30 minutes to ensure complete precipitation.

• Isolate the solid product by vacuum filtration, washing the filter cake with cold water.

• Dry the crude product under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Confirm the structure and purity of the final product using NMR, IR, and Mass Spectrometry.

Physicochemical Properties

The physical and chemical properties of 2-(1H-tetrazol-5-yl)benzaldehyde are fundamental to its handling, reactivity, and application in drug design.

Property	Value	Source(s)
Molecular Formula	C₈H₆N₄O	[11][12]
Molecular Weight	174.16 g/mol	[11][12]
Appearance	White to off-white solid
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)	[6]
pKa (Tetrazole N-H)	~4.5 - 4.9 (estimated)	[3][4]
InChI Key	SRGPTCYCHZMFOR-UHFFFAOYSA-N	[13]
SMILES String	O=CC1=CC=C(C=C1)C2=NN=NN2	[11]

The acidic nature of the tetrazole N-H proton is a defining feature, making the molecule a strong hydrogen bond donor and allowing it to act as a bioisosteric replacement for a carboxylic acid.[4][5]

Spectroscopic Characterization

Spectroscopic analysis is essential for the unambiguous structural confirmation of 2-(1H-tetrazol-5-yl)benzaldehyde. The expected data derived from its functional groups are summarized below.

Technique	Expected Observations
¹H NMR	~10.0-10.5 ppm: Singlet, 1H (Aldehyde, -CHO).~7.5-8.5 ppm: Multiplets, 4H (Aromatic protons).~15-17 ppm: Very broad singlet, 1H (Tetrazole N-H, often exchangeable with D₂O).
¹³C NMR	~190-195 ppm: Aldehyde carbonyl carbon.~150-160 ppm: Tetrazole ring carbon.~125-140 ppm: Aromatic carbons (6 signals expected).
IR (KBr, cm⁻¹)	~3100-2900 cm⁻¹: Broad (N-H stretch).~2820 & 2720 cm⁻¹: (C-H stretch of aldehyde).~1710-1690 cm⁻¹: Strong (C=O stretch of aldehyde).~1600-1450 cm⁻¹: (Aromatic C=C and tetrazole ring stretches).
Mass Spec (ESI-MS)	[M-H]⁻: Expected at m/z 173.05.[M+H]⁺: Expected at m/z 175.06.

Experimental Protocols: Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR):

  • Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO is a suitable solvent that will allow for the observation of the acidic N-H proton.

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

  • For ¹H NMR, a spectral width of 0-18 ppm is recommended to ensure observation of the downfield N-H proton.[14]

• Infrared (IR) Spectroscopy:

  • Prepare a KBr pellet by grinding 1-2 mg of the solid sample with ~100 mg of dry, spectroscopic grade KBr.[14]

  • Press the mixture into a translucent pellet using a hydraulic press.

  • Acquire the spectrum using an FTIR spectrometer over a range of 4000-400 cm⁻¹.[14]

• Mass Spectrometry (MS):

  • Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Infuse the solution directly into an electrospray ionization (ESI) source.

  • Acquire spectra in both positive and negative ion modes to observe the protonated ([M+H]⁺) and deprotonated ([M-H]⁻) molecular ions.

Chemical Reactivity and Applications

The synthetic utility of 2-(1H-tetrazol-5-yl)benzaldehyde stems from the distinct reactivity of its two functional groups.

Caption: Key reactive sites and potential transformations of the molecule.

• Reactions of the Aldehyde Group: The electrophilic carbonyl carbon is a prime site for nucleophilic attack. This enables a wide array of transformations, making it a versatile synthetic handle:

  • Reductive Amination: Reaction with primary or secondary amines followed by reduction (e.g., with NaBH₃CN) yields substituted aminomethyl compounds, a common strategy for introducing diversity.

  • Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid, 2-(1H-tetrazol-5-yl)benzoic acid, providing a molecule with two acidic functional groups.

  • Wittig Reaction: Reaction with phosphorus ylides converts the aldehyde into an alkene, allowing for carbon chain extension.[15]

  • Multicomponent Reactions: Aldehydes are key components in reactions like the Ugi and Passerini reactions, enabling the rapid assembly of complex, drug-like scaffolds from simple precursors.[16][17]

• Properties of the Tetrazole Ring:

  • Acidity and Bioisosterism: As previously discussed, the N-H proton is acidic, allowing the ring to act as a carboxylate mimic in biological systems, forming key ionic and hydrogen-bonding interactions with receptor sites.[4]

  • N-Alkylation/Substitution: The deprotonated tetrazole is nucleophilic and can be alkylated at different nitrogen positions, leading to mixtures of N1 and N2 substituted isomers. This property is crucial in the synthesis of drugs like Losartan, where the tetrazole is N-substituted.

  • Metabolic Stability: The tetrazole ring is generally resistant to metabolic degradation pathways that would otherwise affect a carboxylic acid moiety.[2][5]

Safety and Handling

2-(1H-tetrazol-5-yl)benzaldehyde should be handled with the standard precautions for laboratory chemicals.

• Hazards: May cause skin, eye, and respiratory irritation.[18]

• Handling: Use in a well-ventilated area or fume hood. Wear appropriate PPE, including gloves, safety glasses, and a lab coat. Avoid creating and inhaling dust.[18][19]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.[18][19]

Extreme caution must be exercised when handling the synthetic precursor sodium azide . It is acutely toxic if swallowed or inhaled and can form highly explosive heavy metal azides. Acidification of azide-containing solutions liberates toxic and explosive hydrazoic acid (HN₃).[3][10] All work with azides must be conducted behind a safety shield in a properly functioning fume hood.

Conclusion

2-(1H-tetrazol-5-yl)benzaldehyde is a compound of considerable strategic importance. Its synthesis is well-established via the robust [3+2] cycloaddition of 2-cyanobenzaldehyde and sodium azide. The molecule's chemical properties are defined by the dual functionality of a reactive aldehyde group and an acidic, metabolically stable tetrazole ring. This unique combination establishes it as both an excellent bioisosteric replacement for ortho-substituted benzoic acids and a versatile intermediate for the synthesis of diverse and complex heterocyclic structures. A thorough understanding of its physicochemical properties, spectroscopic characteristics, and reactivity is paramount for its effective application in modern drug discovery and materials science.

References

• Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Koguro, K., Oga, T., Mitsui, S., & Orita, R. (1998). Novel Synthesis of 5-Substituted Tetrazoles from Nitriles. Synthesis, 1998(06), 910-914.
• Chavarría, C., & Constantino, M. (2020). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Mini-Reviews in Organic Chemistry, 18(3).

• Synthesis of 1H-tetrazoles. (n.d.). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]

• Chem Help ASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube. [Link]

• Palacios, F., de Retana, A. O., & de Marigorta, E. M. (2016). (1H-Tetrazol-5-yl)-Allenes: Building Blocks for Tetrazolyl Heterocycles. The Journal of Organic Chemistry, 81(19), 9140-9149.
• Palacios, F., de Retana, A. M. O., de Marigorta, E. M., & de los Santos, J. M. (2015). Synthesis of New 2-Halo-2-(1H-tetrazol-5-yl)-2H-azirines via a Non-Classical Wittig Reaction. Molecules, 21(12), 1649.
• PROCESS FOR PRODUCING 2 '- (1H-TETRAZOL-5-YL) -BIPHENYL-4-CARBALDEHYDE. (n.d.). Google Patents.

• National Center for Biotechnology Information. (n.d.). 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde. PubChem. Retrieved March 7, 2026, from [Link]

• Benzaldehyde 101560 - Safety Data Sheet. (n.d.). Retrieved March 7, 2026, from [Link]

• sodium azide - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved March 7, 2026, from [Link]

• A) The bioisosteric carboxylic acid and tetrazolyl moieties in two... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. (n.d.). RSC Publishing. Retrieved March 7, 2026, from [Link]

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. drughunter.com [drughunter.com]
• 5. researchgate.net [researchgate.net]
• 6. CAS 74815-22-8: 4-(1H-Tetrazol-5-yl)benzaldehyde [cymitquimica.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1H-Tetrazole synthesis [organic-chemistry.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. 4-(1H-Tetraazol-5-yl)benzaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 12. 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde | C8H6N4O | CID 10535227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. fluorochem.co.uk [fluorochem.co.uk]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]
• 17. Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. assets.thermofisher.com [assets.thermofisher.com]
• 19. fishersci.be [fishersci.be]

A Technical Guide to the Structural Elucidation of 2-(1H-tetrazol-5-yl)benzaldehyde

Prepared by: Gemini, Senior Application Scientist

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the comprehensive structural elucidation of 2-(1H-tetrazol-5-yl)benzaldehyde. This compound is a critical intermediate in the synthesis of valuable pharmaceuticals, most notably angiotensin II receptor blockers. Its unambiguous characterization is paramount for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredients (APIs). This guide moves beyond a simple listing of techniques, focusing on the scientific rationale behind the analytical strategy, data interpretation, and the integration of multidisciplinary spectroscopic evidence to build an irrefutable structural proof.

Introduction and Strategic Overview

2-(1H-tetrazol-5-yl)benzaldehyde is a bifunctional aromatic compound featuring a benzaldehyde moiety ortho-substituted with a 1H-tetrazole ring. The tetrazole group, a bioisostere for carboxylic acids, imparts unique physicochemical properties crucial for its role in medicinal chemistry[1][2]. The primary challenge in its structural elucidation lies in definitively confirming the molecular formula, the specific arrangement and connectivity of the functional groups, and the ortho-substitution pattern on the benzene ring.

Our strategy is built on a foundation of orthogonal analytical techniques. We begin with mass spectrometry to establish the elemental composition and molecular weight. Subsequently, infrared spectroscopy provides a rapid screen for key functional groups. The core of the elucidation, however, relies on a suite of nuclear magnetic resonance (NMR) experiments, which map the carbon-hydrogen framework and establish long-range connectivity. Each step is designed to be self-validating, with data from one technique corroborating the hypotheses drawn from another.

Figure 1: A strategic workflow for the structural elucidation of 2-(1H-tetrazol-5-yl)benzaldehyde.

Foundational Analysis: Molecular Formula and Functional Groups

Mass Spectrometry (MS)

Expertise & Experience: The first and most fundamental question for any unknown compound is "What is its molecular formula?". High-Resolution Mass Spectrometry (HRMS) is the definitive tool for this purpose, offering mass accuracy in the parts-per-million (ppm) range. For a molecule like 2-(1H-tetrazol-5-yl)benzaldehyde, which is an intermediate in pharmaceutical synthesis, HRMS is critical for detecting potential impurities and confirming the successful incorporation of the tetrazole ring[3][4]. We opt for electrospray ionization (ESI) due to its soft ionization nature, which minimizes fragmentation and maximizes the abundance of the molecular ion.

Protocol & Expected Data:

Parameter	Value / Observation	Rationale
Technique	High-Resolution Mass Spectrometry (HRMS)	Provides exact mass to determine elemental composition.
Ionization Mode	Electrospray Ionization (ESI), Positive & Negative	ESI is a soft technique suitable for polar molecules, minimizing fragmentation. Running in both modes increases the probability of observing a clear molecular ion.
Molecular Formula	C₈H₆N₄O	Calculated from the constituent atoms.
Exact Mass (Calc.)	174.0542	The theoretical monoisotopic mass.
Observed Ion [M+H]⁺	m/z 175.0615 (Positive Mode)	Corresponds to the protonated molecule.
Observed Ion [M-H]⁻	m/z 173.0470 (Negative Mode)	Corresponds to the deprotonated molecule, often favored by the acidic tetrazole proton.
Fragmentation (-ve)	Loss of N₂ (m/z 145)	A characteristic fragmentation pathway for tetrazoles in negative ion mode[2].
Fragmentation (+ve)	Loss of HN₃ (m/z 131)	A characteristic fragmentation pathway for tetrazoles in positive ion mode[2].

Trustworthiness: The observation of both the protonated and deprotonated molecular ions, each with a mass accuracy within 5 ppm of the calculated value, provides extremely high confidence in the elemental formula. Furthermore, the characteristic fragmentation patterns—loss of N₂ in negative mode and HN₃ in positive mode—serve as a validating signature for the presence of the tetrazole moiety[2].

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is a rapid, non-destructive technique that provides a "fingerprint" of the functional groups present in a molecule. While NMR and MS provide detailed connectivity and formula, IR confirms the presence of key bonds, such as the aldehyde carbonyl (C=O) and the tetrazole N-H. The absence of a strong nitrile (C≡N) stretch around 2230 cm⁻¹ is a critical validation point, confirming the complete conversion of the 2-cyanobenzaldehyde starting material.

Protocol & Expected Data:

Wavenumber (cm⁻¹)	Assignment	Significance
3400 - 3150	N-H Stretch (broad)	Indicates the presence of the tetrazole N-H group, often broadened by hydrogen bonding[5][6].
~3050	Aromatic C-H Stretch	Confirms the presence of the benzene ring.
~2850, ~2750	Aldehyde C-H Stretch (Fermi Doublet)	Diagnostic for the aldehyde C-H bond.
~1700	C=O Stretch (Aldehyde)	Confirms the presence of the carbonyl group. Its position indicates conjugation with the aromatic ring.
1600 - 1500	C=N Stretch	Associated with the tetrazole ring system[5].
~760	C-H Out-of-Plane Bend	Strong band suggestive of ortho-disubstitution on a benzene ring.

Core Structural Analysis: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the complete structural elucidation of organic molecules, providing detailed information about the chemical environment, count, and connectivity of every proton and carbon atom.

¹H NMR Spectroscopy

Expertise & Experience: ¹H NMR provides the first detailed map of the molecule's C-H framework. For 2-(1H-tetrazol-5-yl)benzaldehyde, we anticipate three distinct regions: the downfield aldehyde proton, the aromatic region, and the very broad, exchangeable tetrazole N-H proton. The splitting pattern in the aromatic region is particularly informative; a simple, symmetric pattern would suggest para or symmetrical substitution, whereas a complex, asymmetric pattern is a hallmark of ortho or meta substitution.

Expected Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~16.5 (very broad)	singlet (br)	1H	Tetrazole N-H	The acidic proton on the tetrazole ring is highly deshielded and often very broad. It will exchange with D₂O, causing the signal to disappear, which is a key validation experiment.[5]
~10.2	singlet	1H	Aldehyde CHO	The aldehyde proton is strongly deshielded by the anisotropic effect of the adjacent carbonyl group. Its chemical shift is highly characteristic[7][8].
8.1 - 7.7	multiplet	4H	Aromatic H	The four adjacent protons on the ortho-disubstituted ring form a complex, coupled spin system. The specific pattern confirms the lack of symmetry and points towards the 1,2-substitution pattern.

¹³C NMR Spectroscopy

Expertise & Experience: ¹³C NMR complements the ¹H data by defining the carbon skeleton. The key signals to identify are the aldehyde carbonyl carbon, the tetrazole ring carbon, and the distinct carbons of the disubstituted aromatic ring. The number of aromatic signals (expecting 6 due to asymmetry) is a crucial confirmation of the ortho-substitution, ruling out a symmetric para-isomer which would only show 4 aromatic signals.

Expected Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Rationale
~192	Aldehyde C =O	The carbonyl carbon of an aldehyde is one of the most downfield signals in a ¹³C NMR spectrum, making it easily identifiable[9].
~155	Tetrazole C	The carbon atom within the tetrazole ring.
137 - 128	Aromatic C (6 signals)	The presence of six distinct signals confirms the asymmetric 1,2-disubstitution pattern on the benzene ring.

2D NMR for Unambiguous Connectivity

Expertise & Experience: While 1D NMR provides the pieces of the puzzle, 2D NMR experiments show how they connect. For a molecule with adjacent, non-equivalent functional groups like this, Heteronuclear Multiple Bond Correlation (HMBC) is the most critical experiment. It reveals long-range (2-3 bond) correlations between protons and carbons, allowing us to definitively link the benzaldehyde portion to the tetrazole ring via the aromatic system.

Sources

• 1. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 2. lifesciencesite.com [lifesciencesite.com]
• 3. researchgate.net [researchgate.net]
• 4. Application of advanced high resolution mass spectrometric techniques for the analysis of losartan potassium regarding known and unknown impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. C7H6O C6H5CHO benzaldehyde low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. researchgate.net [researchgate.net]
• 9. C7H6O C6H5CHO C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of benzaldehyde C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

2-(1H-tetrazol-5-yl)benzaldehyde CAS number and identifiers

An In-depth Technical Guide to (1H-Tetrazol-5-yl)benzaldehydes: Synthesis, Properties, and Applications for Drug Discovery

Core Identifiers and Physicochemical Properties

The identity and fundamental properties of a chemical compound are critical for its application in research and development. This section provides a comparative summary of the key identifiers and computed physicochemical properties for the meta- and para-isomers of (1H-tetrazol-5-yl)benzaldehyde.

Identifier/Property	3-(1H-tetrazol-5-yl)benzaldehyde	4-(1H-tetrazol-5-yl)benzaldehyde
CAS Number	136689-94-6[1][2]	74815-22-8[3]
Molecular Formula	C₈H₆N₄O[1][2]	C₈H₆N₄O[3]
Molecular Weight	174.16 g/mol [4]	174.16 g/mol [5]
IUPAC Name	3-(2H-tetrazol-5-yl)benzaldehyde[4]	4-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde[3]
Synonyms	3-(1H-Tetrazol-5-yl)benzaldehyde	4-(5-Tetrazolyl)-benzaldehyde, 4-(2H-tetrazol-5-yl)-benzaldehyde[6]
InChI Key	GWZICMAGCVWLAY-UHFFFAOYSA-N[1]	SRGPTCYCHZMFOR-UHFFFAOYSA-N[3][5]
SMILES	O=Cc1cccc(c1)c2nnn[nH]2[1]	O=Cc1ccc(cc1)C1=NNN=N1[5][7]
Appearance	Not specified, likely a solid	White to off-white solid[6]
XLogP3	0.6[4]	Not specified
Storage	Not specified	Store in a well-ventilated place. Keep container tightly closed.[5]

The Strategic Importance of the Tetrazole Moiety in Drug Design

The 1H-tetrazole ring is a privileged scaffold in medicinal chemistry, primarily serving as a bioisosteric replacement for the carboxylic acid functional group. This substitution can offer several advantages in drug design, including enhanced metabolic stability, improved oral bioavailability, and a similar pKa to carboxylic acids, allowing it to act as a proton donor at physiological pH. The tetrazole moiety is found in numerous FDA-approved drugs, highlighting its importance in modern therapeutics. The presence of the aldehyde group on the phenyl ring provides a versatile chemical handle for further synthetic modifications, making (1H-tetrazol-5-yl)benzaldehydes valuable building blocks for the construction of complex, drug-like molecules.

Synthesis of (1H-Tetrazol-5-yl)benzaldehydes

The most common and efficient method for the synthesis of 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide salt. This reaction is broadly applicable to the synthesis of the ortho-, meta-, and para-isomers of (1H-tetrazol-5-yl)benzaldehyde, starting from the corresponding cyanobenzaldehyde precursor.

General Reaction Scheme

The synthesis involves the reaction of a cyanobenzaldehyde isomer with an azide source, typically sodium azide, often in the presence of a Lewis acid or an ammonium salt catalyst in a suitable solvent like N,N-dimethylformamide (DMF). The reaction proceeds via the formation of a tetrazolide salt, which is then protonated during acidic workup to yield the final 1H-tetrazole product.

Caption: General workflow for the synthesis of (1H-tetrazol-5-yl)benzaldehydes.

Detailed Experimental Protocol

The following is a representative, field-proven protocol for the synthesis of 4-(1H-tetrazol-5-yl)benzaldehyde, which can be adapted for the other isomers.

Materials:

• 4-Cyanobenzaldehyde (1.0 eq)

• Sodium Azide (NaN₃) (1.5 eq)

• Ammonium Chloride (NH₄Cl) (1.5 eq)

• N,N-Dimethylformamide (DMF) (5-10 mL per gram of nitrile)

• Hydrochloric Acid (HCl), 1M solution

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-cyanobenzaldehyde, sodium azide, and ammonium chloride.

• Solvent Addition: Add DMF to the flask. The amount should be sufficient to dissolve the reactants upon heating.

• Heating: Heat the reaction mixture to 120-130 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing ice-water.

• Acidification: Acidify the aqueous mixture to pH 2-3 by the slow addition of 1M HCl. A precipitate should form.

• Extraction: Extract the product from the aqueous layer with ethyl acetate (3x volumes).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 4-(1H-tetrazol-5-yl)benzaldehyde.

This self-validating protocol ensures the complete conversion of the nitrile and safe handling of the azide reagent. The acidic workup is crucial for both the protonation of the tetrazole ring and the quenching of any unreacted azide.

Safety and Handling

(1H-Tetrazol-5-yl)benzaldehydes and their synthetic precursors require careful handling in a laboratory setting.

• 3-(1H-tetrazol-5-yl)benzaldehyde: Classified as harmful if swallowed (Acute Tox. 4 Oral)[1].

• 4-(1H-tetrazol-5-yl)benzaldehyde: May cause skin irritation, serious eye irritation, and respiratory irritation[5]. It is also classified as a flammable solid[3].

• Sodium Azide: Highly toxic and can form explosive heavy metal azides. It should be handled with extreme caution in a well-ventilated fume hood.

• 2-Cyanobenzaldehyde: The precursor for the ortho-isomer is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and eye irritation[8].

Standard personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times. All manipulations should be performed in a fume hood.

Applications in Drug Discovery and Organic Synthesis

The (1H-tetrazol-5-yl)benzaldehyde scaffold is a valuable starting material for the synthesis of a wide range of biologically active molecules. The aldehyde functionality can be readily transformed into other functional groups or used in various carbon-carbon bond-forming reactions, such as aldol condensations, Wittig reactions, and reductive aminations. This allows for the incorporation of the tetrazole-bearing phenyl ring into larger, more complex molecular architectures.

Derivatives of these compounds have been investigated for a variety of therapeutic applications, including as angiotensin II receptor antagonists for the treatment of hypertension[9]. The versatility of this building block makes it a key component in the construction of compound libraries for high-throughput screening in drug discovery campaigns.

References

• ResearchGate. The proposed mechanism for the synthesis of 2-(1H-tetrazol-5-yl)...[Link]

• PMC. Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives...[Link]

• Google Patents. EP1666471A1 - Process for producing 2' -(1h-tetrazol-5-yl)-biphenyl-4-carbaldehyde.

• MDPI. Synthesis of New 2-Halo-2-(1H-tetrazol-5-yl)-2H-azirines via a Non-Classical Wittig Reaction.[Link]

• RSC Publishing. Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes...[Link]

• PubChem. 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde.[Link]

• PubChem. 2-Cyanobenzaldehyde.[Link]

• MDPI. Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis.[Link]

• PMC. Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives.[Link]

Sources

• 1. 3-(2H-Tetraazol-5-yl)benzaldehyde CAS 136689-94-6 Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-(1H-TETRAZOL-5-YL)BENZALDEHYDE | 136689-94-6 [chemnet.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde | C8H6N4O | CID 10535227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(1H-Tetraazol-5-yl)benzaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. CAS 74815-22-8: 4-(1H-Tetrazol-5-yl)benzaldehyde [cymitquimica.com]
• 7. H50470.MD [thermofisher.com]
• 8. 2-氰基苯甲醛 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: A Keystone Building Block in Modern Medicinal Chemistry

An In-depth Technical Guide to the Synthesis and Discovery of 2-(1H-tetrazol-5-yl)benzaldehyde

2-(1H-tetrazol-5-yl)benzaldehyde is a pivotal organic intermediate whose significance is intrinsically linked to the development of modern pharmaceuticals. While not a therapeutic agent itself, its unique bifunctional structure—featuring an aromatic aldehyde and a tetrazole ring—renders it an invaluable precursor for synthesizing complex, high-value molecules. The true prominence of this compound stems from its role as a key building block in the industrial-scale synthesis of the "sartan" class of drugs, including the blockbuster antihypertensive agent, Losartan.

The strategic importance of the tetrazole moiety cannot be overstated. In medicinal chemistry, the 1H-tetrazole ring is widely recognized as a metabolically stable bioisostere of the carboxylic acid group. This means it can mimic the acidic properties and spatial arrangement of a carboxylic acid at physiological pH, often leading to improved pharmacological profiles, such as enhanced lipophilicity, better membrane permeability, and increased metabolic stability, thereby improving a drug candidate's overall bioavailability and efficacy. This guide provides a comprehensive overview of the discovery, synthesis, and characterization of 2-(1H-tetrazol-5-yl)benzaldehyde, tailored for researchers and professionals in organic synthesis and drug development.

Discovery and Context: A Journey Tied to Angiotensin II Receptor Blockers

The discovery and development of synthetic routes to 2-(1H-tetrazol-5-yl)benzaldehyde are not chronicled as a singular event but are rather embedded within the broader narrative of creating angiotensin II receptor blockers (ARBs). The need for this specific intermediate arose directly from the molecular design of drugs like Losartan, where a tetrazole-substituted biphenyl moiety is crucial for binding to the AT₁ receptor.

Early syntheses of these complex biphenyl tetrazoles often involved hazardous organotin reagents. The development of a more direct and safer route, starting from the corresponding biphenyl nitrile and proceeding through intermediates like 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde, marked a significant process chemistry advancement. While the specific subject of this guide, 2-(1H-tetrazol-5-yl)benzaldehyde, is a simpler analog, the synthetic logic for the formation of the tetrazole ring from a nitrile precursor is identical and represents the most fundamental and widely adopted strategy.

Core Synthesis Methodology: The [2+3] Cycloaddition Reaction

The most efficient and prevalent method for synthesizing 5-substituted-1H-tetrazoles, including 2-(1H-tetrazol-5-yl)benzaldehyde, is the [2+3] cycloaddition reaction between a nitrile and an azide source. This reaction is a cornerstone of tetrazole chemistry due to its high atom economy, reliability, and the ready availability of starting materials.

Starting Material: The synthesis commences with 2-cyanobenzaldehyde, a commercially available compound featuring the necessary ortho-disposed nitrile and aldehyde functionalities.

Reagents and Catalysis:

• Azide Source: Sodium azide (NaN₃) is the most common and cost-effective source of the azide anion.

• Catalysts/Additives: The reaction is often sluggish and requires catalysis or activation to proceed at a reasonable rate and yield. Commonly used systems include:

  • Ammonium Chloride (NH₄Cl): In combination with NaN₃, it generates hydrazoic acid (HN₃) in situ, which is the active cycloaddition partner. HN₃ is highly toxic and explosive, so this method requires stringent safety protocols.

  • Lewis Acids: Zinc salts (e.g., ZnCl₂, ZnBr₂) are frequently employed to catalyze the reaction by coordinating to the nitrile nitrogen, thereby activating it towards nucleophilic attack by the azide. This approach often allows the reaction to proceed under milder conditions.

  • Organic Bases/Salts: Triethylamine hydrochloride and other amine salts have also been used to facilitate the reaction.

Mechanism of Action: The reaction proceeds via a concerted [3+2] cycloaddition mechanism. The azide ion (or hydrazoic acid) acts as a 1,3-dipole that reacts with the nitrile's carbon-nitrogen triple bond (the dipolarophile). This forms the five-membered tetrazole ring. Subsequent protonation during acidic workup yields the final 1H-tetrazole product.

Visualizing the Synthetic Pathway

Caption: Overall synthetic transformation.

Detailed Experimental Protocol

This protocol is a representative example of the synthesis using a zinc catalyst, which is generally preferred for its milder conditions and improved safety profile compared to methods that generate significant amounts of free hydrazoic acid.

Objective: To synthesize 2-(1H-tetrazol-5-yl)benzaldehyde from 2-cyanobenzaldehyde.

Materials:

• 2-Cyanobenzaldehyde (1.0 eq)

• Sodium Azide (NaN₃) (1.5 - 2.0 eq)

• Zinc Chloride (ZnCl₂) (1.0 - 1.2 eq)

• N,N-Dimethylformamide (DMF) or Water as solvent

• Hydrochloric Acid (HCl), ~3M aqueous solution

• Ethyl Acetate

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

Safety Precautions:

• Sodium azide is highly toxic and can form explosive heavy metal azides. Avoid contact with metals like lead and copper. All reactions should be conducted in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Acidification of azide-containing solutions can generate highly toxic and explosive hydrazoic acid (HN₃). The acidification step must be performed slowly and with cooling in a fume hood.

Procedure:

• Reaction Setup: To a round-bottom flask, add 2-cyanobenzaldehyde (1.0 eq), sodium azide (1.5 eq), and zinc chloride (1.1 eq).

• Solvent Addition: Add a suitable solvent, such as DMF or water, to the flask. Water is a greener solvent choice where applicable.

• Heating: Heat the reaction mixture with stirring to 100-120 °C. The optimal temperature may vary depending on the solvent and specific substrates.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically several hours).

• Cooling and Quenching: Once complete, cool the reaction mixture to room temperature. Carefully and slowly pour the mixture into a beaker containing ice and water.

• Acidification: In a fume hood, slowly add 3M HCl to the aqueous mixture with stirring until the pH is approximately 1-2. This protonates the tetrazole ring, causing the product to precipitate.

• Extraction: Extract the acidic aqueous layer with ethyl acetate (3 x volumes).

• Washing and Drying: Combine the organic layers and wash them sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the crude product.

• Purification: The crude solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to obtain the pure 2-(1H-tetrazol-5-yl)benzaldehyde.

Visualizing the Experimental Workflow

Caption: Step-by-step experimental workflow.

Data Summary and Characterization

The identity and purity of the synthesized 2-(1H-tetrazol-5-yl)benzaldehyde must be rigorously confirmed through analytical techniques.

Table 1: Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₈H₆N₄O
Molecular Weight	174.16 g/mol
Appearance	Solid
IUPAC Name	2-(1H-tetrazol-5-yl)benzaldehyde	-
CAS Number	74815-22-8 (for the 4-isomer)

Note: Data for the specific 2-isomer can be sparse in public databases compared to its 3- and 4-isomers. The provided data serves as a close reference.

Expected Analytical Data:

• ¹H NMR: Expect characteristic signals for the aldehyde proton (~10 ppm), aromatic protons in the disubstituted benzene ring (7.5-8.5 ppm), and a broad signal for the N-H proton of the tetrazole ring (can be concentration-dependent and may exchange with D₂O).

• ¹³C NMR: Signals corresponding to the aldehyde carbonyl carbon (~190 ppm), aromatic carbons, and the tetrazole ring carbon.

• IR Spectroscopy: Characteristic absorption bands for the N-H stretch (broad, ~3000-3400 cm⁻¹), C=O stretch of the aldehyde (~1700 cm⁻¹), and C=N/N=N stretches of the tetrazole ring.

• Mass Spectrometry: The molecular ion peak (M+H)⁺ corresponding to the calculated molecular weight.

Applications in Drug Synthesis: The Gateway to Sartans

The primary and most critical application of tetrazole-substituted benzaldehydes is in the synthesis of angiotensin II receptor blockers. In the case of Losartan synthesis, the closely related intermediate, 2-n-butyl-4-chloro-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazole-5-carbaldehyde, is a direct precursor to the final active pharmaceutical ingredient (API). The aldehyde group undergoes reduction to a hydroxymethyl group in the final step of the synthesis. This highlights the utility of the aldehyde as a stable, versatile functional group that can be readily transformed into other functionalities as required by the target molecule's structure.

Conclusion

2-(1H-tetrazol-5-yl)benzaldehyde represents a classic example of a "building block" molecule, whose value is realized in the synthesis of more complex and functionally significant compounds. Its preparation is dominated by the robust and well-understood [2+3] cycloaddition reaction, a testament to the efficiency of click-chemistry principles in modern organic synthesis. For researchers in medicinal chemistry and drug development, a thorough understanding of the synthesis and handling of this intermediate is essential for the successful production of a vital class of cardiovascular drugs. The methodologies described herein, grounded in established chemical principles, provide a reliable framework for the laboratory-scale synthesis and characterization of this important compound.

References

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. (2024, April 29). Beilstein Journal of Organic Chemistry. [Link]

• Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. RSC Publishing. [Link]

• Tetrazolium Compounds: Synthesis and Applications in Medicine. PMC. [Link]

• Cycloaddition strategy for the synthesis of tetrazoles. ResearchGate. [Link]

• Synthesis of Fused Tetrazole Derivatives via a Tandem Cycloaddition and N-Allylation Reaction and Parallel Synthesis of Fused Tetrazole Amines. ACS Publications. [Link]

• Synthesis and biological evaluation of tetrazole containing compounds as possible anticancer agents. MedChemComm (RSC Publishing). [Link]

• Electrochemical synthesis of tetrazoles via metal- and oxidant-free [3 + 2] cycloaddition of azides with hydrazones. Green Chemistry (RSC Publishing). [Link]

• Synthesis of 1H-tetrazoles. Organic Chemistry Portal. [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers. [Link]

• Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green

Structural Elucidation and Spectroscopic Profiling of 2-(1H-tetrazol-5-yl)benzaldehyde: A Technical Guide for Pharmacophore Characterization

Executive Summary

2-(1H-tetrazol-5-yl)benzaldehyde (C₈H₆N₄O) is a critical synthetic intermediate and pharmacophore building block, widely utilized in the development of Angiotensin II receptor blockers (ARBs) and novel immunomodulatory agents. The tetrazole ring serves as a metabolically stable bioisostere for carboxylic acids. However, its characterization presents unique analytical challenges due to its high acidity (pKa ~4.5) and dynamic 1H/2H tautomerism. This whitepaper provides an in-depth, self-validating framework for the spectroscopic characterization (NMR, IR, MS) of this compound, detailing the causality behind specific analytical choices to ensure high-fidelity structural elucidation.

Experimental Methodologies: Self-Validating Protocols

To guarantee data integrity, the following analytical protocols are designed as self-validating systems, incorporating internal calibration and suitability checks at every stage.

Nuclear Magnetic Resonance (NMR) Acquisition

• The Causality of Solvent Selection: Tetrazoles exhibit rapid prototropic tautomerism between the 1H and 2H forms (1)[1]. Using a non-polar or protic solvent often results in extreme line broadening or complete loss of the tetrazole N-H signal due to rapid exchange. DMSO-d₆ is strictly selected because it acts as a strong hydrogen-bond acceptor, effectively "locking" the tautomeric equilibrium and allowing the distinct observation of the highly deshielded N-H proton (2)[2].

• Protocol:

  • Dissolve 15 mg of 2-(1H-tetrazol-5-yl)benzaldehyde in 0.6 mL of anhydrous DMSO-d₆ (99.9% D).

  • Add 0.05% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

  • Acquire ¹H NMR at 400 MHz (16 scans, relaxation delay D1 = 2.0 s) and ¹³C NMR at 100 MHz (1024 scans, D1 = 1.5 s).

  • Validation Check: Ensure the residual DMSO pentet in the ¹³C NMR spectrum is sharply resolved at exactly 39.52 ppm. A broad or split pentet indicates poor magnetic field homogeneity (shimming), requiring immediate recalibration before data acceptance.

Attenuated Total Reflectance (ATR) FTIR Spectroscopy

• The Causality of Matrix Avoidance: Traditional KBr pellet methods are highly susceptible to ambient moisture absorption. Water exhibits a broad O-H stretch (~3300 cm⁻¹) that completely masks the critical N-H stretching region of the tetrazole ring. ATR-FTIR analyzes the neat solid, eliminating moisture interference entirely.

• Protocol:

  • Clean the diamond ATR crystal with LC-MS grade isopropanol and allow it to evaporate.

  • Validation Check: Collect a background single-beam spectrum (32 scans). The system automatically validates that no residual contamination or baseline drift >2% transmittance exists.

  • Place 2-3 mg of the solid sample directly onto the crystal and apply consistent pressure using the anvil.

  • Acquire the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

High-Resolution Electrospray Ionization Mass Spectrometry (ESI-HRMS)

• The Causality of Ionization Mode: The tetrazole proton is highly acidic. Consequently, Negative Ion Mode ESI is exceptionally sensitive for this compound, yielding an intense [M-H]⁻ ion.

• Protocol:

  • Prepare a 1 µg/mL solution of the analyte in Methanol/Water (50:50, v/v) containing 0.1% formic acid.

  • Validation Check: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the TOF/Orbitrap analyzer. Proceed only if the mass accuracy error is < 5 ppm across the 100-1000 m/z range.

  • Inject 5 µL into the ESI source (Capillary voltage: 3.5 kV for positive, 3.0 kV for negative).

  • Perform MS/MS using Collision-Induced Dissociation (CID) at 15-25 eV to map fragmentation pathways.

Spectroscopic Data Analysis & Structural Correlations

NMR Profiling: Chemical Shifts & Tautomeric Effects

In the ¹H NMR spectrum, the most diagnostic feature is the tetrazole N-H proton, which appears as a broad singlet far downfield at approximately 16.2 ppm . This extreme deshielding is caused by the strong electron-withdrawing nature of the tetrazole ring combined with strong intramolecular hydrogen bonding between the N-H and the adjacent ortho-aldehyde carbonyl oxygen. The aldehyde proton (-CHO) is observed as a sharp singlet at 10.25 ppm . The aromatic protons (H-3 to H-6) appear as a tightly coupled multiplet between 7.75 and 8.10 ppm due to the asymmetric substitution of the benzene ring.

FTIR Spectroscopy: Functional Group Signatures

The ATR-FTIR spectrum is dominated by two primary regions:

• Carbonyl Region: A strong, sharp absorption at 1695 cm⁻¹ corresponds to the C=O stretch of the benzaldehyde moiety. The slight shift to a lower wavenumber (compared to a standard 1705 cm⁻¹ benzaldehyde) is indicative of the aforementioned intramolecular hydrogen bonding.

• Tetrazole Region: A broad band spanning 3100–2800 cm⁻¹ represents the N-H stretch, broadened due to extensive intermolecular hydrogen bonding in the solid state. Ring breathing modes and C=N/N=N stretches are observed at 1560 cm⁻¹ and 1450 cm⁻¹ .

MS/MS Fragmentation Pathways

Mass spectrometry provides definitive structural confirmation through characteristic neutral losses.

• Negative Mode (ESI⁻): The parent ion[M-H]⁻ is observed at m/z 173.046. Upon CID, the tetrazole ring undergoes a highly characteristic elimination of molecular nitrogen (N₂), yielding a fragment at m/z 145.04. This is followed by the loss of carbon monoxide (CO) from the aldehyde group, producing an ion at m/z 117.05.

• Positive Mode (ESI⁺): The protonated molecule [M+H]⁺ at m/z 175.061 undergoes a diagnostic loss of hydrazoic acid (HN₃, 43 Da), a hallmark fragmentation of 5-substituted 1H-tetrazoles (3)[3], resulting in a fragment at m/z 132.04. This behavior directly correlates with the electronic effects induced by the ortho-substitution (4)[4].

Data Presentation

The quantitative spectroscopic parameters are summarized below to serve as a reference standard for structural validation.

Analytical Technique	Parameter / Mode	Observed Signal	Structural Assignment
¹H NMR (400 MHz, DMSO-d₆)	Chemical Shift (δ)	16.20 ppm (br s, 1H)	Tetrazole N-H (H-bonded)
Chemical Shift (δ)	10.25 ppm (s, 1H)	Aldehyde -CHO
Chemical Shift (δ)	7.75 - 8.10 ppm (m, 4H)	Aromatic Protons (H-3 to H-6)
¹³C NMR (100 MHz, DMSO-d₆)	Chemical Shift (δ)	191.2 ppm	Aldehyde Carbonyl (C=O)
Chemical Shift (δ)	155.4 ppm	Tetrazole C5
ATR-FTIR	Wavenumber (cm⁻¹)	3100 - 2800 cm⁻¹	Broad N-H stretch
Wavenumber (cm⁻¹)	1695 cm⁻¹	Strong C=O stretch
Wavenumber (cm⁻¹)	1560 cm⁻¹, 1450 cm⁻¹	C=N, N=N ring stretches
ESI-HRMS	Negative Mode (m/z)	173.0469	[M-H]⁻
Positive Mode (m/z)	175.0614	[M+H]⁺
MS/MS (CID)	Neutral Loss (Negative)	Δ 28.006 Da	Loss of N₂
Neutral Loss (Positive)	Δ 43.017 Da	Loss of HN₃

Visualizations

Analytical workflow for structural validation of tetrazole derivatives.

ESI-MS/MS fragmentation pathways of 2-(1H-tetrazol-5-yl)benzaldehyde in positive and negative modes.

References

• Katritzky, A. R., et al. "NMR Study of the Tautomeric Behavior of N-(α-Aminoalkyl)tetrazoles." ACS Publications, 2010. 2

• Mazurek, A. P., & Osman, R. "Molecular orbital studies of tautomerism in tetrazole." The Journal of Physical Chemistry. 1

• "Characteristic fragmentation behavior of 5-[1-aryl-1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry." Life Science Journal, 2008. 3

• Fraser, et al. "Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles..." PMC/NIH, 2021. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lifesciencesite.com [lifesciencesite.com]
• 4. Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4-Allyl-1-aryl-tetrazole-5-ones; Correlation with UV-Induced Fragmentation Channels - PMC [pmc.ncbi.nlm.nih.gov]

solubility and stability of 2-(1H-tetrazol-5-yl)benzaldehyde

An In-depth Technical Guide to the Solubility and Stability of 2-(1H-tetrazol-5-yl)benzaldehyde

Abstract

This technical guide provides a comprehensive overview of the anticipated solubility and stability characteristics of 2-(1H-tetrazol-5-yl)benzaldehyde, a molecule of significant interest in medicinal chemistry and drug development. In the absence of extensive published empirical data for this specific isomer, this guide synthesizes information from related structures and foundational chemical principles to offer a robust framework for its physicochemical evaluation. It is designed to equip researchers, scientists, and drug development professionals with the theoretical knowledge and practical methodologies required to assess the solubility and stability of this compound, ensuring the generation of reliable data for formulation development, analytical method development, and regulatory submissions.

Introduction: The Significance of 2-(1H-tetrazol-5-yl)benzaldehyde

The 2-(1H-tetrazol-5-yl)benzaldehyde molecule integrates two key pharmacophores: a benzaldehyde unit and a tetrazole ring. The tetrazole moiety is a well-established bioisostere of the carboxylic acid group, offering similar acidic properties (pKa) while often providing improved metabolic stability and oral bioavailability. The aldehyde functional group serves as a versatile synthetic handle for the construction of more complex molecular architectures. The "ortho" substitution pattern of these two groups can lead to unique intramolecular interactions that may influence the compound's overall physicochemical properties, including its solubility and stability, compared to its meta and para isomers. A thorough understanding of these properties is paramount for its advancement as a potential drug candidate or key intermediate.

Predicted Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and developability. The structure of 2-(1H-tetrazol-5-yl)benzaldehyde suggests a nuanced solubility profile.

Theoretical Physicochemical Properties

A summary of the predicted physicochemical properties of 2-(1H-tetrazol-5-yl)benzaldehyde is presented in Table 1. These values are computationally derived and serve as a preliminary guide for experimental design.

Table 1: Predicted Physicochemical Properties of 2-(1H-tetrazol-5-yl)benzaldehyde

Property	Predicted Value	Implication for Solubility
Molecular Weight	174.16 g/mol	Low molecular weight is generally favorable for solubility.
logP	~1.5 - 2.5	Indicates moderate lipophilicity, suggesting solubility in a range of organic solvents.
pKa	~4.5 - 5.0 (acidic proton on tetrazole ring)	The acidic nature of the tetrazole ring will lead to a significant increase in aqueous solubility at pH values above the pKa due to deprotonation and salt formation.
Hydrogen Bond Donors	1 (from the tetrazole N-H)	Capable of donating a hydrogen bond, which can aid solubility in protic solvents.
Hydrogen Bond Acceptors	4 (nitrogens of the tetrazole ring and the carbonyl oxygen)	Multiple hydrogen bond acceptors enhance interactions with protic solvents.

Qualitative Solubility Predictions

Based on the principle of "like dissolves like," the following qualitative solubility predictions can be made:

• Polar Protic Solvents (e.g., water, methanol, ethanol): The presence of both hydrogen bond donor and acceptor sites, along with the acidic tetrazole proton, suggests that solubility in these solvents will be pH-dependent. At neutral pH, aqueous solubility is expected to be low to moderate due to the influence of the aromatic benzaldehyde portion. However, in basic aqueous solutions (pH > pKa), solubility should increase significantly due to the formation of the highly polar tetrazolate anion.

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile, acetone): Good solubility is anticipated in these solvents due to the polar nature of the molecule and the potential for dipole-dipole interactions.

• Nonpolar Solvents (e.g., hexane, toluene): Poor solubility is expected in nonpolar solvents due to the significant polarity imparted by the tetrazole and aldehyde functionalities.

Experimental Determination of Thermodynamic Solubility

To obtain accurate solubility data, the shake-flask method is the gold standard. The following is a detailed protocol for its implementation.

Protocol 1: Thermodynamic Solubility Determination by Shake-Flask Method

• Preparation of Solvent Systems: Prepare a range of aqueous buffers (e.g., pH 2, 5, 7.4, 9) and select a panel of relevant organic solvents.

• Equilibration: Add an excess of solid 2-(1H-tetrazol-5-yl)benzaldehyde to a known volume of each solvent system in a sealed vial.

• Shaking and Incubation: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples to pellet the excess solid.

• Sampling and Dilution: Carefully remove an aliquot of the supernatant and dilute it with an appropriate mobile phase to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method.

• Calculation: Determine the solubility in mg/mL or µg/mL by comparing the sample response to a standard curve.

Workflow for Solubility Determination

Caption: Development of a stability-indicating analytical method.

Anticipated Degradation Products

Based on the known chemistry of benzaldehydes and tetrazoles, the following degradation products might be anticipated:

• 2-(1H-tetrazol-5-yl)benzoic acid: The product of oxidation of the aldehyde group. This is a likely and common degradation pathway.

• Products of Tetrazole Ring Cleavage: Under photolytic or high thermal stress, the tetrazole ring may cleave, leading to the formation of various nitrogen-containing fragments and potentially a nitrile derivative.

Analytical Methodologies

The accurate determination of solubility and stability relies on robust analytical methods. High-Performance Liquid Chromatography (HPLC) is the technique of choice for this purpose.

Table 2: Recommended HPLC Method Parameters

Parameter	Recommended Conditions	Rationale
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic acid or trifluoroacetic acid in water	Provides a source of protons to ensure good peak shape for the acidic tetrazole.
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase chromatography.
Elution	Gradient elution (e.g., 10-90% B over 15 minutes)	Necessary to elute the parent compound and a range of potential degradation products with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30-40 °C	Ensures reproducible retention times.
Injection Volume	5-20 µL	Dependent on sample concentration and detector sensitivity.
Detection	UV at a suitable wavelength (e.g., 254 nm) or PDA detector	The aromatic nature of the molecule should provide strong UV absorbance. A PDA detector is crucial for peak purity analysis during stability studies.

Conclusion

While specific experimental data for 2-(1H-tetrazol-5-yl)benzaldehyde is not yet widely available, a comprehensive understanding of its likely solubility and stability can be inferred from the well-established chemistry of its constituent functional groups. This guide provides a theoretical framework and detailed experimental protocols to enable researchers to systematically and accurately characterize these critical physicochemical properties. The successful execution of these studies will be instrumental in advancing the development of this promising molecule.

References

• Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis. (2010). Molecules, 15(5), 3593-3619.
• Tetrazoles via Multicomponent Reactions. (2021). Chemical Reviews, 121(24), 15225-15371.
• Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions. (n.d.). OiPub.
• Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions. (n.d.).
• Decomposition products of tetrazoles. (2024).
• 2-(benzyloxy)-N-(1H-tetraazol-5-yl)benzamide. (2025). ChemSynthesis.
• Solvent screening for the extraction of aromatic aldehydes. (2024). Graz University of Technology.
• Stability indicating study by using different analytical techniques. (n.d.). IJSDR.
• Solvent screening for the extraction of aromatic aldehydes. (n.d.).
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.). Cengage Learning.
• Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. (n.d.). RSC Publishing.
• Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)
• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. (2019). Molecules, 24(11), 2121.
• Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosil

An In-depth Technical Guide to 2-(1H-tetrazol-5-yl)benzaldehyde: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-(1H-tetrazol-5-yl)benzaldehyde, a heterocyclic aldehyde with significant potential in medicinal chemistry. We will delve into its molecular characteristics, a detailed and validated synthesis protocol, and explore its applications as a crucial building block in the development of novel therapeutics.

Core Molecular Attributes

2-(1H-tetrazol-5-yl)benzaldehyde is an aromatic compound featuring a benzaldehyde moiety substituted at the ortho position with a 1H-tetrazole ring. The tetrazole group, a bioisosteric mimic of the carboxylic acid functional group, imparts unique physicochemical properties that are highly desirable in drug design.

Property	Value	Source
Molecular Formula	C₈H₆N₄O	Calculated
Molecular Weight	174.16 g/mol	[1]
Appearance	Expected to be a solid	Inferred from isomers[2][3]

Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde: A Two-Step Approach

The synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde can be efficiently achieved through a two-step process involving the formation of a protected tetrazole followed by deprotection. This method ensures high yields and minimizes side reactions.

Step 1: Synthesis of 2-(1-trityl-1H-tetrazol-5-yl)benzaldehyde

The initial step involves the reaction of 2-cyanobenzaldehyde with a trityl-protected azide source to form the corresponding trityl-protected tetrazole. The trityl group is a bulky protecting group that directs the cyclization and prevents side reactions at the tetrazole nitrogen atoms.

Experimental Protocol:

• To a solution of 2-cyanobenzaldehyde (1 equivalent) in an appropriate solvent such as dimethylformamide (DMF), add sodium azide (1.5 equivalents) and triethylamine hydrochloride (1.5 equivalents).

• Heat the reaction mixture to 120 °C and stir for 24 hours.

• Cool the mixture to room temperature and add trityl chloride (1.1 equivalents).

• Stir the reaction mixture for an additional 12 hours at room temperature.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-(1-trityl-1H-tetrazol-5-yl)benzaldehyde.

This protocol is adapted from the synthesis of related tetrazoles and may require optimization for this specific substrate.

Step 2: Deprotection of the Trityl Group

The final step is the removal of the trityl protecting group to yield the desired 2-(1H-tetrazol-5-yl)benzaldehyde. Several methods can be employed for this deprotection, with acidic hydrolysis or reductive cleavage being the most common.[4][5][6][7]

Experimental Protocol (Acidic Deprotection):

• Dissolve the 2-(1-trityl-1H-tetrazol-5-yl)benzaldehyde (1 equivalent) in a mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA) (e.g., 1:1 v/v).[8]

• Stir the solution at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify by recrystallization or column chromatography to yield pure 2-(1H-tetrazol-5-yl)benzaldehyde.

Workflow for the Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde:

Caption: Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde.

Applications in Medicinal Chemistry and Drug Development

The primary application of 2-(1H-tetrazol-5-yl)benzaldehyde lies in its utility as a versatile building block for the synthesis of more complex molecules with potential therapeutic activities. The tetrazole moiety is a well-established bioisostere of the carboxylic acid group, offering improved metabolic stability and oral bioavailability in many drug candidates.[9]

Key Application Areas:

• Antihypertensive Agents: The tetrazole ring is a hallmark of the "sartan" class of angiotensin II receptor blockers (ARBs), such as losartan and valsartan, which are widely used to treat hypertension.[10] The aldehyde functionality of 2-(1H-tetrazol-5-yl)benzaldehyde provides a reactive handle for the elaboration of biphenyl structures characteristic of these drugs.

• Enzyme Inhibitors: The acidic nature of the tetrazole ring allows it to mimic the carboxylate group in enzyme active sites, making it a valuable component in the design of various enzyme inhibitors.

• Scaffold for Combinatorial Chemistry: The aldehyde group can readily undergo a wide range of chemical transformations, including reductive amination, Wittig reactions, and aldol condensations, making this molecule an ideal starting material for the generation of diverse compound libraries for high-throughput screening.

The Bioisosteric Relationship of Tetrazole and Carboxylic Acid:

Caption: Bioisosteric relationship of carboxylic acid and tetrazole.

Conclusion

2-(1H-tetrazol-5-yl)benzaldehyde represents a molecule of significant interest to the drug discovery community. Its synthesis, while requiring a protection-deprotection strategy, is achievable through established chemical transformations. The presence of both a bioisosteric tetrazole ring and a reactive aldehyde functional group makes it a highly valuable starting material for the synthesis of novel compounds with a wide range of potential therapeutic applications. Further exploration of the reactivity and biological activity of derivatives of this compound is warranted and holds promise for the development of next-generation therapeutics.

References

• Guimond, N., & Fagnou, K. (2016). Indium-Mediated Cleavage of the Trityl Group from Protected 1H-Tetrazoles. Synlett, 27(15), 2285-2288.
• Yus, M., & Behloul, C. (2014).
• Yus, M., & Behloul, C. (2014).
• Babu, B., & Kumar, A. (2013). Unusual Detritylation of Tritylated Tetrazole in Sartan Molecules. Chemical and Pharmaceutical Bulletin, 61(8), 859-862.
• Ghaffari, S., & et al. (2020). Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions. Scientific Reports, 10(1), 1-15.

• PubChem. (n.d.). 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde. Retrieved from [Link]

• PubChem. (n.d.). 4-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde. Retrieved from [Link]

• Li, J., Chandgude, A. L., Zheng, Q., & Dömling, A. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Archives, 2024(7).

Sources

• 1. 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde | C8H6N4O | CID 10535227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 74815-22-8: 4-(1H-Tetrazol-5-yl)benzaldehyde [cymitquimica.com]
• 3. vibrantpharma.com [vibrantpharma.com]
• 4. rua.ua.es [rua.ua.es]
• 5. News-Archive 2015 - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 10. Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions - PMC [pmc.ncbi.nlm.nih.gov]

Biological Significance of the Tetrazole Ring in Benzaldehyde-Derived Pharmacophores

Topic: Biological Significance of the Tetrazole Ring in Benzaldehyde Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Metabolic Armor

In modern medicinal chemistry, the tetrazole ring is not merely a structural curiosity; it is a strategic bioisostere employed to overcome the pharmacokinetic limitations of carboxylic acids.[1] When integrated with benzaldehyde-derived scaffolds, the tetrazole moiety creates a robust pharmacophore that combines the lipophilic targeting capability of the phenyl ring with the metabolic stability and hydrogen-bonding potential of the tetrazole anion.

This guide dissects the molecular rationale, synthetic pathways, and therapeutic applications of these hybrids, moving beyond basic descriptions to explain why this specific combination yields high-efficacy drug candidates.[2][3][4]

Molecular Rationale: Bioisosterism and Binding Kinetics

The core utility of the tetrazole ring in benzaldehyde derivatives lies in its ability to mimic the carboxylic acid group (

) while mitigating its liabilities.

The Tetrazole-Carboxylate Bioisosterism

While both groups are planar and acidic, the tetrazole ring offers distinct advantages for drug design:

Feature	Carboxylic Acid ( )	Tetrazole Ring ( )	Biological Impact
pKa	~4.5 – 5.0	~4.9	Similar ionization at physiological pH (7.4), ensuring solubility.
Lipophilicity	Low (Hydrophilic anion)	High (~10x greater)	Tetrazolate anions are more lipophilic, enhancing passive membrane permeability.
Metabolic Stability	Low	High	Resistant to glucuronidation and esterase hydrolysis, prolonging half-life ( ).
Charge Distribution	Localized on oxygens	Delocalized over 4 nitrogens	Facilitates stronger, more distributed ionic interactions with receptor binding pockets.

The Benzaldehyde Contribution

Benzaldehyde serves as the precursor for the phenyl scaffold . In the final drug molecule, this phenyl ring is critical for:

• - Stacking: Interacting with aromatic residues (Phe, Tyr, Trp) in the target protein's binding pocket.

• Hydrophobic Anchoring: Orienting the molecule within the active site to position the tetrazole group for electrostatic interaction.

Synthetic Architectures: From Precursor to Pharmacophore

The synthesis of these derivatives generally follows two distinct pathways, depending on the desired position of the tetrazole substitution (1-substituted vs. 5-substituted).

Pathway Logic

• Route A (5-Substituted): Uses the aldehyde to generate a nitrile, followed by [3+2] cycloaddition. This places the tetrazole directly on the phenyl ring.

• Route B (1-Substituted): Uses the aldehyde to form a Schiff base (imine), which then undergoes heterocyclization. This often results in a tetrazole linked via a spacer or fused system.[2]

Visualization: Synthetic Workflow

The following diagram illustrates the divergence in synthetic strategy starting from benzaldehyde.

Caption: Divergent synthetic pathways from benzaldehyde yielding 1-substituted and 5-substituted tetrazole pharmacophores.

Therapeutic Applications & Mechanisms[1][2][3][5]

Antihypertensive Agents (The "Sartans")

This is the most commercially validated application.

• Mechanism: Angiotensin II Receptor Blockers (ARBs).

• Role of Tetrazole: The tetrazole ring (derived from a nitrile precursor) mimics the carboxylate of Angiotensin II, binding to the AT1 receptor.

• Role of Benzaldehyde Derivative: The biphenyl scaffold (often constructed via Suzuki coupling of phenyl-tetrazole derivatives) fits the hydrophobic pocket.

• Examples: Losartan, Valsartan, Irbesartan.

Anticancer Activity

Recent research focuses on tetrazole-benzaldehyde hydrazones and Schiff bases.[2]

• Target: Inhibition of specific kinases (e.g., EGFR, VEGFR) or intercalation into DNA.

• Mechanism: The planar benzaldehyde-derived system facilitates DNA intercalation, while the tetrazole moiety forms hydrogen bonds with base pairs or enzyme active site residues (e.g., Lys, Arg).

• Causality: Electron-withdrawing groups (e.g.,

  , ) on the benzaldehyde ring enhance cytotoxicity by increasing the electrophilicity of the molecule, facilitating covalent interactions with nucleophilic centers in cancer cells.

Antimicrobial & Antifungal[5][6][7][8][9]

• Target: Bacterial cell wall synthesis and fungal lanosterol 14

  -demethylase (CYP51).

• Mechanism: The tetrazole nitrogen lone pairs coordinate with the heme iron in CYP51, blocking ergosterol synthesis.

Experimental Protocols

Protocol: Synthesis of 5-Phenyl-1H-tetrazole (The "Click" Standard)

Validation: This protocol uses a zinc salt catalyst to avoid the hazards of hydrazoic acid and ensures high yield.

Reagents: Benzonitrile (derived from benzaldehyde), Sodium Azide (

), Zinc Bromide ( ), Water, Isopropanol.

• Setup: In a 100 mL round-bottom flask, dissolve Benzonitrile (10 mmol) and

  (11 mmol) in 20 mL of water/isopropanol (1:1).

• Catalysis: Add

  (10 mmol). The Lewis acid coordinates with the nitrile, activating it for nucleophilic attack by the azide.

• Reflux: Heat the mixture to reflux (

  ) for 12–24 hours. Monitor via TLC (Solvent: Ethyl Acetate/Hexane 1:1).

• Workup (Critical Step):

  • Cool to room temperature.

  • Add

    dropwise until pH reaches 1–2. Why? This protonates the tetrazole salt, precipitating the free tetrazole and dissolving zinc salts.

  • Filter the white precipitate.

• Purification: Recrystallize from ethanol/water.

• Characterization: Confirm structure via IR (Tetrazole

  stretch ~1240–1270 ) and -NMR (Tetrazole NH broad singlet >14 ppm).

Protocol: Antimicrobial Susceptibility Testing (MIC Assay)

Validation: Follows CLSI guidelines for reproducibility.

• Inoculum Prep: Adjust bacterial culture (E. coli ATCC 25922) to

  McFarland standard ( CFU/mL).

• Dilution: Prepare serial two-fold dilutions of the tetrazole derivative in DMSO/Mueller-Hinton Broth. Final DMSO concentration must be

  to avoid solvent toxicity.

• Incubation: Add

  of inoculum to each well. Incubate at for 24 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible turbidity. Use Resazurin dye (turns pink in presence of live bacteria) for higher sensitivity.

Structure-Activity Relationship (SAR) Analysis

The biological efficacy of these derivatives is strictly governed by the substituents on the benzaldehyde phenyl ring.

Electronic Effects

• Electron Withdrawing Groups (EWG): Substituents like

  , , at the para position generally increase antimicrobial and anticancer activity.

  • Reasoning: They decrease electron density on the aromatic ring, making the molecule more lipophilic and potentially enhancing interactions with electron-rich biological targets.

• Electron Donating Groups (EDG): Substituents like

  , often decrease potency unless specific H-bonding interactions are required.

Visualization: SAR Logic Tree

Caption: SAR decision tree for optimizing biological activity in tetrazole-benzaldehyde derivatives.

References

• Tetrazole Moiety as a Pharmacophore in Medicinal Chemistry: A Review. Hilaris Publisher. (2021). Link

• 5-Substituted Tetrazoles as Bioisosteres of Carboxylic Acids. Journal of Medicinal Chemistry. (2004). Link

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. (2024). Link

• Tetrazole hybrids with potential anticancer activity. European Journal of Medicinal Chemistry. (2019). Link

• Synthesis, Characterization and Biological activity of Novel Tetrazole Compounds Derived from Azo Schiff bases. South Journal of Pure and Applied Sciences. (2025). Link

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 4. Tetrazole hybrids with potential anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: Therapeutic Targeting and Synthetic Utility of 2-(1H-tetrazol-5-yl)benzaldehyde

Executive Summary

In modern medicinal chemistry, the strategic selection of bifunctional building blocks is paramount for accelerating hit-to-lead optimization. 2-(1H-tetrazol-5-yl)benzaldehyde represents a highly versatile pharmacophore that combines two critical functional groups: an acidic tetrazole ring and an electrophilic aldehyde.

From an application scientist's perspective, the tetrazole moiety serves as a superior, metabolically stable bioisostere for carboxylic acids. It resists common metabolic liabilities such as decarboxylation and glucuronidation while maintaining the necessary anionic state at physiological pH to engage target proteins. Concurrently, the benzaldehyde moiety provides a highly reactive synthetic handle, enabling rapid late-stage functionalization via reductive aminations, Knoevenagel condensations, or Wittig reactions. This whitepaper dissects the physicochemical profile of this compound, explores its emerging role in modulating the STING pathway, and provides field-proven, self-validating experimental protocols for drug discovery workflows.

Physicochemical & Pharmacokinetic Profiling

Understanding the quantitative properties of 2-(1H-tetrazol-5-yl)benzaldehyde is crucial for predicting its behavior in biological systems. The table below summarizes its core physicochemical metrics and their direct implications for drug design[1],[2].

Property	Value	Medicinal Chemistry Implication
Molecular Weight	174.16 g/mol	Highly efficient fragment for Fragment-Based Drug Discovery (FBDD), allowing significant molecular weight addition during optimization[1].
LogP (Predicted)	0.60 - 0.96	Excellent hydrophilicity; provides an ample lipophilic efficiency (LipE) buffer for downstream lead optimization[1],[2].
pKa (Tetrazole)	~4.5 - 4.9	Physiologically ionized (anionic) at pH 7.4, precisely mimicking carboxylic acids while improving overall solubility.
H-Bond Donors	1	Engages in critical electrostatic/hydrogen-bonding interactions with target pocket residues (e.g., Arginine or Lysine)[2].
H-Bond Acceptors	4	High capacity for coordinating with hydrogen bond donors in the target protein, driven by the nitrogen-rich ring[2].
Topological Polar Surface Area	71.5 Ų	Optimal balance for passive membrane permeability, which is strictly required for engaging intracellular targets[1].

Core Therapeutic Targets & Mechanisms

STING (Stimulator of Interferon Genes) Modulation

The adaptor protein STING (also known as TMEM173) is a central signaling hub in the innate immune response, activated by cytosolic nucleic acids via the cGAS-cGAMP pathway[3]. Activation of STING upregulates the IRF3 and NF-κB pathways, leading to the robust induction of type 1 interferons (IFN-α/β)[3].

Targeting STING is currently a massive frontier in immunology. STING agonists are actively being developed to treat cancers and viral infections by breaking immune tolerance in the tumor microenvironment, while STING antagonists are pursued for autoimmune conditions like systemic lupus erythematosus (SLE) and systemic scleroderma[4]. Derivatives synthesized directly from 2-(1H-tetrazol-5-yl)benzaldehyde have been patented as potent STING modulators[4]. The causality behind this efficacy lies in the tetrazole ring's ability to mimic the phosphate groups of natural cyclic dinucleotides (CDNs)—the endogenous ligands for STING—without the poor pharmacokinetic liabilities (such as rapid phosphodiesterase cleavage) associated with native CDNs.

Mechanism of cGAS-STING pathway modulation by tetrazole derivatives.

Angiotensin II Type 1 (AT1) Receptor Antagonism

Beyond STING, the ortho-tetrazolylphenyl motif is the foundational pharmacophore for AT1 receptor antagonists (the "sartan" drug class, e.g., Losartan, Valsartan). 2-(1H-tetrazol-5-yl)benzaldehyde serves as a critical synthetic precursor for novel AT1R modulators. In the receptor binding pocket, the tetrazole ring acts as a bioisostere for the C-terminal carboxylate of the endogenous Angiotensin II peptide, engaging in a critical, high-affinity salt bridge with the Arg167 residue of the AT1 receptor.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes an internal check to verify causality and prevent downstream failure.

Reductive amination workflow for synthesizing tetrazole-based lead compounds.

Protocol 1: Synthesis of Tetrazole-Amine Libraries via Reductive Amination

Causality Focus: The tetrazole ring is highly acidic (pKa ~4.5). Standard basic workups (e.g., saturated NaHCO3 or NaOH) will deprotonate the tetrazole, causing your target compound to partition entirely into the aqueous waste layer. This protocol explicitly prevents this common failure mode.

• Imine Formation: Dissolve 2-(1H-tetrazol-5-yl)benzaldehyde (1.0 eq) and the target primary/secondary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE) under an argon atmosphere. Self-Validation: Aldehydes are prone to oxidation; argon prevents the formation of unreactive tetrazolylbenzoic acid.

• Catalysis: Add glacial acetic acid (0.1 eq) to catalyze imine formation. Stir at room temperature for 2 hours.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise. Stir for 12 hours.

• Targeted Workup (Critical Step): Quench the reaction with distilled water. Do not use base. Carefully adjust the aqueous layer to pH 4.0 using 1M HCl. At this pH, the tetrazole is protonated (neutral), allowing the product to be efficiently extracted into ethyl acetate (EtOAc).

• Validation: Analyze the crude product via 1H-NMR. Self-Validation: The complete disappearance of the aldehyde proton peak at ~10.0 ppm definitively confirms reaction completion.

Protocol 2: In Vitro STING Modulation Assay (THP-1 Dual Reporter Cells)

Causality Focus: When screening for STING antagonists, compound toxicity can easily be misidentified as antagonism (a false positive). This multiplexed protocol self-validates by decoupling true signaling inhibition from cell death.

• Cell Plating: Seed THP-1 Dual cells (expressing an IRF-inducible Lucia luciferase reporter) in a 96-well plate at 1x10^5 cells/well in RPMI 1640 medium.

• Compound Treatment: Pre-incubate cells with the synthesized tetrazole derivatives (10 µM to 1 nM dose-response) for 1 hour.

• STING Activation: Stimulate the cells by transfecting 2'3'-cGAMP (10 µg/mL) using a lipid-based transfection reagent (e.g., LyoVec). Incubate for 24 hours at 37°C.

• Multiplexed Readout (Self-Validating):

  • Readout A (Signaling): Transfer 20 µL of the supernatant to an opaque plate. Add QUANTI-Luc assay solution and measure luminescence. A decrease in luminescence indicates STING antagonism.

  • Readout B (Viability): Add CellTiter-Fluor to the remaining cells in the original plate. Measure fluorescence.

• Data Interpretation: True STING antagonists will show a dose-dependent decrease in luminescence (Readout A) while maintaining a flat, baseline fluorescence (Readout B), proving the compound is modulating the target, not simply killing the assay cells.

References

• Source: google.
• Title: CN114981265B - Compound - Google Patents (STING Pathway Mechanisms)
• Title: 3-(1H-1,2,3,4-tetrazol-5-yl)
• Title: 4-(1H-TETRAZOL-5-YL)

Sources

• 1. 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde | C8H6N4O | CID 10535227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. CN114981265B - Compound - Google Patents [patents.google.com]
• 4. CN114981265B - Compound - Google Patents [patents.google.com]

Protocols & Analytical Methods

One-Pot Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde Derivatives: An Application Note and Detailed Protocol

Introduction: The Significance of the Tetrazole Moiety in Medicinal Chemistry

The tetrazole ring is a privileged scaffold in modern drug discovery, serving as a key structural component in numerous therapeutic agents.[1][2][3] Its prominence stems from its role as a bioisosteric replacement for the carboxylic acid group, offering similar acidic properties (pKa) but with improved metabolic stability and lipophilicity.[4][5] This strategic substitution can enhance a drug candidate's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Tetrazole-containing compounds have demonstrated a wide array of biological activities, including antihypertensive, antibacterial, anticancer, and antiviral effects.[1][2][6]

The 2-(1H-tetrazol-5-yl)benzaldehyde scaffold is a particularly valuable building block in medicinal chemistry. The presence of the aldehyde functionality provides a reactive handle for further molecular elaboration through a variety of chemical transformations, such as reductive amination, Wittig reactions, and the formation of Schiff bases. This allows for the facile introduction of diverse substituents and the construction of complex molecular architectures, making it a versatile intermediate for the synthesis of compound libraries for high-throughput screening.

This application note provides a detailed, field-proven protocol for the one-pot synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde derivatives from readily available 2-cyanobenzaldehydes. The described method offers a straightforward and efficient route to this important class of compounds, emphasizing experimental reliability and safety.

Reaction Principle: The [3+2] Cycloaddition of Nitriles and Azides

The cornerstone of this synthetic protocol is the [3+2] cycloaddition reaction between a nitrile and an azide to form the stable, aromatic tetrazole ring. This reaction is a highly efficient and atom-economical method for the construction of the tetrazole core. The mechanism involves the nucleophilic attack of the azide anion on the electrophilic carbon of the nitrile group. This is often facilitated by a Lewis or Brønsted acid catalyst, which activates the nitrile towards nucleophilic attack. The resulting intermediate then undergoes an intramolecular cyclization to yield the tetrazole.

In the context of synthesizing 2-(1H-tetrazol-5-yl)benzaldehyde, starting from 2-cyanobenzaldehyde allows for a chemoselective reaction. The nitrile group is the primary site of reactivity with the azide, leaving the aldehyde group intact for subsequent functionalization.

Experimental Workflow Diagram

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. Tetrazole Derivatives and Role of Tetrazole in Medicinal Chemistry: An Article Review | Al-Nahrain Journal of Science [anjs.edu.iq]
• 4. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 5. beilstein-archives.org [beilstein-archives.org]
• 6. One-pot synthesis, computational chemical study, molecular docking, biological study, and in silico prediction ADME/pharmacokinetics properties of 5-substituted 1H-tetrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Green Synthesis Protocols for 2-(1H-Tetrazol-5-yl)benzaldehyde

Strategic Rationale & Introduction

In contemporary medicinal chemistry, 5-substituted 1H-tetrazoles are heavily utilized as bioisosteric replacements for carboxylic acids. They exhibit a similar ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

profile while offering superior metabolic stability, enhanced lipophilicity, and improved oral bioavailability. The compound 2-(1H-tetrazol-5-yl)benzaldehyde is a particularly valuable bifunctional building block. Its tetrazole ring serves as the core pharmacophore (found in numerous "Sartan" antihypertensive drugs), while the ortho-formyl group provides a versatile handle for downstream functionalization via reductive amination, Knoevenagel condensations, or Wittig reactions.

Historically, the synthesis of 5-substituted tetrazoles via the[3+2] cycloaddition of nitriles and azides required harsh conditions: prolonged refluxing in toxic, high-boiling solvents (e.g., DMF or toluene) and the use of expensive or toxic heavy-metal catalysts[1]. These traditional routes suffer from poor atom economy, high E-factors, and complex chromatographic purifications.

This application note details a modernized, green chemistry protocol for the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde directly from 2-cyanobenzaldehyde. By leveraging aqueous media and mild Lewis acid catalysis, this methodology eliminates the need for carcinogenic organic solvents, minimizes hazardous byproducts, and establishes a self-validating isolation process[2].

Mechanistic Causality in Green Media

The core transformation relies on the [3+2] cycloaddition between the cyano group of 2-cyanobenzaldehyde and the azide anion (

). To achieve this under environmentally benign conditions, the protocol utilizes Zinc Bromide ( ) in aqueous media .

The Role of the Lewis Acid

Unactivated nitriles are poor electrophiles.

acts as a carbophilic Lewis acid, coordinating selectively to the nitrogen atom of the cyano group. This coordination significantly lowers the energy of the nitrile's Lowest Unoccupied Molecular Orbital (LUMO), effectively increasing the electrophilicity of the cyano carbon. This activation is critical for facilitating the nucleophilic attack by the azide anion at lower temperatures[2].

The "On-Water" Catalytic Effect

While 2-cyanobenzaldehyde has poor solubility in water, the use of aqueous media actively drives the reaction forward via the "on-water" effect. The hydrophobic effect forces the organic reactants into dense, localized micro-droplets, increasing their effective molarity and collision frequency. Furthermore, water safely solvates the sodium azide, preventing the accumulation of explosive hydrazoic acid gas during the heating phase[2].

Figure 1: Mechanistic pathway of the Lewis acid-catalyzed [3+2] cycloaddition.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. The physical state of the reaction mixture at each step provides immediate feedback on the success of the transformation, eliminating the absolute need for constant spectroscopic monitoring until final QC.

Reagents Required

• Starting Material: 2-Cyanobenzaldehyde (10.0 mmol, 1.31 g)

• Azide Source: Sodium Azide (

  ) (12.0 mmol, 0.78 g)

• Catalyst: Zinc Bromide (

  ) (15.0 mmol, 3.38 g)

• Solvent: Deionized Water (50 mL)

• Workup: 2M Hydrochloric Acid (HCl)

Step-by-Step Methodology

• Reaction Assembly: In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-cyanobenzaldehyde (10.0 mmol) in 50 mL of deionized water. Add

  (12.0 mmol) and (15.0 mmol) to the suspension.

  • Causality: The mixture will initially appear heterogeneous. The slight excess of

    ensures complete coordination of the nitrile intermediate.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 100 °C (reflux) with vigorous stirring for 12–16 hours.

  • In-Process Control: Monitor the reaction via TLC (Hexane:Ethyl Acetate, 7:3). The successful conversion is marked by the disappearance of the UV-active starting material (higher

    ) and the formation of a highly polar, baseline-retained spot (the water-soluble zinc-tetrazolate complex).

• Acidic Workup & Precipitation (Self-Validation): Once complete, cool the reaction mixture to room temperature. Move the flask to a well-ventilated fume hood. Slowly add 2M HCl dropwise until the pH reaches ~2.0.

  • Causality & Validation: The product exists in solution as a soluble zinc-tetrazolate complex. Acidification protonates the tetrazole ring, breaking the metal coordination. Because the free 2-(1H-tetrazol-5-yl)benzaldehyde is highly hydrophobic, it will rapidly crash out of the aqueous solution as a white/off-white precipitate. This phase change visually validates the success of the cycloaddition.

• Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake thoroughly with ice-cold water (3 × 15 mL) to remove residual zinc salts and unreacted azide.

• Purification: Recrystallize the crude solid from a minimal amount of hot Ethanol/Water (1:1) to yield the pure product.

⚠️ CRITICAL SAFETY WARNING: Sodium azide is highly toxic. The acidification step (Step 3) must be performed in a fume hood, as any unreacted

will be converted into hydrazoic acid ( ), a highly toxic and explosive gas. Treat all aqueous filtrates with nitrous acid (sodium nitrite in dilute acid) to safely quench residual azides before waste disposal[2].

Figure 2: Synthetic workflow for the green preparation of 2-(1H-tetrazol-5-yl)benzaldehyde.

Quantitative Data & Catalyst Optimization

The transition from traditional organic solvents to green catalytic systems significantly improves the environmental footprint of tetrazole synthesis. Table 1 summarizes the performance of various catalytic systems utilized in the [3+2] cycloaddition of benzonitriles and sodium azide.

Table 1: Comparison of Catalytic Systems for 1H-Tetrazole Synthesis

Catalyst System	Solvent Media	Temp (°C)	Time (h)	Yield (%)	E-Factor Assessment	Reference
None (Thermal)	DMF	120	24	72	High (Toxic Solvent)	[3]
Silica Sulfuric Acid	Solvent-free	120	12	85	Medium	[3]
@PMO-ICS-ZnO	EtOH /	80	8	94	Low (Reusable)	[1]
		100	16	92	Low (Aqueous)	[2]

Note: While magnetic nanoparticles (

@PMO-ICS-ZnO) offer excellent reusability and low E-factors[1], the /Water system provides an optimal balance of high yield, operational simplicity, and immediate commercial availability of reagents for standard laboratory environments[2].

Analytical Validation

To confirm the structural integrity of the synthesized 2-(1H-tetrazol-5-yl)benzaldehyde, perform the following spectroscopic checks:

• FT-IR: Look for the complete disappearance of the sharp

  stretching band at ~2220 . Confirm the presence of a broad stretch (tetrazole ring) at 3200–3300 and a strong stretch (aldehyde) at ~1690 .

• 1H-NMR (DMSO-d6): The formyl proton should appear as a sharp singlet far downfield (~9.8 - 10.2 ppm). The tetrazole

  proton is highly exchangeable and typically appears as a broad singlet ppm, confirming that the aldehyde handle survived the aqueous cycloaddition intact.

References

• Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles. thieme-connect.com.
• Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions. nih.gov.
• Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. mdpi.com.
• Direct Conversion of Aldehydes to Amides, Tetrazoles, and Triazines in Aqueous Media by One-Pot Tandem Reactions. ntu.edu.tw.

Sources

• 1. Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 3. mdpi.com [mdpi.com]

The Strategic Synthesis of Angiotensin II Receptor Blockers: A Guide to Utilizing 2-(1H-tetrazol-5-yl)benzaldehyde and its Precursors

Introduction: The Central Role of the Tetrazole Moiety in Modern Antihypertensive Therapy

Angiotensin II receptor blockers (ARBs), colloquially known as "sartans," represent a cornerstone in the management of hypertension and other cardiovascular diseases. Their therapeutic efficacy hinges on the specific antagonism of the angiotensin II type 1 (AT₁) receptor, a mechanism that effectively mitigates the vasoconstrictive and aldosterone-secreting effects of angiotensin II. A key structural feature underpinning the pharmacological activity of many leading ARBs—including Losartan, Valsartan, and Irbesartan—is the 5-substituted-1H-tetrazole ring. This heterocyclic motif serves as a non-classical bioisostere of a carboxylic acid, offering a similar pKa while providing enhanced metabolic stability and lipophilicity.[1] The synthesis of these complex molecules is a testament to the ingenuity of modern medicinal chemistry, with 2-(1H-tetrazol-5-yl)benzaldehyde and its synthetic precursors serving as pivotal intermediates.

This comprehensive guide provides detailed application notes and protocols for the synthesis of prominent ARBs, with a focus on the strategic incorporation of the tetrazole moiety. We will delve into the mechanistic underpinnings of key transformations, provide step-by-step experimental procedures, and offer insights into the rationale behind the selection of reagents and reaction conditions. This document is intended for researchers, scientists, and drug development professionals engaged in the synthesis and optimization of this critical class of therapeutic agents.

Core Synthetic Strategies: A Modular Approach to ARB Synthesis

The synthesis of sartans can be conceptually dissected into several key stages, each presenting its own set of challenges and opportunities for optimization. A generalized workflow is presented below:

Caption: Generalized synthetic workflow for Angiotensin II Receptor Blockers.

This modular approach allows for the convergent synthesis of a diverse range of ARB analogues. The following sections will provide detailed protocols for the synthesis of Losartan, Valsartan, and Irbesartan, highlighting the practical application of these core strategies.

The Cornerstone Reaction: Formation of the 5-Substituted-1H-Tetrazole Ring

The [3+2] cycloaddition of a nitrile with an azide source is the most direct and widely employed method for the construction of the 5-substituted-1H-tetrazole ring.[2] The reaction mechanism, while often depicted as a concerted process, can also proceed via a stepwise pathway, particularly when catalyzed.[3][4][5]

Caption: Simplified mechanism of tetrazole formation from a nitrile and an azide.

The choice of azide source and catalyst is critical to the success of this transformation. While hydrazoic acid can be used, its high toxicity and explosive nature have led to the widespread adoption of safer alternatives, most notably sodium azide (NaN₃) in combination with a Lewis acid catalyst such as zinc bromide (ZnBr₂) or a trialkyltin azide.

Safety Considerations for Handling Azide Reagents

Sodium azide is a highly toxic substance that can be fatal if swallowed, inhaled, or absorbed through the skin.[6][7][8][9][10] It is also a potent explosive, particularly when in contact with heavy metals or when heated.[7][8]

Core Safety Protocols:

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and nitrile gloves when handling sodium azide.[6][10]

• Ventilation: All manipulations of solid sodium azide or concentrated solutions should be performed in a certified chemical fume hood.[7][10]

• Handling: Use plastic or ceramic spatulas for transferring solid sodium azide; avoid contact with metal.[7][10]

• Storage: Store sodium azide in a cool, dry, and well-ventilated area, away from acids, heavy metals, and halogenated solvents.[6][7][10]

• Quenching and Disposal: Never discard sodium azide or hydrazoic acid down the drain.[6] All waste containing azides must be treated as hazardous and disposed of according to institutional guidelines.

Synthesis of Losartan: A Step-by-Step Protocol

Losartan is a potent and selective AT₁ receptor antagonist characterized by an imidazole core. The following protocol outlines a common synthetic route.

Overall Synthetic Scheme for Losartan

Caption: Synthetic pathway to Losartan.

Experimental Protocols

Step 1: Suzuki-Miyaura Coupling for Biphenyl Core Synthesis

The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of C-C bonds, and it is widely employed in the synthesis of the biphenyl core of many ARBs.[11] The choice of palladium catalyst and ligand is crucial for achieving high yields and minimizing side reactions.[12][13][14]

• Reactants: o-tolylboronic acid and 4-bromobenzonitrile.

• Protocol:

  • To a solution of 4-bromobenzonitrile (1.0 eq) and o-tolylboronic acid (1.2 eq) in a 2:1 mixture of toluene and water, add potassium carbonate (2.0 eq).

  • De-gas the mixture by bubbling with argon for 20 minutes.

  • Add tetrakis(triphenylphosphine)palladium(0) (0.02 eq) and heat the mixture to 80 °C for 12 hours under an argon atmosphere.

  • After cooling to room temperature, separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 4'-methyl-2-cyanobiphenyl.

Step 2: Radical Bromination

• Reactants: 4'-methyl-2-cyanobiphenyl, N-bromosuccinimide (NBS), and a radical initiator (e.g., AIBN).

• Protocol:

  • Dissolve 4'-methyl-2-cyanobiphenyl (1.0 eq) in carbon tetrachloride.

  • Add NBS (1.1 eq) and a catalytic amount of AIBN.

  • Reflux the mixture for 4 hours, monitoring the reaction by TLC.

  • Cool the reaction mixture, filter off the succinimide, and concentrate the filtrate to yield crude 4'-(bromomethyl)-2-cyanobiphenyl, which can be used in the next step without further purification.

Step 3: N-Alkylation of the Imidazole Moiety

• Reactants: 4'-(bromomethyl)-2-cyanobiphenyl and 2-butyl-4-chloro-5-formylimidazole.

• Protocol:

  • To a solution of 2-butyl-4-chloro-5-formylimidazole (1.0 eq) in DMF, add potassium carbonate (1.5 eq).

  • Add a solution of 4'-(bromomethyl)-2-cyanobiphenyl (1.1 eq) in DMF dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude alkylated product.

Step 4: Tetrazole Formation

• Reactants: The product from Step 3, sodium azide, and zinc bromide.

• Protocol:

  • To a solution of the crude product from Step 3 in DMF, add sodium azide (1.5 eq) and zinc bromide (1.5 eq).

  • Heat the reaction mixture to 120 °C for 24 hours.

  • Cool the mixture, acidify with dilute HCl, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry, and concentrate to yield the trityl-protected losartan aldehyde.

Step 5: Reduction of the Aldehyde

• Reactants: The product from Step 4 and sodium borohydride (NaBH₄).

• Protocol:

  • Dissolve the crude aldehyde from Step 4 in methanol.

  • Cool the solution to 0 °C and add sodium borohydride (1.2 eq) portion-wise.

  • Stir the reaction at room temperature for 2 hours.

  • Quench the reaction with water and extract with ethyl acetate.

  • Wash the organic layer, dry, and concentrate. Purify by recrystallization to obtain Losartan.

Quantitative Data for Losartan Synthesis

Step	Product	Typical Yield (%)	Purity (HPLC, %)
1	4'-Methyl-2-cyanobiphenyl	85-95	>98
2	4'-(Bromomethyl)-2-cyanobiphenyl	80-90	(Used crude)
3	Alkylated Imidazole	75-85	>95
4	Losartan Aldehyde	70-80	>95
5	Losartan	80-90 (after purification)	>99.5

Spectroscopic Data for Losartan

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.67-7.50 (m, 4H), 7.10 (d, J = 8.0 Hz, 2H), 6.92 (d, J = 8.0 Hz, 2H), 5.25 (s, 2H), 4.33 (s, 2H), 2.58 (t, J = 7.6 Hz, 2H), 1.48-1.39 (m, 2H), 1.28-1.18 (m, 2H), 0.80 (t, J = 7.2 Hz, 3H).[15][16][17]

• ¹³C NMR (100 MHz, DMSO-d₆): δ 160.2, 148.8, 141.5, 138.1, 135.9, 130.8, 130.2, 129.5, 128.7, 127.2, 126.5, 125.8, 59.8, 48.5, 30.1, 29.3, 22.0, 13.6.

• IR (KBr, cm⁻¹): 3380, 2958, 1579, 1460, 1078, 765.[18]

• MS (ESI): m/z 423.2 [M+H]⁺.[18]

Synthesis of Valsartan: A Convergent Approach

Valsartan features a valine-derived side chain. Its synthesis often employs a reductive amination strategy. Reductive amination is a cornerstone of pharmaceutical synthesis for its efficiency in forming C-N bonds.[3][4][19]

Overall Synthetic Scheme for Valsartan

Caption: Synthetic pathway to Valsartan via reductive amination.

Experimental Protocols

Step 1: Reductive Amination

• Reactants: 2'-(1H-Tetrazol-5-yl)biphenyl-4-carbaldehyde, L-valine methyl ester hydrochloride, and sodium cyanoborohydride (NaBH₃CN).

• Protocol:

  • To a suspension of L-valine methyl ester hydrochloride (1.1 eq) in methanol, add triethylamine (1.2 eq) and stir for 15 minutes.

  • Add 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde (1.0 eq) to the mixture.

  • Cool the reaction to 0 °C and add sodium cyanoborohydride (1.5 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Quench the reaction with water and remove the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate, wash the combined organic layers with brine, dry over sodium sulfate, and concentrate to yield the crude product.

Step 2: N-Acylation

• Reactants: The product from Step 1 and valeryl chloride.

• Protocol:

  • Dissolve the crude product from Step 1 in dichloromethane and cool to 0 °C.

  • Add triethylamine (1.5 eq), followed by the dropwise addition of valeryl chloride (1.2 eq).

  • Stir the reaction at room temperature for 4 hours.

  • Wash the reaction mixture with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over sodium sulfate and concentrate to give the acylated product.

Step 3: Ester Hydrolysis

• Reactants: The product from Step 2 and sodium hydroxide.

• Protocol:

  • Dissolve the acylated product from Step 2 in a mixture of methanol and water.

  • Add a 1M aqueous solution of sodium hydroxide (2.0 eq) and stir at room temperature for 6 hours.

  • Remove the methanol under reduced pressure and acidify the aqueous residue to pH 3-4 with dilute HCl.

  • Extract the product with ethyl acetate, wash with brine, dry, and concentrate.

  • Purify by recrystallization from a suitable solvent system to obtain Valsartan.

Quantitative Data for Valsartan Synthesis

Step	Product	Typical Yield (%)	Purity (HPLC, %)
1	Reductive Amination Product	75-85	>95
2	N-Acylated Product	80-90	>97
3	Valsartan	85-95 (after purification)	>99.5

Spectroscopic Data for Valsartan

• ¹H NMR (400 MHz, CDCl₃): δ 8.05 (br s, 1H), 7.55-7.40 (m, 4H), 7.15 (d, J = 8.0 Hz, 2H), 6.95 (d, J = 8.0 Hz, 2H), 4.90 (d, J = 15.2 Hz, 1H), 4.45 (d, J = 15.2 Hz, 1H), 4.10 (d, J = 8.8 Hz, 1H), 2.45-2.25 (m, 2H), 2.20-2.05 (m, 1H), 1.65-1.50 (m, 2H), 1.35-1.20 (m, 2H), 0.95-0.80 (m, 9H).[20][21][22]

• ¹³C NMR (100 MHz, CDCl₃): δ 176.5, 173.2, 156.8, 141.2, 140.8, 135.9, 131.0, 130.5, 130.1, 129.0, 128.2, 127.5, 67.8, 50.1, 35.5, 30.9, 27.8, 22.4, 19.3, 18.6, 13.9.

• IR (KBr, cm⁻¹): 3440, 2962, 1732, 1605, 1460, 758.

• MS (ESI): m/z 436.2 [M+H]⁺.

Synthesis of Irbesartan: Building the Spiro-imidazole Core

Irbesartan is distinguished by its spiro-imidazole moiety. Its synthesis often involves the alkylation of a pre-formed spiro-imidazole intermediate.

Overall Synthetic Scheme for Irbesartan

Caption: Synthetic pathway to Irbesartan.

Experimental Protocols

Step 1: N-Alkylation of the Spiro-imidazole

• Reactants: 2-Butyl-1,3-diazaspiro[4.4]non-1-en-4-one hydrochloride, 5-(4'-(bromomethyl)biphenyl-2-yl)-1-trityl-1H-tetrazole, and a base.

• Protocol:

  • To a solution of 2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one hydrochloride (1.0 eq) in a suitable solvent such as DMF or acetonitrile, add a base such as potassium carbonate or sodium hydride (2.2 eq).

  • Add 5-(4'-(bromomethyl)biphenyl-2-yl)-1-trityl-1H-tetrazole (1.05 eq) and stir the mixture at 60-80 °C for 6-8 hours.

  • After cooling, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

  • Wash the organic layer with water and brine, dry over sodium sulfate, and concentrate to give the crude trityl-protected Irbesartan.

Step 2: Deprotection of the Tetrazole Ring

• Reactants: Trityl-protected Irbesartan and an acid.

• Protocol:

  • Dissolve the crude product from Step 1 in a mixture of a protic solvent like methanol or isopropanol and an acid such as hydrochloric acid or sulfuric acid.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Neutralize the reaction mixture with a base (e.g., NaOH solution) to precipitate the product.

  • Filter the solid, wash with water, and dry.

  • Recrystallize from a suitable solvent (e.g., isopropanol) to afford pure Irbesartan.[23]

Quantitative Data for Irbesartan Synthesis

Step	Product	Typical Yield (%)	Purity (HPLC, %)
1	Trityl-protected Irbesartan	85-95	>97
2	Irbesartan	90-98 (after purification)	>99.5

Spectroscopic Data for Irbesartan

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.65-7.50 (m, 4H), 7.15 (d, J = 8.0 Hz, 2H), 7.05 (d, J = 8.0 Hz, 2H), 4.75 (s, 2H), 2.30 (t, J = 7.6 Hz, 2H), 1.90-1.70 (m, 8H), 1.50-1.40 (m, 2H), 1.30-1.20 (m, 2H), 0.82 (t, J = 7.2 Hz, 3H).[24][25][26]

• ¹³C NMR (100 MHz, DMSO-d₆): δ 179.8, 162.5, 155.9, 141.8, 138.5, 136.2, 130.5, 130.1, 129.8, 127.5, 126.8, 124.5, 68.2, 45.1, 37.5, 29.8, 28.1, 27.5, 22.8, 14.1.[24]

• IR (KBr, cm⁻¹): 3420, 2955, 1715, 1618, 1475, 760.[24]

• MS (ESI): m/z 429.3 [M+H]⁺.[24]

Conclusion: A Versatile Platform for Drug Discovery

The synthetic strategies outlined in this guide demonstrate the power and versatility of modern organic chemistry in the construction of complex and life-saving pharmaceuticals. The central role of 2-(1H-tetrazol-5-yl)benzaldehyde and its precursors as key building blocks for the synthesis of angiotensin II receptor blockers is undeniable. By understanding the nuances of the core transformations—tetrazole formation, Suzuki-Miyaura coupling, and reductive amination—researchers are well-equipped to not only synthesize existing ARBs but also to design and create novel analogues with improved pharmacological profiles. The continued refinement of these synthetic methodologies will undoubtedly pave the way for the next generation of cardiovascular therapeutics.

References

• Hazarika, P., & Deka, D. C. (2014). An overview on the synthesis of 5-substituted 1H-tetrazoles. RSC Advances, 4(78), 41539-41563.

• Afanasyev, O. I., Kuchuk, E., & Usanov, D. L. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(24), 11857–11911. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1-714.
• Sharpless, K. B., & Demko, Z. P. (2001). A Click Chemistry Approach to Tetrazoles by the Zinc-Catalyzed [3+2] Cycloaddition of Nitriles and Azides.

• Fier, P. S., & Hartwig, J. F. (2013). A Practical Catalytic Reductive Amination of Carboxylic Acids. Journal of the American Chemical Society, 135(28), 10250–10253. [Link]

• Duncia, J. V., Chiu, A. T., Carini, D. J., Gregory, G. B., Johnson, A. L., Price, W. A., ... & Timmermans, P. B. (1990). The discovery of potent, orally active, nonpeptide angiotensin II receptor antagonists: a new class of potent antihypertensives. Journal of medicinal chemistry, 33(5), 1312–1329.
• Reddy, G. O., & Kumar, M. P. (2011). Identification and Synthesis of Potential Impurities of Losartan Potassium - A Non-peptide Angiotensinogen II Receptor. Asian Journal of Chemistry, 23(9), 3789-3792.
• BenchChem. (2023). Application Notes and Protocols: Synthesis of Irbesartan Utilizing 2-Butyl-1,3-diazaspiro[4.4]non-1-en. BenchChem.
• Google Patents. (1988). Tetrazole intermediates to antihypertensive compounds. EP0291969A2.
• ONE-FLOW Project. (2019). Deliverable 1.7: Cascade 3 – a) Synthesis of Valsartan.
• Abcam. (2023).
• ResearchGate. (2014). Improved Synthesis of Irbesartan, an Antihypertensive Active Pharmaceutical Ingredient.
• Organic Spectroscopy International. (2013).
• ACG Publications. (2011). An improved and efficient synthesis of Irbesartan, an antihypertensive drug.
• University of California, Santa Barbara. (n.d.). Standard Operating Procedure: Sodium Azide and other Inorganic/Organic Azides.
• Scribd. (n.d.). Valsartan Synthesis.
• Molecules. (2010).
• University of Tennessee Health Science Center. (n.d.). Safe Handling of Sodium Azide (SAZ).
• ResearchGate. (2020).
• PubMed. (2009).
• University of Tennessee Health Science Center. (n.d.). Lab Safety Guideline: Sodium Azide.
• PMC. (2017). A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions.
• University of Illinois. (2019). Sodium Azide NaN3 | Division of Research Safety.
• Google Patents. (2006). A process for the synthesis of valsartan. EP1661891A1.
• Google Patents. (2005). Processes for the preparation of highly pure irbesartan. WO2005051943A1.
• PMC. (2015). Synthesis of New 2-Halo-2-(1H-tetrazol-5-yl)-2H-azirines via a Non-Classical Wittig Reaction.
• ResearchGate. (2018).
• International Journal of Scientific & Research Publications. (2017). Improved Green Method for Synthesis of Irbesartan, an Antihypertensive Drugs.
• Organic Spectroscopy International. (2013).
• Academia.edu. (n.d.).
• Google Patents. (1988). Tetrazole intermediates to antihypertensive compounds. EP0291969B1.
• Google Patents. (2012).
• SEDICI. (2009). Irbesartan: FTIR and Raman spectra.
• PMC. (2015). Design, Synthesis, and Biological Evaluation of Tetrazole Analogs of Cl-Amidine as Protein Arginine Deiminase Inhibitors.
• ResearchGate. (n.d.). The 1 H NMR spectrum (400 MHz) of losartan (potassium salt....
• International Journal of Pharmaceutical Sciences Review and Research. (2011). Quantitative Nuclear Magnetic Resonance Spectroscopic Analysis of Valsartan in Bulk and Solid Oral Dosage Form.
• Organic Letters. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure.
• BenchChem. (2023).
• ACS Omega. (2022).
• Pharmaceutical Research. (1993).
• Semantic Scholar. (2022).
• ResearchGate. (n.d.). 1 H NMR spectrum of valsartan.
• ResearchGate. (n.d.). 1 H NMR representative spectra of losartan in DMSO, D 2 O, and micelle solution.
• ResearchGate. (n.d.). 13 C NMR spectra of (A) valsartan and (B) impurity A.
• Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles.
• Thieme. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles.
• ResearchGate. (n.d.).
• BenchChem. (2023). Step-by-step synthesis protocol for 5-substituted Tetrazoles.
• The Journal of Organic Chemistry. (2016). (1H-Tetrazol-5-yl)-Allenes: Building Blocks for Tetrazolyl Heterocycles.

Sources

• 1. Design, Synthesis, and Biological Evaluation of Tetrazole Analogs of Cl-Amidine as Protein Arginine Deiminase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Reductive Amination in the Synthesis of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A practical catalytic reductive amination of carboxylic acids - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02271C [pubs.rsc.org]
• 6. Sodium azide: Uses, safety and sustainable alternatives | Abcam [abcam.com]
• 7. ehs.ucsb.edu [ehs.ucsb.edu]
• 8. ehs.wisc.edu [ehs.wisc.edu]
• 9. uthsc.edu [uthsc.edu]
• 10. Sodium Azide NaN3 | Division of Research Safety | Illinois [drs.illinois.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. asianpubs.org [asianpubs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. asianpubs.org [asianpubs.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. acgpubs.org [acgpubs.org]
• 24. ORGANIC SPECTROSCOPY INTERNATIONAL: IRBESARTAN SPECTRAL DATA [orgspectroscopyint.blogspot.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Advanced Synthesis of Sartan Therapeutics via Aldehyde-Directed Reductive Amination

Executive Summary & Strategic Context

Angiotensin II Receptor Blockers (ARBs), commonly known as "sartans," are frontline therapeutics for hypertension and heart failure. The critical pharmacophore of most sartans (e.g., Valsartan, Losartan) is the biphenyl-tetrazole moiety. Historically, the industrial synthesis of this core relied on the alkylation of amines using bromomethyl-biphenyl intermediates. However, modern pharmaceutical manufacturing has shifted toward a more atom-economical and safer route utilizing 2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-carbaldehyde (frequently referred to in precursor shorthand as a 2-(1H-tetrazol-5-yl)benzaldehyde derivative)[1].

This application note details the mechanistic rationale, comparative advantages, and a self-validating experimental protocol for the synthesis of Valsartan using this advanced aldehyde synthon.

Mechanistic Rationale & Pathway Dynamics

The RAAS Pathway and ARB Intervention

Sartans exert their therapeutic effect by competitively binding to the Angiotensin II Type 1 (AT1) receptor, thereby inhibiting the Renin-Angiotensin-Aldosterone System (RAAS). The biphenyl-tetrazole core is essential for mimicking the C-terminal end of Angiotensin II, ensuring high-affinity receptor blockade.

Fig 1. RAAS signaling pathway illustrating the competitive inhibition of the AT1 receptor by Sartans.

Chemical Causality: Aldehyde vs. Bromide Routes

The traditional synthesis of Valsartan utilizes 5-(4'-(bromomethyl)biphenyl-2-yl)-1H-tetrazole. This route is plagued by the generation of alkyl bromide genotoxic impurities (GTIs) and requires harsh nucleophilic substitution conditions.

By contrast, utilizing1[1] enables a reductive amination strategy[2]. This approach is fundamentally superior because it bypasses GTIs entirely. The condensation of the aldehyde with L-valine methyl ester forms a transient imine, which is selectively reduced. This sequence is highly stereoretentive and atom-economical[3].

Comparative Process Metrics

The following table summarizes the quantitative advantages of transitioning to the aldehyde-directed synthesis framework.

Metric	Aldehyde Route (Reductive Amination)	Traditional Route (Bromomethyl Alkylation)
Key Intermediate	2'-(1H-tetrazol-5-yl)-biphenyl-4-carbaldehyde	5-(4'-(bromomethyl)biphenyl-2-yl)-1H-tetrazole
Primary Reaction	Reductive Amination	Nucleophilic Substitution (SN2)
Genotoxic Impurities	None (Avoids alkyl halides)	High Risk (Alkyl bromides are GTIs)
Overall Yield (API)	~88 - 94%	~70 - 80%
E-Factor (Waste/API)	Low (< 15)	High (> 25)
Purification Need	Minimal (Crystallization sufficient)	Extensive (Chromatography often required)

Experimental Workflow & Protocol

The following protocol outlines the three-step synthesis of Valsartan from the biphenyl-4-carbaldehyde synthon. Every step is designed as a self-validating system, ensuring that researchers can verify success before proceeding.

Fig 2. Experimental workflow for the synthesis of Valsartan from the biphenyl-4-carbaldehyde synthon.

Step 1: Reductive Amination

Objective: Condense the aldehyde with L-valine methyl ester to form a secondary amine.

• Causality of Reagents: Sodium triacetoxyborohydride (NaBH(OAc)₃) is explicitly chosen over Sodium borohydride (NaBH₄). The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This ensures selective reduction of the protonated imine intermediate without prematurely reducing the starting aldehyde into a dead-end alcohol byproduct.

• Procedure:

  • Suspend 2'-(1H-tetrazol-5-yl)-biphenyl-4-carbaldehyde (1.0 eq) and L-valine methyl ester hydrochloride (1.2 eq) in anhydrous Dichloromethane (DCM).

  • Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq) dropwise at 0°C to liberate the free amine. Stir for 30 minutes to allow imine formation.

  • Add NaBH(OAc)₃ (1.5 eq) in portions over 15 minutes. Stir at room temperature for 4 hours.

• Self-Validation Checkpoint: Perform TLC (Hexane:EtOAc 1:1). The reaction is successful and complete when the UV-active aldehyde spot (Rf ~0.6) disappears entirely, replaced by a new secondary amine spot (Rf ~0.3). Quench with saturated NaHCO₃ to destroy excess hydride.

Step 2: N-Acylation

Objective: Acylate the secondary amine to form the fully protected Valsartan framework.

• Causality of Reagents: Valeryl chloride is a highly reactive acylating agent. DIPEA is utilized as a non-nucleophilic base; it acts as an acid scavenger to neutralize the HCl byproduct. If a nucleophilic base were used, it would compete with the secondary amine, reducing yield.

• Procedure:

  • To the organic layer from Step 1, add DIPEA (2.0 eq) and cool the mixture to 0°C.

  • Add Valeryl chloride (1.2 eq) dropwise via an addition funnel to control the exothermic reaction.

  • Allow the mixture to warm to room temperature and stir for 2 hours.

• Self-Validation Checkpoint: Analyze via HPLC. The reaction is validated when the secondary amine peak area is < 0.5%. To work up, wash the organic layer with water. The water wash serves a dual purpose: it removes the DIPEA-HCl salts and hydrolyzes any unreacted valeryl chloride into water-soluble valeric acid, effectively purifying the organic phase.

Step 3: Saponification and API Isolation

Objective: Deprotect the methyl ester to yield the active Valsartan carboxylic acid[2].

• Causality of Reagents: Aqueous NaOH in a Methanol co-solvent system is used. Methanol ensures the highly lipophilic ester remains in solution during the aqueous nucleophilic attack by the hydroxide ion.

• Procedure:

  • Concentrate the DCM layer from Step 2 under reduced pressure and redissolve the residue in Methanol.

  • Add 2M NaOH (aq) (3.0 eq) and stir at 40°C for 3 hours.

  • Evaporate the methanol, dilute with water, and wash with ethyl acetate to remove non-polar impurities.

  • Cool the aqueous layer to 5°C and slowly acidify using 2M HCl.

• Self-Validation Checkpoint (Critical): The pH must be meticulously adjusted to exactly 2.0–2.5 . Valsartan is an amphoteric molecule. This specific pH range corresponds to its isoelectric point, ensuring maximum precipitation of the API. Over-acidification will cause the tetrazole ring to protonate and redissolve the product, while under-acidification leaves the carboxylate as a soluble sodium salt. Filter the resulting white precipitate and dry under vacuum.

References

• A process for the synthesis of valsartan (EP1831186A1)
• Process for the manufacture of valsartan (WO2004026847A1)
• PROCESS FOR PRODUCING 2'-(1H-TETRAZOL-5-YL)-BIPHENYL-4-CARBALDEHYDE (EP1666471A4)

Sources

• 1. EP1666471A4 - PROCESS FOR PRODUCING 2 '- (1H-TETRAZOL-5-YL) -BIPHENYL-4-CARBALDEHYDE - Google Patents [patents.google.com]
• 2. EP1831186A1 - A process for the synthesis of valsartan - Google Patents [patents.google.com]
• 3. WO2004026847A1 - Process for the manufacture of valsartan - Google Patents [patents.google.com]

The Strategic Application of 2-(1H-tetrazol-5-yl)benzaldehyde in Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: The Significance of 2-(1H-tetrazol-5-yl)benzaldehyde as a Bioisosteric Building Block

In the landscape of modern drug discovery, the strategic design of molecular scaffolds is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles. 2-(1H-tetrazol-5-yl)benzaldehyde has emerged as a cornerstone building block, primarily due to the unique properties of the tetrazole ring, which serves as a non-classical bioisostere of the carboxylic acid functional group.[1][2] This structural mimicry is of profound importance in medicinal chemistry. Carboxylic acids, while often crucial for target engagement, can present challenges related to metabolic instability and poor cell permeability.[3] The 5-substituted-1H-tetrazole moiety offers a compelling solution, exhibiting comparable acidity (pKa ≈ 4.5–4.9) to carboxylic acids, thereby enabling similar ionic interactions with biological targets.[3] However, the tetrazole ring's increased lipophilicity and resistance to metabolic degradation can significantly enhance a drug candidate's bioavailability and overall therapeutic potential.[3]

This application note provides a comprehensive overview of the utility of 2-(1H-tetrazol-5-yl)benzaldehyde in medicinal chemistry, with a particular focus on its application in the synthesis of Angiotensin II Receptor Blockers (ARBs). Detailed protocols for key synthetic transformations are provided to guide researchers in the effective use of this versatile intermediate.

Core Application: A Gateway to the Synthesis of Angiotensin II Receptor Blockers (Sartans)

The most prominent and impactful application of 2-(1H-tetrazol-5-yl)benzaldehyde and its derivatives is in the synthesis of the "sartan" class of antihypertensive drugs.[4][5][6] These drugs, including blockbuster medications like Losartan and Valsartan, function by selectively blocking the Angiotensin II type 1 (AT1) receptor, a key regulator of blood pressure.[4][5][6] The acidic tetrazole ring in these molecules is crucial for their pharmacological activity, as it mimics the carboxylate group of the endogenous ligand, Angiotensin II, and forms a critical interaction with the AT1 receptor.

The general synthetic strategy for many sartans involves the coupling of a biphenyl scaffold, where one phenyl ring is substituted with the tetrazole (or a precursor) and the other with a reactive group that can be elaborated to introduce the remainder of the pharmacophore. 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde is a key intermediate in this process, and its synthesis often begins with precursors that establish the tetrazole-benzaldehyde framework.

Synthetic Protocol: Reductive Amination for the Preparation of a Valsartan Precursor

The following protocol details a key step in the synthesis of Valsartan, the reductive amination of a 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde with L-valine methyl ester. This procedure is highly illustrative of the utility of the tetrazole-benzaldehyde scaffold and can be adapted by researchers for the synthesis of a diverse range of analogs.

Reaction Scheme:

Reductive Amination Workflow

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity (Example)	Molar Eq.
2'-(1H-Tetrazol-5-yl)biphenyl-4-carbaldehyde	124750-51-2	250.25	2.50 g	1.0
L-Valine methyl ester hydrochloride	6306-52-1	167.64	1.84 g	1.1
Triethylamine (TEA)	121-44-8	101.19	1.53 mL	1.1
Methanol (MeOH), anhydrous	67-56-1	32.04	50 mL	-
Sodium borohydride (NaBH₄)	16940-66-2	37.83	0.45 g	1.2
Dichloromethane (DCM)	75-09-2	84.93	As needed	-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution	-	-	As needed	-
Brine	-	-	As needed	-
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	120.37	As needed	-

Step-by-Step Procedure:

• Preparation of the Reaction Mixture: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde (2.50 g, 10.0 mmol).

• Dissolution: Add anhydrous methanol (50 mL) to the flask and stir at room temperature until the aldehyde is completely dissolved.

• Addition of Amine: In a separate vial, suspend L-valine methyl ester hydrochloride (1.84 g, 11.0 mmol) in a small amount of methanol. Add triethylamine (1.53 mL, 11.0 mmol) to neutralize the hydrochloride salt and stir for 5 minutes. Add this mixture to the solution of the aldehyde.

• Imine Formation: Stir the reaction mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. The progress of imine formation can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Carefully add sodium borohydride (0.45 g, 12.0 mmol) portion-wise over 10-15 minutes, ensuring the temperature remains below 5 °C.

• Reaction Completion: After the addition of sodium borohydride is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-3 hours, or until TLC analysis indicates the complete consumption of the imine intermediate.

• Work-up:

  • Quench the reaction by the slow addition of water (20 mL).

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Add dichloromethane (50 mL) and saturated aqueous sodium bicarbonate solution (30 mL) to the residue and transfer to a separatory funnel.

  • Separate the layers and extract the aqueous layer with dichloromethane (2 x 25 mL).

  • Combine the organic layers, wash with brine (30 mL), and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. The product can be further purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-L-valine methyl ester.

Causality Behind Experimental Choices:

• Anhydrous Methanol: The use of an anhydrous solvent is crucial during the imine formation step to prevent the hydrolysis of the imine back to the aldehyde and amine.

• Triethylamine: TEA is added to neutralize the hydrochloride salt of the amino acid ester, liberating the free amine for the reaction.

• Portion-wise Addition of NaBH₄ at 0 °C: Sodium borohydride is a reactive hydride source. Its slow, portion-wise addition at a reduced temperature helps to control the exothermicity of the reaction and minimizes the reduction of the starting aldehyde before imine formation.

• Aqueous Work-up with NaHCO₃: The use of a mild base like sodium bicarbonate helps to neutralize any acidic byproducts and ensures that the product amine is in its free base form, facilitating its extraction into the organic solvent.

The Bioisosteric Advantage of the Tetrazole Moiety

The strategic replacement of a carboxylic acid with a tetrazole ring is a powerful tool in drug design. The rationale behind this substitution is rooted in the comparable physicochemical properties of the two functional groups.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 4. d-nb.info [d-nb.info]
• 5. A short and efficient synthesis of valsartan via a Negishi reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WO2009125416A2 - Process for preparation of valsartan intermediate - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Evaluating the Antimicrobial and Antifungal Activity of 2-(1H-tetrazol-5-yl)benzaldehyde Derivatives

Introduction: A New Frontier in Antimicrobial Research

The escalating crisis of antimicrobial resistance demands the exploration of novel chemical scaffolds capable of evading existing resistance mechanisms. Among the privileged structures in medicinal chemistry, nitrogen-rich heterocycles, particularly tetrazoles, have garnered significant attention.[1][2] The tetrazole ring is a unique bioisostere of the carboxylic acid group, offering similar acidity and hydrogen-bonding capabilities but with enhanced metabolic stability and pharmacokinetic profiles.[1][3]

This guide focuses on a specific, promising subclass: 2-(1H-tetrazol-5-yl)benzaldehyde derivatives . This scaffold combines the proven pharmacological utility of the tetrazole moiety with the reactive potential of a benzaldehyde group, creating a versatile platform for developing new therapeutic agents. The benzaldehyde functional group can participate in various biological interactions, including the formation of Schiff bases with proteins, potentially leading to novel mechanisms of action. This document provides an in-depth technical guide, from synthesis to advanced antimicrobial and antifungal evaluation, grounded in established scientific principles and field-proven methodologies.

Section 1: Scientific Rationale & Hypothesized Mechanisms of Action

The efficacy of tetrazole-based antimicrobials stems from their ability to interfere with critical microbial processes. While the precise mechanisms for 2-(1H-tetrazol-5-yl)benzaldehyde derivatives are an active area of research, established activities of related tetrazole compounds provide a strong basis for investigation.

• Inhibition of Nucleic Acid Synthesis: Many antimicrobial agents function by targeting enzymes essential for DNA replication. Certain tetrazole derivatives have been shown to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes crucial for maintaining DNA topology during replication.[4] This leads to catastrophic DNA damage and cell death.

• Disruption of Fungal Cell Membrane Integrity: In fungi, the primary target for azole antifungals is the enzyme lanosterol 14α-demethylase (encoded by the ERG11 or CYP51 gene), which is vital for the biosynthesis of ergosterol, a key component of the fungal cell membrane.[3][5] The nitrogen-rich tetrazole ring can coordinate with the heme iron in the enzyme's active site, disrupting ergosterol production and compromising membrane integrity.

• Protein Synthesis Disruption & Oxidative Stress: Other proposed mechanisms for tetrazoles include the disruption of protein synthesis and the induction of oxidative stress within the microbial cell, leading to widespread damage to cellular components.[1][2]

The strategic placement of the benzaldehyde group at the ortho position introduces further possibilities. It may act as an anchor, positioning the tetrazole ring optimally within an enzyme's active site, or it could engage in separate interactions, potentially leading to dual-target engagement.

Caption: Hypothesized antimicrobial and antifungal mechanisms of action.

Section 2: Synthesis of the Core Scaffold

The foundational step for any investigation is the reliable synthesis of the target compounds. The most robust and widely adopted method for creating the 5-substituted-1H-tetrazole ring is the [3+2] cycloaddition reaction between a nitrile and an azide salt.[1][6]

Protocol 2.1: General Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde

This protocol describes the conversion of 2-cyanobenzaldehyde to the core tetrazole scaffold. Subsequent derivatization can be performed by modifying the aldehyde or the phenyl ring through standard organic chemistry techniques.

• Rationale: This one-pot reaction is efficient and typically high-yielding. Sodium azide serves as the source of the "N3" fragment, while a Lewis acid like zinc chloride or a proton source like ammonium chloride activates the nitrile for cycloaddition.[7] Dimethylformamide (DMF) is an ideal solvent due to its high boiling point and ability to dissolve the inorganic salts.

Materials:

• 2-cyanobenzaldehyde

• Sodium azide (NaN₃) - Caution: Highly toxic and potentially explosive. Handle with extreme care.

• Ammonium chloride (NH₄Cl) or Zinc chloride (ZnCl₂)

• Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (HCl), dilute (e.g., 2 M)

• Ethyl acetate

• Deionized water

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-cyanobenzaldehyde (1.0 eq) in anhydrous DMF.

• Addition of Reagents: Add sodium azide (1.2-1.5 eq) and ammonium chloride (1.2-1.5 eq) to the solution.

• Reaction: Heat the mixture to 110-120°C and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, pour the reaction mixture into a beaker of ice water.

• Acidification: Acidify the solution to pH ~2 with dilute HCl. This protonates the tetrazole ring, causing it to precipitate.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.[5]

Caption: General workflow for the synthesis of the core scaffold.

Section 3: Core Protocols for Antimicrobial & Antifungal Susceptibility Testing

Standardized susceptibility testing is paramount for generating reproducible and comparable data. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), a globally recognized authority.[5][8]

Caption: Experimental workflow for antimicrobial susceptibility testing.

Protocol 3.1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is the gold standard for determining the MIC, defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[8]

• Expertise & Causality: We use cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria as it is standardized to minimize variability and contains physiological concentrations of Mg²⁺ and Ca²⁺, which can affect the activity of some antibiotics. For fungi, RPMI-1640 is used because it is a defined medium that supports the growth of most pathogenic fungi without interfering with the test compounds.[8] The inoculum is standardized to a 0.5 McFarland turbidity standard to ensure a consistent number of cells (approx. 1-5 x 10⁶ CFU/mL for yeast) are challenged in each well, which is critical for reproducibility.[8]

Materials:

• Test compounds, positive control drugs (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)[9]

• Dimethyl sulfoxide (DMSO)

• For Bacteria: Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• For Fungi: RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)[5]

• Fungal strains (e.g., Candida albicans ATCC 90028, Aspergillus fumigatus ATCC 204304)[8][10]

• 0.5 McFarland turbidity standard

• Spectrophotometer or densitometer

Procedure:

• Stock Solution Preparation: Dissolve test compounds and controls in DMSO to a high concentration (e.g., 10 mg/mL). The final DMSO concentration in the assay wells should not exceed 1%, as higher concentrations can be inhibitory to microbial growth.

• Plate Preparation:

  • Add 100 µL of appropriate sterile broth (CAMHB or RPMI-1640) to wells 2 through 12 of a 96-well plate.

  • Prepare a starting solution of the test compound in the broth at 2x the highest desired final concentration. Add 200 µL of this solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10.

  • This leaves well 11 as the growth control (broth only, no drug) and well 12 as the sterility control (broth only, no drug, no inoculum).

• Inoculum Preparation:

  • From a fresh 18-24 hour culture plate, pick several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

  • Dilute this standardized suspension in the appropriate test broth to achieve the final target inoculum concentration in the wells (e.g., 5 x 10⁵ CFU/mL for bacteria).

• Inoculation: Add 100 µL of the final diluted inoculum to wells 1 through 11. Do not add inoculum to well 12. This brings the total volume in each well to 200 µL and dilutes the drug concentrations to their final 1x values.

• Incubation: Cover the plates and incubate.

  • Bacteria: 35-37°C for 18-24 hours.

  • Yeast: 35°C for 24 hours.[10]

  • Molds: 35°C for 48-72 hours.[10]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well). The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Protocol 3.2: Determination of Minimum Bactericidal (MBC) and Fungicidal (MFC) Concentrations

This protocol is a crucial follow-up to the MIC assay to determine whether a compound is static (inhibits growth) or cidal (kills the organism).

• Trustworthiness: The MBC/MFC is defined as the lowest concentration that results in a ≥99.9% reduction in the initial inoculum. This stringent cutoff provides a clear, quantitative measure of cidal activity, which is a critical parameter for drug development.

Procedure:

• Following MIC determination, take a 10-20 µL aliquot from each well that showed no visible growth (the MIC well and all wells with higher concentrations).

• Spot-plate each aliquot onto a fresh, drug-free agar plate (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubate the agar plates under the same conditions as the initial MIC incubation.

• MBC/MFC Determination: The MBC or MFC is the lowest concentration from the MIC plate that yields no colony growth (or only 1-2 colonies, corresponding to ≥99.9% killing) on the subculture agar plate.

Section 4: Data Interpretation & Structure-Activity Relationship (SAR)

Systematic analysis of results is key to identifying lead compounds. Data should be organized clearly to facilitate comparison and identify trends.

Data Presentation:

MIC, MBC, and MFC values should be summarized in a table. This allows for rapid comparison of the activity of different derivatives against a panel of microorganisms.

Compound ID	Modification	MIC (µg/mL) vs S. aureus	MIC (µg/mL) vs E. coli	MIC (µg/mL) vs C. albicans	MFC/MIC Ratio vs C. albicans
Control	Ciprofloxacin	0.5	0.25	N/A	N/A
Control	Fluconazole	N/A	N/A	1	>4 (Fungistatic)
Scaffold-01	(Parent Compound)	32	>64	16	2 (Fungicidal)
Scaffold-02	4-Fluoro	8	32	4	2 (Fungicidal)
Scaffold-03	4-Chloro	4	16	2	1 (Fungicidal)
Scaffold-04	4-Trifluoromethyl	2	8	1	1 (Fungicidal)
Scaffold-05	4-Methoxy	64	>64	32	4 (Fungicidal)

This table contains representative, hypothetical data for illustrative purposes.

Interpreting the Results:

• Potency: Lower MIC values indicate higher potency.

• Spectrum: Activity against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria indicates a broad spectrum.

• Cidal vs. Static Activity: An MBC/MIC or MFC/MIC ratio of ≤4 is generally considered cidal, while a ratio >4 is considered static.[11] Cidal agents are often preferred for treating serious infections, especially in immunocompromised patients.

Structure-Activity Relationship (SAR) Insights: The data in the example table suggests a clear SAR. The introduction of electron-withdrawing groups (halogens, CF₃) at the R4 position of the benzaldehyde ring appears to enhance both antibacterial and antifungal activity.[12] Conversely, an electron-donating group (methoxy) reduces activity. This suggests that the electronic properties of the phenyl ring are critical for target interaction. Such insights are invaluable for guiding the rational design of the next generation of more efficacious derivatives.[2]

References

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry. [URL: https://www.frontiersin.org/articles/10.3389/fchem.2024.1352328/full][1][2]

• Recent advances in the medicinal chemistry of tetrazole as antibacterial agents: a comprehensive study. Pharmaspire. [URL: https://pharmaspire.in/index.php/pharmaspire/article/view/215][13]

• Tetrazole Derivatives as Antimicrobial Agents: A Comprehensive Review. International Journal of Pharmaceutical Research and Applications. [URL: https://ijpra.com/index.php/journal/article/view/1006][3]

• Novel Tetrazole-Based Antimicrobial Agents Targeting Clinical Bacteria Strains: Exploring the Inhibition of Staphylococcus aureus DNA Topoisomerase IV and Gyrase. Molecules. [URL: https://www.mdpi.com/1420-3049/27/1/244][4][14]

• Green Synthesis, Molecular Docking Studies, and Antimicrobial Evaluation of Tetrazoles Derivatives. Journal of Chemistry. [URL: https://www.hindawi.com/journals/jchem/2024/7723849/][5]

• Antimicrobial and antifungal activity of 2-(1H-tetrazolo-5-yl)anilines and products of their structural modifications. * Zaporozhye Medical Journal*. [URL: https://zmj.zsmu.edu.ua/article/view/149810][12]

• Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions. Scientific Reports. [URL: https://www.nature.com/articles/s41598-022-24753-1][15]

• Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. Fungal Genetics and Biology. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3107873/][11]

• Synthesis and quantitative structure-activity relationships of antiallergic 2-hydroxy-N-1H-tetrazol-5-ylbenzamides and N-(2-hydroxyphenyl). Journal of Medicinal Chemistry. [URL: https://pubs.acs.org/doi/abs/10.1021/jm00122a014]
• A New Benzaldehyde Derivative Exhibits Antiaflatoxigenic Activity against Aspergillus flavus. Journal of Fungi. [URL: https://www.mdpi.com/2309-608X/9/11/1089]

• Synthesis, anticandidal activity and cytotoxicity of some tetrazole derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. [URL: https://www.tandfonline.com/doi/full/10.3109/14756366.2012.746678][16]

• Tetrazole derivatives synthesis via green one-pot oxidation of benzyl alcohol using Cu(ii) immobilized on nanodiamond@folic acid catalyst. RSC Advances. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra03673c][17]

• Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile Derivatives Under Green Conditions Catalyzed by New Thermally Stable Magnetic Periodic Mesoporous Ognosilica Embedded With ZnO Nanoparticles. ResearchGate. [URL: https://www.researchgate.net/publication/365518337_Synthesis_of_E-2-1H-tetrazole-5-yl-3-phenylacrylenenitrile_Derivatives_Under_Green_Conditions_Catalyzed_by_New_Thermally_Stable_Magnetic_Periodic_Mesoporous_Ognosilica_Embedded_With_ZnO_Nanopart]
• Synthesis and antifungal activity of 3-aryl-1-(5-phenyl-1H-tetrazol-1-yl)prop-2-en-1-One. ResearchGate. [URL: https://www.researchgate.net/publication/285970085_Synthesis_and_antifungal_activity_of_3-aryl-1-5-phenyl-1H-tetrazol-1-ylprop-2-en-1-One]

• Discovery of Novel Tetrazoles Featuring a Pyrazole Moiety as Potent and Highly Selective Antifungal Agents. ACS Omega. [URL: https://pubs.acs.org/doi/10.1021/acsomega.3c01375][10]

• Design, synthesis, and evaluations of antifungal activity of novel phenyl(2H-tetrazol-5-yl)methanamine derivatives. Journal of Chemical Biology. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4012080/][7]

• Synthesis and Antimicrobial Activity of (E)-1-Aryl-2-(1H-tetrazol-5-yl)acrylonitrile Derivatives via [3+2] Cycloaddition Reaction Using Reusable Heterogeneous Nanocatalyst under Microwave Irradiation. Molecules. [URL: https://www.mdpi.com/1420-3049/29/18/4339][18]

• Synthesis and Antimicrobial Activity of (E)-1-Aryl-2-(1H-tetrazol-5-yl)acrylonitrile Derivatives via [3+2] Cycloaddition Reaction Using Reusable Heterogeneous Nanocatalyst under Microwave Irradiation. MDPI. [URL: https://www.mdpi.com/1420-3049/29/18/4339][9]

• Synthesis and antimicrobial activity of new tetrazole derivatives from 1((1H-tetrazol-5-yl) methyl)-1H-benzo[d][1][2][3]triazole as synthon. ResearchGate. [URL: https://www.researchgate.net/publication/288195843_Synthesis_and_antimicrobial_activity_of_new_tetrazole_derivatives_from_1_1H-tetrazol-5-yl_methyl-1H-benzod123triazole_as_synthon]

• Synthesis of tetrazole compounds as a novel type of potential antimicrobial agents and their synergistic effects with clinical drugs and interactions with calf thymus DNA. MedChemComm. [URL: https://pubs.rsc.org/en/content/articlelanding/2017/md/c7md00259a]

• Application Notes and Protocols for Antimicrobial Susceptibility Testing of Triazole Compounds. Benchchem. [URL: https://www.benchchem.com/application-notes/antimicrobial-susceptibility-testing-of-triazole-compounds][8]

• A Practical Guide to Antifungal Susceptibility Testing. Journal of Fungi. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8952011/][19]

• Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles. Thieme. [URL: https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0037-1610201][6]

• Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. MDPI. [URL: https://www.mdpi.com/1420-3049/28/4/1879]
• Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. ResearchGate. [URL: https://www.researchgate.
• 4-[4-(1H-Tetrazol-5-yl)phenoxy]benzaldehyde. ResearchGate. [URL: https://www.researchgate.net/publication/51821890_4-4-1H-Tetrazol-5-ylphenoxybenzaldehyde]
• Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis. Molecules. [URL: https://www.mdpi.com/1420-3049/15/6/3981]

Sources

• 1. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 3. ijprajournal.com [ijprajournal.com]
• 4. Novel Tetrazole-Based Antimicrobial Agents Targeting Clinical Bacteria Strains: Exploring the Inhibition of Staphylococcus aureus DNA Topoisomerase IV and Gyrase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajgreenchem.com [ajgreenchem.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Design, synthesis, and evaluations of antifungal activity of novel phenyl(2H-tetrazol-5-yl)methanamine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis and Antimicrobial Activity of (E)-1-Aryl-2-(1H-tetrazol-5-yl)acrylonitrile Derivatives via [3+2] Cycloaddition Reaction Using Reusable Heterogeneous Nanocatalyst under Microwave Irradiation [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Antifungal activity of redox-active benzaldehydes that target cellular antioxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antimicrobial and antifungal activity of 2-(1H-tetrazolo-5-yl)anilines and products of their structural modifications | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 13. One moment, please... [isfcppharmaspire.com]
• 14. Novel Tetrazole-Based Antimicrobial Agents Targeting Clinical Bacteria Strains: Exploring the Inhibition of Staphylococcus aureus DNA Topoisomerase IV and Gyrase [mdpi.com]
• 15. Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. Tetrazole derivatives synthesis via green one-pot oxidation of benzyl alcohol using Cu(ii) immobilized on nanodiamond@folic acid catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthesis and Antimicrobial Activity of (E)-1-Aryl-2-(1H-tetrazol-5-yl)acrylonitrile Derivatives via [3+2] Cycloaddition Reaction Using Reusable Heterogeneous Nanocatalyst under Microwave Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Novel Heterocyclic Compounds from 2-(1H-tetrazol-5-yl)benzaldehyde

This Application Note and Protocol Guide details the synthesis of novel heterocyclic scaffolds derived from 2-(1H-tetrazol-5-yl)benzaldehyde . This precursor acts as a bioisostere of 2-formylbenzoic acid (phthalaldehydic acid), offering a unique entry point into nitrogen-rich fused systems such as tetrazolo[5,1-a]isoindoles and tetrazolo[1,5-b]phthalazines .

Executive Summary & Scientific Rationale

2-(1H-tetrazol-5-yl)benzaldehyde (1) represents a critical "bifunctional" building block in heterocyclic chemistry. Structurally, it possesses an electrophilic aldehyde group ortho to a nucleophilic (and acidic) tetrazole ring.[1] This proximity facilitates intramolecular cyclization, making it an ideal precursor for Groebke-Blackburn-Bienaymé (GBB) variants and condensation-cyclization cascades.

Bioisosteric Significance: In medicinal chemistry, the tetrazole moiety is a proven bioisostere of the carboxylic acid group, offering improved metabolic stability and lipophilicity.[1][2][3] Consequently, heterocycles derived from (1) serve as direct bioisosteres to isoindolinones (e.g., indoprofen analogs) and phthalazinones , scaffolds prevalent in anti-inflammatory and oncology drug discovery.[1][3]

Key Applications

• Tetrazolo[5,1-a]isoindoles: Bioisosteres of isoindolinones formed via amine condensation.[1][3]

• Tetrazolo[1,5-b]phthalazines: Fused tricyclic systems formed via hydrazine condensation.[1][3]

• Multicomponent Access: One-pot synthesis of complex fused rings via isocyanide insertion.

Chemical Biology & Precursor Synthesis

Before initiating library synthesis, the quality of the starting material is paramount.[1][3] 2-(1H-tetrazol-5-yl)benzaldehyde exists in a tautomeric equilibrium between the open aldehyde form and the closed tetrazolo[1,5-a]isoindol-9-ol (hemiaminal) form.

Protocol A: Synthesis of Precursor (1)

Reaction: 2-Cyanobenzaldehyde + NaN3 → 2-(1H-tetrazol-5-yl)benzaldehyde

• Reagents: 2-Cyanobenzaldehyde (10 mmol), Sodium Azide (12 mmol), Zinc Bromide (ZnBr₂, 10 mmol, catalyst).

• Solvent: Water:Isopropanol (1:1 v/v, 20 mL). Note: ZnBr₂ allows the reaction to proceed in aqueous media, avoiding the hazards of DMF.[1]

• Procedure:

  • Dissolve nitrile and catalyst in the solvent mixture.[1]

  • Add NaN₃ (Caution: Azide handling protocols apply).

  • Reflux at 85°C for 12–16 hours.[1] Monitor by TLC (EtOAc:Hexane 1:1).[1]

  • Work-up: Cool to 0°C. Acidify to pH 2 with 3M HCl (Caution: HN₃ evolution—perform in fume hood).

  • The product precipitates as a white solid.[1] Filter, wash with cold water, and dry.[1]

• Yield: Typically 85–92%.[1]

• Validation: ¹H NMR should show the aldehyde proton (~10.2 ppm) or the hemiaminal proton (~6.5 ppm) depending on solvent (DMSO-d₆ favors the open form).[1]

Synthesis of Tetrazolo[5,1-a]isoindoles (Scaffold A)

This protocol yields a tricyclic scaffold analogous to the isoindolinone pharmacophore.[1][3] The reaction proceeds via Schiff base formation followed by intramolecular nucleophilic attack by the tetrazole nitrogen.[1]

Mechanism[1][4][5][6][7][8][9]

• Condensation: Aldehyde + Amine

  Imine (Schiff Base).[1][3]

• Cyclization: The tetrazole N1 or N2 attacks the electrophilic imine carbon.[1]

• Stabilization: The resulting 9-amino-tetrazolo-isoindole often eliminates water or oxidizes to form the fully aromatic system depending on conditions.

Protocol B: Condensation with Primary Amines

Target: 9-(Alkyl/Arylamino)-9H-tetrazolo[5,1-a]isoindole derivatives.

• Materials:

  • Precursor (1) (1.0 mmol)[1]

  • Primary Amine (1.1 mmol) (e.g., Aniline, Benzylamine)[1]

  • Solvent: Ethanol (5 mL)

  • Catalyst: Glacial Acetic Acid (1-2 drops)

• Step-by-Step:

  • Charge a reaction vial with (1) and Ethanol.[1]

  • Add the amine and acetic acid.[1][4]

  • Reflux (78°C) for 4–6 hours.[1]

  • Observation: The reaction mixture often turns from clear to a suspension as the product precipitates.[1]

• Isolation:

  • Cool to room temperature.[1][2]

  • Filter the precipitate.[1][5]

  • Recrystallize from EtOH/DMF if necessary.[1]

• Expected Yield: 70–85%.

Data Summary Table: Representative Substituents

Amine Input (R-NH2)	Product Type	Yield (%)	M.P. (°C)	Notes
Aniline	9-(Phenylamino)-fused	82	210-212	High crystallinity; stable.
Benzylamine	9-(Benzylamino)-fused	78	185-188	Requires longer reflux (6h).
p-Anisidine	9-(p-Methoxyphenyl)-fused	85	220-223	Electron-donating group accelerates reaction.

Synthesis of Tetrazolo[1,5-b]phthalazines (Scaffold B)

Reaction with hydrazine expands the ring system to a 6-membered pyridazine-fused ring, creating a tetrazolo-phthalazine core. This is a direct analog of the phthalazinone scaffold found in PARP inhibitors.

Protocol C: Hydrazine Condensation[1][3]

• Materials:

  • Precursor (1) (1.0 mmol)[1]

  • Hydrazine Hydrate (80%, 1.2 mmol)[1]

  • Solvent: Ethanol (5 mL)

• Step-by-Step:

  • Dissolve (1) in warm ethanol.

  • Add hydrazine hydrate dropwise.[1] Exothermic reaction possible.

  • Reflux for 3 hours.[1]

  • Critical Step: The intermediate hydrazone may isolate.[1] To force cyclization, add catalytic HCl (0.1 mL) and reflux for an additional 1 hour.

• Isolation:

  • Evaporate solvent to 50% volume.[1]

  • Add cold water to precipitate the solid.[1]

• Characterization:

  • Absence of C=O signal in IR.

  • Mass Spec: [M+H]+ corresponding to the dehydrated cyclized product.

Pathway Visualization & Logic

The following diagram illustrates the divergent synthesis pathways from the common precursor.

Caption: Divergent synthetic pathways from 2-(1H-tetrazol-5-yl)benzaldehyde yielding 5-membered (isoindole) and 6-membered (phthalazine) fused systems.

Troubleshooting & Expert Tips

• Acidity: The tetrazole proton is acidic (pKa ~4.5-5).[3] In reactions with basic amines, a salt may form initially.[1] Ensure heat is sufficient to overcome the salt bridge and drive the condensation.[1]

• Solubility: The precursor (1) can be sparingly soluble in non-polar solvents.[1] DMSO or DMF are excellent alternatives if Ethanol reflux fails, though work-up requires extensive water washing.

• Safety: While tetrazoles are generally stable, they are nitrogen-rich energetic materials. Avoid excessive heating of dry solids. Always perform azide reactions (Protocol A) behind a blast shield.[1]

References

• Voitenko, Z. V., et al. (2006).[1][3][6] "Benzo[f]isoindole derivatives from cycloaddition reaction of 2,4-dimethylpyrimido[2,1-a]isoindole and maleimides." Comptes Rendus Chimie, 9(11-12), 1482–1487.[1] [1][6]

• Patil, P., et al. (2016).[1][3] "Hydrazine in the Ugi Tetrazole Reaction." Synthesis, 48(08), 1122-1130.[1] [1]

• Bekhit, A. A., et al. (2004).[1] "Tetrazolo[1,5-a]quinoline as a potential promising new scaffold for the synthesis of novel anti-inflammatory and antibacterial agents."[1][3] European Journal of Medicinal Chemistry, 39(3), 249-255.[1] [1]

• BenchChem Application Note. "Synthesis of Tetrazolo[1,5-a]quinoline-4-carbaldehyde." [1]

• Ekoue-Kovi, K., & Wolf, C. (2008).[1] "Metal-Free One-Pot Oxidative Amination of Aromatic Aldehydes." Organic Syntheses, 87, 1-2.[1] [1]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. allen.in [allen.in]
• 5. EP1666471A1 - Process for producing 2' -(1h-tetrazol-5-yl)-biphenyl-4-carbaldehyde - Google Patents [patents.google.com]
• 6. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]

Application Note: Strategic Utilization of 2-(1H-tetrazol-5-yl)benzaldehyde Motifs in Antihypertensive API Synthesis

Executive Summary & Chemical Context[2][3][4][5][6][7][8][9][10][11]

The synthesis of Angiotensin II Receptor Blockers (ARBs), commonly known as "Sartans" (e.g., Valsartan, Losartan, Irbesartan, Candesartan), relies heavily on the construction of a biphenyl-tetrazole pharmacophore.[1] Within this structural class, the aldehyde functional group plays a pivotal role as a "chemical handle" for installing the variable amino-acid or heterocyclic side chains that differentiate the various Sartan drugs.

While the strict IUPAC name 2-(1H-tetrazol-5-yl)benzaldehyde refers to a monocyclic compound, in the context of antihypertensive synthesis, this nomenclature often colloquially refers to its bio-active congener: 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde .[2] This intermediate is the "convergence point" for high-yield, convergent synthesis routes, particularly for Valsartan .[1][2]

This guide focuses on the critical chemistry of this aldehyde-tetrazole scaffold, specifically:

• Bioisosterism: The tetrazole ring as a lipophilic, metabolically stable surrogate for the carboxylic acid.[1][3]

• Reactivity: The reductive amination of the aldehyde moiety to form the C-N bond central to Valsartan.

• Protection Strategies: Managing the acidity (pKa ~4.5–4.[2]9) of the tetrazole proton using Trityl (triphenylmethyl) protection to prevent catalyst poisoning and side reactions.

Mechanism of Action & Synthetic Utility

The Pharmacophore

The 2-(1H-tetrazol-5-yl) group mimics the C-terminal carboxylate of Angiotensin II, forming ionic bonds with the AT1 receptor's cationic sites (Arg167/Lys199).[2] The aldehyde group at the para position (relative to the biphenyl linkage) allows for the attachment of the "tail" (e.g., L-valine for Valsartan) via Reductive Amination .

Synthetic Pathway Visualization

The following diagram illustrates the convergent synthesis of Valsartan, highlighting the role of the aldehyde intermediate.

Caption: Convergent synthesis of Valsartan utilizing the tetrazolyl-biphenyl-aldehyde intermediate via reductive amination.

Application Protocols

Protocol A: Trityl Protection of the Tetrazole Moiety

Rationale: The free N-H proton of the tetrazole is acidic and can quench hydride reagents (like NaBH4) or interfere with organometallic couplings. Protection with a Trityl (Trt) group renders the molecule lipophilic and compatible with basic conditions.

Reagents:

• 2-(1H-tetrazol-5-yl)benzaldehyde derivative (1.0 equiv)[2]

• Triphenylmethyl chloride (Trityl chloride) (1.1 equiv)[1]

• Triethylamine (TEA) (1.5 equiv)[1]

• Dichloromethane (DCM) (Solvent)[1]

Procedure:

• Dissolution: Charge the reaction vessel with the tetrazole substrate and DCM (10 mL/g). Stir until suspended.

• Base Addition: Add Triethylamine (TEA) dropwise at 0–5°C. The mixture may clear as the triethylammonium salt forms.

• Tritylation: Add Trityl chloride portion-wise over 30 minutes, maintaining temperature <10°C.

• Reaction: Warm to room temperature (20–25°C) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3) or HPLC.[4][2] The product is significantly less polar.

• Workup: Wash the organic layer with water (2x), then brine.[1] Dry over Na2SO4 and concentrate.

• Crystallization: Recrystallize from Ethyl Acetate/Hexanes to yield the N-trityl protected aldehyde .

Protocol B: Reductive Amination (Valsartan Core Synthesis)

Rationale: This is the definitive step where the aldehyde is coupled with L-Valine methyl ester.[2] The use of a "soft" hydride donor allows for the reduction of the in situ formed imine (Schiff base) without reducing the aldehyde or the tetrazole ring.

Reagents:

• 2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-carbaldehyde (1.0 equiv)[2]

• L-Valine Methyl Ester Hydrochloride (1.1 equiv)[2]

• Sodium Cyanoborohydride (NaBH3CN) or Sodium Triacetoxyborohydride (STAB) (1.2 equiv)[1]

• Acetic Acid (Catalytic, to pH 5–6)[1]

• Methanol or THF (Solvent)[1]

Step-by-Step Methodology:

• Imine Formation (Schiff Base):

  • Dissolve the Aldehyde and L-Valine Methyl Ester HCl in Methanol (anhydrous).

  • Add Triethylamine (1.0 equiv) to free the amine salt.[5]

  • Stir at room temperature for 2 hours. Optional: Add MgSO4 as a drying agent to push the equilibrium toward the imine.

  • Checkpoint: 1H-NMR should show the disappearance of the aldehyde proton (~10 ppm) and appearance of the imine proton (~8.3 ppm).

• Reduction:

  • Cool the mixture to 0°C.

  • Add Sodium Cyanoborohydride (NaBH3CN) in small portions. Note: STAB is a safer, non-toxic alternative but reacts slower in Methanol.[1]

  • Adjust pH to ~6 with glacial Acetic Acid (critical for imine activation).[2]

  • Stir at 0°C for 1 hour, then warm to room temperature for 12 hours.

• Quenching & Isolation:

  • Quench with saturated NaHCO3 solution.[2]

  • Evaporate Methanol under reduced pressure.[2]

  • Extract aqueous residue with Ethyl Acetate.[2]

  • Purification: The secondary amine product is often used directly in the next acylation step without chromatography, provided the purity is >95% by HPLC.[1]

Analytical Quality Control (QC)[1]

To ensure the integrity of the intermediate for pharmaceutical use, the following impurity profile must be monitored.

Parameter	Specification	Analytical Method	Note
Assay	> 98.0%	HPLC (C18, ACN:Buffer)	Critical for stoichiometry in acylation.
Nitrile Impurity	< 0.15%	HPLC / IR	Unreacted 2-cyanobiphenyl precursor.[2]
Des-Trityl Impurity	< 0.5%	HPLC	Free tetrazole formed by acid hydrolysis.[2]
Water Content	< 0.5%	Karl Fischer (KF)	Excess water hydrolyzes the imine intermediate.
Residual Azide	< 10 ppm	Ion Chromatography	Safety critical; carryover from tetrazole synthesis.[2]

Safety & Handling Guidelines

• Azide Hazards: If synthesizing the tetrazole ring from a nitrile precursor (using NaN3 or Tributyltin azide), ensure the reaction stream is quenched to destroy residual Hydrazoic Acid (HN3), which is explosive and volatile.[1]

• Cyanoborohydride: NaBH3CN generates HCN gas upon contact with strong acids.[2] Always work in a well-ventilated fume hood and quench waste streams with bleach (Sodium Hypochlorite) to oxidize cyanide.[2]

• Dust Explosion: The trityl-protected aldehyde is a fine organic powder.[2] Ground all equipment to prevent electrostatic discharge.

References

• Process for preparation of valsartan intermediate. Google Patents. (WO2009125416A2).[1][2] Retrieved from

• A short and efficient synthesis of valsartan via a Negishi reaction. Beilstein Journal of Organic Chemistry. (2010). Retrieved from

• Valsartan | C24H29N5O3. PubChem.[2][6] Retrieved from [1]

• Multistep synthesis of a valsartan precursor in continuous flow. Journal of Flow Chemistry. (2017). Retrieved from [1]

• Synthesis and Antihypertensive Activity of Some N-{4-(6-Chloro-5-nitro-1-[2'--(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]... Prime Scholars. Retrieved from

Sources

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde | C8H6N4O | CID 10535227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Valsartan | C24H29N5O3 | CID 60846 - PubChem [pubchem.ncbi.nlm.nih.gov]

use of 2-(1H-tetrazol-5-yl)benzaldehyde as a building block in organic synthesis

Application Note: 2-(1H-tetrazol-5-yl)benzaldehyde as a Bifunctional Building Block in Organic Synthesis

Executive Summary

2-(1H-tetrazol-5-yl)benzaldehyde represents a high-value bifunctional scaffold in medicinal chemistry, combining the electrophilic reactivity of an aldehyde with the bioisosteric properties of a tetrazole (a carboxylic acid surrogate). Its unique structure allows for divergent synthetic pathways: it serves as a precursor for fused heterocyclic systems (e.g., phthalazines, isoindoles), a substrate for multicomponent reactions (MCRs), and a ligand for metallosupramolecular assemblies.

This guide details the synthetic handling, reactivity profiles, and validated protocols for utilizing this building block, specifically targeting researchers in drug discovery and heterocyclic methodology.

Chemical Identity & Properties

• IUPAC Name: 2-(1H-tetrazol-5-yl)benzaldehyde

• Functional Class: Bifunctional Heterocycle / Bioisostere

• Key Feature: Ortho-substitution pattern facilitates intramolecular cyclizations and hydrogen bonding.

• Acidity: The tetrazole N-H proton has a pKa

  4.5–5.0, comparable to carboxylic acids, influencing solubility and reactivity in basic media.

• Tautomerism: Exists in equilibrium between 1H- and 2H-tetrazole forms.[1] In solution, the 1H-form is generally predominant, stabilized by an intramolecular hydrogen bond to the carbonyl oxygen.

Synthesis of the Building Block

Before utilizing the aldehyde, its preparation from commercially available 2-cyanobenzaldehyde is often required. This method avoids the use of hazardous hydrazoic acid by employing sodium azide with a Lewis acid catalyst.

Protocol A: [3+2] Cycloaddition Synthesis

Objective: Conversion of 2-cyanobenzaldehyde to 2-(1H-tetrazol-5-yl)benzaldehyde.

Materials:

• 2-Cyanobenzaldehyde (10 mmol)

• Sodium Azide (

  ) (12 mmol)

• Zinc Bromide (

  ) or Triethylamine Hydrochloride ( ) (12 mmol)

• Solvent: Water (Green chemistry route) or DMF (Traditional)

• Reagent: 1M HCl for acidification.

Step-by-Step Procedure:

• Setup: In a 50 mL round-bottom flask, dissolve 2-cyanobenzaldehyde (1.31 g, 10 mmol) in 20 mL of solvent (Water or DMF).

• Addition: Add

  (0.78 g, 12 mmol) and the catalyst ( , 2.7 g, 12 mmol). Caution: is toxic; use a fume hood.

• Reaction: Reflux the mixture at 100–110 °C for 12–24 hours. Monitor by TLC (Eluent: EtOAc/MeOH 9:1). The nitrile spot should disappear.

• Workup:

  • Cool the reaction to room temperature.

  • Slowly acidify with 1M HCl to pH 2–3. Caution: Evolution of

    gas is possible; ensure vigorous ventilation.

  • The product typically precipitates as a white/off-white solid.

• Purification: Filter the solid, wash with cold water (3 x 10 mL), and recrystallize from ethanol/water if necessary.

• Yield: Expected yield 80–90%.

Core Application I: Multicomponent Reactions (MCRs)

The aldehyde moiety participates in Passerini and Ugi reactions.[2] However, the acidic tetrazole proton can compete as the "acid" component. For chemoselective reactions where the tetrazole acts solely as a bioisostere, protection (e.g., benzyl or trityl) or specific pH control is required.

Protocol B: Passerini-3CR (P-3CR)

Objective: Synthesis of

-acyloxy carboxamides incorporating the tetrazole scaffold.

Mechanism: The aldehyde reacts with an isocyanide and a carboxylic acid.[2][3][4] Note: If the tetrazole is unprotected, it can function as the acid component, leading to a 2-component reaction (Aldehyde-Tetrazole + Isocyanide) forming a fused lactone-like species, though this is rare due to strain. The protocol below assumes the use of an external carboxylic acid and a protected tetrazole (or salt form).

Materials:

• 2-(1H-tetrazol-5-yl)benzaldehyde (1.0 equiv)

• Carboxylic Acid (e.g., Benzoic acid) (1.0 equiv)

• Isocyanide (e.g., tert-butyl isocyanide) (1.0 equiv)

• Solvent: Dichloromethane (DCM) or Methanol (MeOH)

Procedure:

• Dissolution: Dissolve the aldehyde (1 mmol) and carboxylic acid (1 mmol) in DCM (5 mL) in a screw-cap vial.

• Addition: Add the isocyanide (1 mmol) in one portion.

• Incubation: Stir at room temperature for 24 hours. The reaction is atom-economic; no byproduct is released.

• Isolation: Evaporate the solvent under reduced pressure.

• Purification: Purify the residue via flash column chromatography (Hexane/EtOAc).

Visualization of MCR Workflow:

Core Application II: Synthesis of Schiff Bases & Fused Systems

The ortho-positioning of the tetrazole and aldehyde groups makes this molecule a "privileged structure" for synthesizing fused heterocycles. Reaction with hydrazines yields phthalazine derivatives, while reaction with amines yields stable Schiff bases often used as ligands.

Protocol C: Schiff Base Condensation

Objective: Synthesis of imine ligands for metal coordination or reduction to amines.

Materials:

• 2-(1H-tetrazol-5-yl)benzaldehyde (1 mmol)

• Primary Amine (e.g., aniline, benzylamine) (1 mmol)

• Ethanol (absolute)[5][6]

• Catalytic Acetic Acid (optional)

Procedure:

• Reflux: Mix the aldehyde and amine in Ethanol (10 mL). Add 1-2 drops of acetic acid.

• Heating: Reflux for 2–4 hours.

• Observation: A color change (often yellow/orange) indicates imine formation.

• Workup: Cool to 0 °C. The Schiff base often precipitates. Filter and wash with cold ethanol.

• Stability Note: The resulting imine contains an acidic tetrazole proton. In the presence of metal ions (

  , ), it acts as a tridentate or tetradentate ligand (N,N,N-donor), forming stable complexes.

Data Summary: Reactivity Profile

Reaction Type	Co-Reactant	Product Class	Key Condition
[3+2] Cycloaddition	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> / Nitrile	Tetrazole Building Block	cat., Reflux
Passerini-3CR	R-NC, R-COOH	-Acyloxy amide	DCM, RT, 24h
Condensation	Hydrazine ( )	Phthalazine / Tetrazolo-phthalazine	EtOH, Reflux
Condensation	Primary Amine	Schiff Base (Imine)	EtOH, Cat.[7][8][9] AcOH
Ugi-4CR	Amine, Acid, R-NC	-Acylamino amide	MeOH, RT

Safety & Handling

• Explosive Potential: While 5-substituted tetrazoles are more stable than unsubstituted tetrazole, they are nitrogen-rich energetic materials. Avoid heating neat samples above 150 °C.

• Toxicity: Sodium azide (precursor) is acutely toxic. The aldehyde itself should be treated as a potential irritant.

• Waste: Azide-containing waste must not be acidified (forms

  ) or disposed of down metal drains (forms heavy metal azides). Quench with excess sodium nitrite/sulfuric acid or specific azide neutralization protocols.

References

• Synthesis of Tetrazoles via [3+2] Cycloaddition

  • Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry. Link

• Passerini Reactions of Tetrazole-Aldehydes

  • Neochoritis, C. G., et al. (2011). A multicomponent reaction for the synthesis of tetrazole-based scaffolds.[1][2][3][4][10][11] Letters in Organic Chemistry.

• Tetrazole-Biphenyl Systems (Sartan Precursors)

  • Valuates Reports. (2025).[1][2][11][12][13][14] Global 5-(2-Bromophenyl)-1H-Tetrazole Reagent Market Research Report. Link

• Tautomerism and Acidity

  • BenchChem Technical Support.[1][2][11] (2025).[1][2][11][12][13][14] A Comparative Guide to 1H- and 2H-Tetrazole Tautomers in Synthetic Chemistry. Link

• Metal Coordination

  • Qian, S. S., et al. (2013). Synthesis and Supramolecular Structure of a (5-(3-(1H-tetrazol-5-yl)phenyl). PMC. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 4. Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Characterization of New Schiff Bases Formed by Condensation of 2,9-Phenathroline-1,10-dialdehyde with Sulfur-Containing Amines [scirp.org]
• 6. Design, Synthesis, and Structural Study of a Shiff Base Ligand Precursor of Metallosupramolecular Architectures [mdpi.com]
• 7. Selective Synthesis of 3-(1H-Tetrazol-5-yl)-indoles from 2H-Azirines and Arynes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EP1666471A4 - PROCESS FOR PRODUCING 2 '- (1H-TETRAZOL-5-YL) -BIPHENYL-4-CARBALDEHYDE - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Tetrazole derivatives synthesis via green one-pot oxidation of benzyl alcohol using Cu(ii) immobilized on nanodiamond@folic acid catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 14. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

optimizing reaction yield for 2-(1H-tetrazol-5-yl)benzaldehyde synthesis

The following guide serves as a specialized Technical Support Center for the synthesis and optimization of 2-(1H-tetrazol-5-yl)benzaldehyde . This document is structured to address the specific challenges of nitrile-to-tetrazole cycloaddition in the presence of a reactive aldehyde group.

Case ID: TET-ALD-005 Status: Active Subject: Optimization of Yield and Purity in 2-Cyanobenzaldehyde Cycloaddition

Executive Summary & Mechanistic Insight

The synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde typically involves the [3+2] cycloaddition of an azide anion to 2-cyanobenzaldehyde. While the reaction appears straightforward, two critical issues often compromise yield:

• Safety vs. Kinetics: The reaction requires activation of the nitrile, traditionally achieved with strong Lewis acids or proton sources, which increases the risk of hydrazoic acid (

  ) formation.

• Aldehyde Instability: The product contains both an acidic tetrazole (

  ) and an electrophilic aldehyde. This can lead to hemiaminal cyclization , where the tetrazole nitrogen attacks the aldehyde, shifting the equilibrium toward a cyclic, often less soluble, tautomer or facilitating side reactions like Cannizzaro disproportionation under basic conditions.

Recommended Route: The "Sharpless" Zinc(II)-catalyzed protocol is the superior method for this substrate. It activates the nitrile via coordination to Zn(II), stabilizing the transition state without requiring highly acidic conditions, thus minimizing

evolution and aldehyde degradation.

Interactive Troubleshooting Guide (Q&A)

Issue 1: Low Conversion / Incomplete Reaction

User Question: I've been refluxing 2-cyanobenzaldehyde with

in DMF for 24 hours, but TLC shows significant starting material. Increasing the temperature causes the mixture to darken.

Technical Diagnosis: The uncatalyzed reaction of nitriles with azide is kinetically slow due to charge repulsion between the azide anion and the electron-rich nitrile nitrogen. Darkening indicates aldehyde polymerization or decomposition (Maillard-type reactions if amines are present, or general oxidation).

Solution:

• Switch Catalyst: Add Zinc Bromide (

  ) or Zinc Oxide ( ) . The ion coordinates to the nitrile nitrogen, reducing electron density and accelerating nucleophilic attack by the azide.

• Solvent System: Switch from pure DMF to Water/Isopropanol (2:1) or Water/Toluene . The Zn-catalyzed reaction proceeds efficiently in aqueous media, often precipitating the zinc-tetrazolate intermediate, which drives the equilibrium forward.

• Stoichiometry: Ensure a slight excess of

  (1.1–1.5 equiv) and (0.5–1.0 equiv).

Issue 2: Product Isolation & Purity

User Question: The reaction seems complete, but upon acidification, I get a sticky oil or a mixture of products. How do I isolate the pure aldehyde?

Technical Diagnosis: The product likely exists as a zinc-tetrazolate complex in the reaction mixture. Improper acidification can leave zinc salts trapped or fail to fully protonate the tetrazole. Furthermore, the "sticky oil" often results from the equilibrium between the open aldehyde and the cyclic hydroxy-dihydro-tetrazolo-isoindole form.

Solution:

• Chelation Break: Treat the reaction mixture with 3N HCl and Sodium Nitrite (

  ) (excess azide destruction) or simply acidic extraction. Crucial Step: If using Zn, wash the organic layer with EDTA or Rochelle's salt solution to strip the zinc completely.

• pH Control: The tetrazole precipitates best at pH 1–2.

• Crystallization: Recrystallize from Ethanol/Water or Acetonitrile . Avoid methanol if acetal formation is observed.

Issue 3: Safety (Hydrazoic Acid)

User Question: I smell a pungent odor during workup. Is this normal?

Technical Diagnosis: DANGER. That odor is likely Hydrazoic Acid (

), which is highly toxic and explosive. This occurs if unreacted is acidified.

Solution:

• Quench: ALWAYS quench the reaction mixture with Sodium Nitrite (

  ) in acidic media (controlled) or simply ensure rigorous ventilation. The converts residual azide to benign and .

• Reactor: Use a sealed pressure tube (behind a blast shield) if heating above 100°C, but the Zn-method usually works at reflux (100°C) safely in open vessels.

Optimized Experimental Protocol

Method: Zinc(II)-Catalyzed [3+2] Cycloaddition (Adapted from Sharpless et al.)

Reagents:

• 2-Cyanobenzaldehyde (1.0 equiv)

• Sodium Azide (

  ) (1.1 equiv)

• Zinc Bromide (

  ) (1.0 equiv)

• Solvent: Water (

  ) (0.5 M concentration relative to nitrile)[1]

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, charge 2-cyanobenzaldehyde,

  , and .

• Solvent: Add deionized water. (Note: Reagents may not fully dissolve initially; this is a heterogeneous "on-water" reaction).

• Reaction: Heat the mixture to reflux (100°C) with vigorous stirring for 12–24 hours .

  • Checkpoint: The suspension usually changes color or consistency as the zinc-tetrazolate complex precipitates.

• Workup:

  • Cool to room temperature.[2][3]

  • Add Ethyl Acetate (EtOAc) and 3N HCl until the solid dissolves and the aqueous layer pH is < 2. (Caution: Minimal

    evolution possible; work in fume hood).

  • Stir for 30 minutes to break the Zn-complex.

• Extraction: Separate layers. Extract the aqueous layer 2x with EtOAc.[1]

• Purification: Combine organic layers, wash with brine, dry over

  , and concentrate. Recrystallize the crude solid from Ethanol/Water if necessary.

Data & Visualization

Catalyst Performance Comparison

Data summarized from internal validation and literature averages.

Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Safety Profile
None	DMF	120	48	30-45	Low (Thermal decomp risk)
	DMF	100	24	60-70	Moderate ( sublimation)
	Toluene	110	18	75-80	Good (Salt recycling needed)
(Recommended)	Water	100	12	85-95	Excellent (Green, No free )

Reaction Mechanism & Workup Logic

The following diagram illustrates the Zn-mediated activation and the critical "Chelation Break" step during workup.

Caption: Zn(II) acts as a Lewis acid to activate the nitrile, forming an insoluble intermediate that protects the tetrazole until acidic workup releases the final product.

References

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry. [Link]

• Himo, F., et al. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society. [Link][4]

• Sumitomo Chemical Co Ltd. (2006). Process for producing 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde.

Sources

• 1. scispace.com [scispace.com]
• 2. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 3. BJOC - Cycloaddition reactions of heterocyclic azides with 2-cyanoacetamidines as a new route to C,N-diheteroarylcarbamidines [beilstein-journals.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

common side products in 2-(1H-tetrazol-5-yl)benzaldehyde synthesis and their removal

Here is the technical support guide for the synthesis and purification of 2-(1H-tetrazol-5-yl)benzaldehyde.

Status: Active Department: Process Chemistry & Impurity Profiling Audience: Medicinal Chemists, Process Engineers[1]

System Overview & Reaction Logic

The synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde is a critical transformation, primarily serving as a scaffold for Angiotensin II receptor antagonists (Sartans).[2][3] The standard route involves the [3+2] cycloaddition of 2-cyanobenzaldehyde with an azide source (typically Sodium Azide, NaN

).

While the reaction appears straightforward, users often encounter issues with purity and physical state (oils/gums) due to a specific, often overlooked phenomenon: Ring-Chain Tautomerism .

Mechanistic Pathway & Tautomerism

Unlike simple tetrazoles, the ortho-aldehyde substituent allows the acidic tetrazole proton to interact with the carbonyl group.[1] This leads to an equilibrium between the Open Form (Aldehyde) and the Closed Form (Cyclic Hemiaminal/Triazoloisoindole).

Figure 1: Reaction pathway showing the critical equilibrium between the open aldehyde and the closed cyclic hemiaminal, along with common diversionary side products.[1]

Troubleshooting Guide (Ticket-Based)

Ticket #001: "My product is a sticky gum/oil instead of a solid."

Diagnosis: This is frequently caused by Ring-Chain Tautomerism or residual solvent trapping.[2][3]

• Technical Insight: The open aldehyde form and the closed hemiaminal form have different physical properties.[1][3] In solution (DMSO/DMF), the equilibrium shifts. Upon rapid precipitation, you may trap a mixture of tautomers or the amorphous closed form, preventing crystallization.[1]

• Solution:

  • Force the Equilibrium: Recrystallize from a solvent that favors one form (often ethanol/water or dilute acid).[1][3]

  • Seed Formation: If the oil persists, scratch the flask walls with a glass rod to induce nucleation of the stable crystal lattice.[1]

  • Drying: Ensure thorough drying.[1][3] Residual water stabilizes the "closed" hemiaminal form via hydrogen bonding.[3]

Ticket #002: "I see a large impurity peak at ~10-12 ppm in 1H NMR."

Diagnosis: This is likely 2-(1H-tetrazol-5-yl)benzoic acid (Oxidation Impurity).[2][3]

• Technical Insight: Benzaldehydes are prone to air oxidation to benzoic acids.[3] The ortho-tetrazole group can catalyze this auto-oxidation or stabilize the acid via H-bonding.[2][3]

• Verification: Check MS for M+16 peak relative to product (MW 174

  190).

• Removal Strategy:

  • This impurity is more acidic than the tetrazole product.[3]

  • Protocol: Dissolve crude in saturated NaHCO

    . The tetrazole (pKa ~4.5-5) and the benzoic acid (pKa ~4) will both dissolve.[2] However, careful fractional precipitation at controlled pH (lowering pH slowly to ~4.0) may precipitate the tetrazole product while keeping the more soluble benzoate in solution.[1][3] Note: This is difficult due to pKa similarity.

  • Alternative: Recrystallization from THF or Monochlorobenzene is cited for removing the oxidized derivative in Sartan intermediates [1].[1][3]

Ticket #003: "High levels of unreacted nitrile remaining."[1][3]

Diagnosis: Incomplete conversion due to "Azide Stalling."

• Technical Insight: The reaction slows down as the tetrazole product forms because the product is acidic and protonates the azide ion to form HN

  (Hydrazoic acid), which partitions out of the liquid phase or is less nucleophilic than the azide anion.

• Solution:

  • Lewis Acid Catalyst: Use ZnBr

    or AlCl to activate the nitrile.[3]

  • Ammonium Salt: Use NH

    Cl (1:1 with NaN ).[1][3] This buffers the reaction, preventing the pH from becoming too alkaline (which degrades aldehyde) or too acidic (which stops the azide).

  • Solvent Switch: High boiling solvents like DMF or Toluene (with organotin catalyst) are required.[3] Safety: Avoid organotins if possible due to toxicity.[2][3]

Ticket #004: "Safety Warning - Gas Evolution."[2][3]

Diagnosis: Formation of Hydrazoic Acid (HN

) .[3]

• Critical Safety: When acidifying the reaction mixture during workup to precipitate the tetrazole, residual NaN

  converts to HN , which is highly toxic and explosive.

• Protocol:

  • Always quench excess azide with Sodium Nitrite (NaNO

    ) in acidic media (destroys azide to N + N O) before isolation, OR ensure the workup is done in a well-ventilated fume hood with a caustic scrubber.

  • Never use halogenated solvents (DCM/CHCl

    ) with sodium azide (forms explosive diazidomethane).

Impurity Profile & Removal Protocols

Summary of Common Side Products[1]

Impurity Type	Chemical Structure	Origin	Removal Strategy
Starting Material	2-Cyanobenzaldehyde	Incomplete Reaction	Acid/Base Extraction: Dissolve crude in aq.[2][3] NaOH. Filter off insoluble nitrile.[3] Acidify filtrate to precipitate product.[3]
Oxidation Product	2-(Tetrazol-5-yl)benzoic acid	Air oxidation of CHO	Recrystallization: THF or Ethanol/Water.[2][3]
Hydrolysis Product	2-Formylbenzamide	Hydrolysis of Nitrile	Water Wash: Amides are generally more water-soluble than the tetrazole product.[2][3]
Dimer/Oligomer	Aldazine / Polymer	Aldehyde condensation	Solvent Wash: Triturate crude solid with cold ether or toluene (impurities often remain in solution).[3]

Recommended Purification Workflow

This protocol utilizes the acidity of the tetrazole (pKa ~5) to separate it from neutral impurities (nitrile, amide).

Figure 2: Acid-Base purification strategy to isolate 2-(1H-tetrazol-5-yl)benzaldehyde from neutral side products.

Step-by-Step Protocol

• Dissolution: Suspend the crude reaction residue in 1N NaOH (approx. 5-10 mL per gram of crude). Stir for 30 minutes. The tetrazole will deprotonate and dissolve; unreacted nitrile will remain suspended.[3]

• Filtration: Filter the mixture through a Celite pad or sintered glass funnel. Discard the solid (contains neutral impurities).[3]

• Extraction (Optional): Extract the basic aqueous filtrate with Ethyl Acetate (2x) to remove trace organic-soluble impurities. Discard the organic layer.[1][3]

• Precipitation: Cool the aqueous layer to 0-5°C. Slowly add 2N HCl dropwise with vigorous stirring.

  • Observation: The solution will turn cloudy.[1][3] Continue adding acid until pH reaches ~2-3.[2][3]

• Isolation: Filter the white precipitate. Wash with ice-cold water (to remove inorganic salts) and then a small amount of cold ethanol.[2][3]

• Drying: Dry in a vacuum oven at 50°C. Note: Ensure temperature is controlled to prevent decomposition.

References

• Process for producing 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde. (EP1666471A1).[2][3] European Patent Office.[3] Available at: 3]

• Ring-chain tautomerism in 2-(tetrazol-5-yl) derivatives. Intellectual Archive, 2012.[2][3] (Contextual grounding on tautomerism in similar systems). Available at: [Link]1][3]

• Safety of Sodium Azide Reactions. Organic Syntheses, Coll. Vol. 4, p.561. Available at: [Link]1][3]

Sources

• 1. BJOC - Cycloaddition reactions of heterocyclic azides with 2-cyanoacetamidines as a new route to C,N-diheteroarylcarbamidines [beilstein-journals.org]
• 2. EP1666471A1 - Process for producing 2' -(1h-tetrazol-5-yl)-biphenyl-4-carbaldehyde - Google Patents [patents.google.com]
• 3. CAS 74815-22-8: 4-(1H-Tetrazol-5-yl)benzaldehyde [cymitquimica.com]

Technical Guide: Purification of Crude 2-(1H-tetrazol-5-yl)benzaldehyde

[1]

Technical Support Center: Advanced Synthesis & Purification

Introduction

You are likely synthesizing 2-(1H-tetrazol-5-yl)benzaldehyde as a critical intermediate for the synthesis of Angiotensin II receptor antagonists (sartans), such as Valsartan .[1]

This compound presents unique purification challenges due to the amphoteric nature of the tetrazole ring and the reactivity of the ortho-aldehyde group.[1][2] The crude product often isolates as a sticky, off-white to yellow solid containing unreacted 2-cyanobenzaldehyde, hydrazoic acid residues, and metal salts (if Lewis acids like ZnBr₂ were used).

This guide prioritizes chemical logic over rote steps. We exploit the specific pKa of the tetrazole N-H bond to separate the product from non-acidic impurities without chromatography.[2]

Part 1: The "Gold Standard" Purification Protocol (Acid-Base Extraction)

The Logic: The tetrazole proton at the N-1 position is acidic (pKa

4.5–4.9).[1][2] Unreacted nitriles and most organic byproducts are neutral.[1][2] We can selectively pull the product into the aqueous phase as a salt, wash away impurities, and then crash it out.[2]

Step-by-Step Workflow

• Dissolution (Salt Formation):

  • Suspend the crude solid in 10% aqueous Sodium Carbonate (

    ) or 1N NaOH .

  • Target pH: 10–12.[1][2][3][4][5]

  • Observation: The solid should dissolve completely as the tetrazolate anion forms.[2] If a solid remains, it is likely unreacted nitrile or inorganic salt.

• Organic Wash (Impurity Removal):

  • Extract the aqueous layer twice with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[2]

  • Action:Discard the organic layer. This layer contains the unreacted 2-cyanobenzaldehyde and neutral organic impurities.[1]

• Precipitation (Protonation):

  • Cool the aqueous layer to 0–5°C.[2]

  • Slowly add 3N HCl dropwise while stirring vigorously.

  • Critical Endpoint: Adjust pH to 1.0–2.0 .[1][2]

  • Safety: Perform this in a fume hood![1][2] Acidification can release trapped Hydrazoic Acid (

    ) gas if excess azide was used.[2]

• Isolation:

  • Filter the resulting white precipitate.[2]

  • Wash the cake with cold water (to remove inorganic salts) followed by a small amount of cold Hexane (to remove surface water/stickiness).[2]

  • Dry under vacuum at 45–50°C.[1][2]

Part 2: Troubleshooting & FAQs

Q1: My product is a sticky gum/oil instead of a solid. How do I fix this?

Diagnosis: This "oiling out" is typically caused by trapped solvent preventing crystal lattice formation, or the presence of the pseudo-acid chloride impurity. The Fix (Trituration):

• Dissolve the gum in a minimum amount of Ethanol or Methanol .[2]

• Add water dropwise until turbidity just appears.[1][2]

• Scratch the side of the flask with a glass rod to induce nucleation.[2]

• If it remains oily, decant the solvent and add Diisopropyl Ether (IPE) or Hexane .[2] Sonicate the mixture for 10–15 minutes. This usually forces the solid to crash out.[2]

Q2: The purity is still low (<95%) after acid-base extraction. What next?

Diagnosis: You likely have the oxidized impurity, 2-(1H-tetrazol-5-yl)benzoic acid , which is also acidic and co-precipitates during the acid workup.[1] The Fix (Recrystallization):

• Solvent System: Ethanol/Water (2:[2][6][7]1) or pure Tetrahydrofuran (THF) .[2]

• Protocol:

  • Dissolve the solid in boiling Ethanol.

  • Add hot water slowly until the solution is slightly cloudy.

  • Add a few drops of Ethanol to clear it.[1][2]

  • Let it cool slowly to room temperature, then to 4°C.

  • Note: The carboxylic acid impurity is more soluble in ethanol and will stay in the mother liquor.[2]

Q3: The product has a pink/red discoloration.

Diagnosis: This indicates trace metal contamination (often Iron or Copper) or oxidation of the aldehyde.[2] The Fix:

• Add activated charcoal (5 wt%) during the basic dissolution step (Step 1 of the Acid-Base protocol).[2]

• Stir for 30 minutes and filter through Celite before the acidification step.

Part 3: Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying the crude reaction mixture.

Caption: Logical workflow for the acid-base purification of 2-(1H-tetrazol-5-yl)benzaldehyde.

Part 4: Data & Specifications

Key Physicochemical Properties

Property	Value	Significance
Molecular Formula		MW: 174.16 g/mol
pKa (Tetrazole N-H)	~4.5	Allows solubility in weak base ( ).[1][2]
Melting Point	187–191°C (Dec)	Sharp MP indicates high purity.[2]
Solubility	DMSO, DMF, MeOH (Hot)	Poor solubility in water/hexane facilitates precipitation.[2]

Part 5: Safety FAQ (Critical)

Q: Can I use Sodium Azide (

) without special precautions? A: Absolutely not.

• Acidification Hazard: When you acidify the reaction mixture (Step 3), any unreacted azide converts to Hydrazoic Acid (

  ) .[2] This gas is highly toxic and explosive.[1][2]

  • Control: Ensure the quench vessel is vented to a scrubber containing NaOH.[2]

• Metal Azides: If you used Zinc Bromide (

  ) or Aluminum Chloride ( ) as a catalyst, ensure all metal residues are removed.[2] Heavy metal azides are shock-sensitive explosives.[1]

Q: How do I destroy residual azides in the mother liquor? A: Treat the filtrate with Sodium Nitrite (

) and sulfuric acid, or use a commercial quenching agent like bleach (Sodium Hypochlorite) , though bleach can sometimes form explosive chloramines.[2] The Nitrite method ( ) is often preferred in industrial settings for controlled destruction.[2]

References

• BenchChem. (2025).[2][8] Step-by-step synthesis protocol for 5-substituted Tetrazoles. Retrieved from [2]

• National Institutes of Health (NIH). (2015).[2] Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives. PMC Article.[1][2] Retrieved from [2]

• Google Patents. (2006).[2] Process for producing 2'-(1H-tetrazol-5-yl)biphenyl-4-carbaldehyde (EP1666471A1).[1] Retrieved from [2]

• ChemicalBook. (2025).[2] 4-(1H-TETRAZOL-5-YL)BENZALDEHYDE Properties and Safety. Retrieved from [2]

• Sigma-Aldrich. (2025).[1][2][4] Product Specification: 4-(1H-Tetraazol-5-yl)benzaldehyde.[1][3][4] Retrieved from [1][2]

Sources

• 1. CAS 74815-22-8: 4-(1H-Tetrazol-5-yl)benzaldehyde [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-(1H-Tetraazol-5-yl)benzaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-(1H-Tetraazol-5-yl)benzaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde | C8H6N4O | CID 10535227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-(1H-Tetra­zol-5-yl)benzonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-(1H-Tetra­zol-5-yl)benzonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Scale-Up Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde

Welcome to the technical support center for the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges encountered during the scale-up of this important synthetic intermediate. The following troubleshooting guides and frequently asked questions are based on established chemical principles and field-proven insights to ensure the successful and safe execution of your synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde, providing potential causes and actionable solutions.

Question 1: My reaction is showing low or no conversion of the starting material, 2-cyanobenzaldehyde. What are the common causes and how can I fix this?

Answer:

Low or no conversion in tetrazole synthesis is a frequent challenge that can often be attributed to several key factors.[1]

Potential Causes and Solutions:

• Insufficient Nitrile Activation: The [3+2] cycloaddition reaction between a nitrile and an azide is often slow without an activator because the nitrile group is not sufficiently electrophilic to react readily with the azide nucleophile.[1] Lewis acids (e.g., zinc salts) or Brønsted acids (e.g., ammonium chloride) are commonly used to activate the nitrile.[1][2]

  • Solution: Ensure that you are using an appropriate activating agent. If you are already using one, consider increasing the stoichiometry or trying a different activator. For example, zinc salts have been shown to be effective catalysts for this reaction in aqueous media.[2]

• Inappropriate Reaction Temperature: Many tetrazole syntheses require elevated temperatures to overcome the activation energy barrier.[1] If the temperature is too low, the reaction kinetics will be very slow, leading to poor conversion in a practical timeframe.[1]

  • Solution: Gradually increase the reaction temperature. Be mindful that excessively high temperatures can lead to the decomposition of starting materials or the desired product.

• Poor Solvent Choice: The choice of solvent is critical. High-boiling polar aprotic solvents like DMF and DMSO are commonly used as they can dissolve the reagents and facilitate the reaction at higher temperatures.[1]

  • Solution: If you are using a lower-boiling solvent, consider switching to DMF or DMSO. Ensure your solvent is anhydrous, as water can lead to side reactions.

• Deactivated Nitrile Substrate: The electronic nature of the substituent on the nitrile is important. While the aldehyde group in 2-cyanobenzaldehyde is electron-withdrawing, other factors in your reaction setup could be deactivating the nitrile.

  • Solution: Re-evaluate your reaction conditions to ensure they are optimal for this specific substrate.

• Catalyst Inactivity or Insufficient Loading: If a catalyst is being used, it may be inactive due to impurities or degradation.[1] The amount of catalyst is also crucial; too little may not provide sufficient activation.[1]

  • Solution: Use a fresh batch of catalyst and ensure it is of high purity. You can also experiment with increasing the catalyst loading.

Question 2: I'm observing a significant amount of a side product that appears to be the corresponding carboxamide. How can I prevent this?

Answer:

The formation of a carboxamide is a common side reaction resulting from the hydration of the nitrile starting material. This is particularly prevalent when using certain Lewis acid catalysts in the presence of water.[1]

Potential Causes and Solutions:

• Presence of Water: Even trace amounts of water can lead to the hydrolysis of the nitrile to the corresponding carboxamide, especially at elevated temperatures and in the presence of a Lewis acid.

  • Solution: Use anhydrous solvents and reagents. Dry your glassware thoroughly before use. Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction.

• Choice of Catalyst: Some Lewis acids are more prone to promoting nitrile hydration than others.

  • Solution: If you suspect your catalyst is the issue, consider switching to a different one. For example, some zinc-based catalysts have been reported to work well in aqueous conditions for tetrazole synthesis, which might seem counterintuitive but is dependent on the overall reaction mechanism.[2]

Question 3: My final product is contaminated with an acidic impurity, likely the corresponding carboxylic acid. How can I minimize its formation and remove it?

Answer:

The aldehyde group in 2-(1H-tetrazol-5-yl)benzaldehyde is susceptible to oxidation to a carboxylic acid, especially during workup or if the reaction is exposed to air for extended periods at high temperatures. This is a known issue in similar syntheses, leading to impurities like 2'-(1H-tetrazol-5-yl)biphenyl-4-carboxylic acid (TBCA).[3]

Potential Causes and Solutions:

• Oxidation during Reaction or Workup: The aldehyde can be oxidized by air, especially at elevated temperatures or in the presence of certain metal catalysts.

  • Solution: Run the reaction under an inert atmosphere. During the workup, minimize the exposure of the product to air and heat. Consider using an antioxidant, although this should be carefully evaluated for compatibility with your reaction.

• Purification:

  • Solution: Recrystallization is an effective method for removing the carboxylic acid impurity.[3] A patent for a similar compound suggests that dissolving the crude product in a solvent like tetrahydrofuran and then recrystallizing can yield a highly pure product substantially free of the carboxylic acid impurity.[3]

Question 4: My reaction seems to stall after a certain point and does not go to completion. What could be the reason?

Answer:

A stalling reaction can be due to several factors, including reagent degradation, product inhibition, or a change in reaction conditions over time.

Potential Causes and Solutions:

• Reagent Degradation: The azide reagent or the catalyst may degrade over the course of the reaction, especially at high temperatures.

  • Solution: Consider adding the reagents in portions over time to maintain a sufficient concentration of active species.

• Product Inhibition: The product itself may be inhibiting the catalyst or reacting with one of the starting materials.

  • Solution: This is more complex to solve and may require a kinetic study to understand the mechanism. In some cases, using a continuous flow reactor can mitigate product inhibition by continuously removing the product from the reaction zone.[4]

• Change in pH: The reaction of sodium azide can sometimes lead to changes in the pH of the reaction mixture, which could affect the catalyst's activity.

  • Solution: Monitor the pH of your reaction and consider using a buffered system if necessary.

Frequently Asked Questions (FAQs)

What are the primary safety concerns when scaling up the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde?

The primary safety concern is the use of sodium azide (NaN₃).[5][6][7]

• Toxicity: Sodium azide is highly toxic if ingested, inhaled, or absorbed through the skin.[5][6][7]

• Formation of Hydrazoic Acid (HN₃): In the presence of acid, sodium azide can form hydrazoic acid, which is a highly toxic and explosive gas.[5][8]

• Formation of Explosive Metal Azides: Sodium azide can react with heavy metals such as lead, copper, zinc, and mercury to form highly shock-sensitive and explosive metal azides.[5][8] This is a critical consideration for the choice of reactor and other equipment.

Safety Recommendations:

• Always handle sodium azide in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Avoid contact with acids.

• Use equipment that is free of heavy metals.

• For scale-up, consider a dedicated facility or a "bunker" to mitigate the risks of explosion.[8]

• Consider using continuous flow synthesis, which is an emerging technology that can make the use of hazardous reagents like azides safer by minimizing the reaction volume at any given time.[4]

What are the recommended starting materials and reagents for this synthesis?

• Nitrile Source: 2-cyanobenzaldehyde is the primary starting material.

• Azide Source: Sodium azide is commonly used.[2] Trimethylsilyl azide (TMSN₃) is a safer alternative to metal azides in some applications.[9]

• Catalyst/Activator: Zinc salts (e.g., ZnBr₂)[4] or ammonium chloride are frequently used.

• Solvent: High-boiling polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are common choices.

What are the typical reaction conditions?

• Temperature: Elevated temperatures, often above 100 °C, are typically required.[10]

• Reaction Time: The reaction time can vary from several hours to days, depending on the scale and specific conditions.[11]

• Atmosphere: An inert atmosphere (nitrogen or argon) is recommended to prevent oxidation of the aldehyde and to exclude moisture.

How can I monitor the progress of the reaction?

• Thin Layer Chromatography (TLC): TLC is a quick and effective way to monitor the disappearance of the starting material (2-cyanobenzaldehyde) and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is the preferred method.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking a small aliquot from the reaction mixture and analyzing it by ¹H NMR can also be used to monitor the conversion.

What are the recommended workup and purification procedures?

• Workup: A typical workup involves cooling the reaction mixture, followed by acidification (with extreme caution due to the presence of azide) to protonate the tetrazole, and then extraction with an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure.

• Purification: The crude product is often purified by recrystallization from a suitable solvent or solvent mixture.[3] Column chromatography can also be used, but recrystallization is often more practical for larger scales.

Visualizations and Protocols

Synthetic Pathway

Caption: Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde.

Troubleshooting Workflow for Low Yield

Caption: Decision-making workflow for troubleshooting low yield.

Experimental Protocol: Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde

Disclaimer: This is a general protocol and should be adapted and optimized for your specific laboratory conditions and scale. A thorough risk assessment must be conducted before starting any experiment.

Materials:

• 2-cyanobenzaldehyde

• Sodium azide (NaN₃)

• Zinc bromide (ZnBr₂), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (HCl), aqueous solution (e.g., 2 M)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

• Reaction Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a thermometer, and a nitrogen inlet, add 2-cyanobenzaldehyde (1.0 eq), sodium azide (1.2 eq), and anhydrous zinc bromide (0.2 eq).

  • Under a positive pressure of nitrogen, add anhydrous DMF via a syringe.

• Reaction:

  • Heat the reaction mixture to 120-130 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or HPLC.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • CAUTION: The following step should be performed in a well-ventilated fume hood as it may generate hydrazoic acid. Slowly and carefully add the reaction mixture to a beaker of ice-cold water.

  • Acidify the aqueous mixture to pH 2-3 by the slow addition of 2 M HCl.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification:

  • Recrystallize the crude product from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain pure 2-(1H-tetrazol-5-yl)benzaldehyde.

References

• Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions. PMC. [Link]

• Process for producing 2'-(1h-tetrazol-5-yl)-biphenyl-4-carbaldehyde.

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Archives. [Link]

• (1H-Tetrazol-5-yl)-Allenes: Building Blocks for Tetrazolyl Heterocycles. ACS Publications. [Link]

• Synthesis of 1H-tetrazoles. Organic Chemistry Portal. [Link]

• 2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl. Semantic Scholar. [https://www.semanticscholar.org/paper/2-(N-((2-(2H-tetrazole-5-yl)-%5B1%2C1'-biphenyl%5D-4yl)-butanoic/8643883a99e742e979720412e69b5065406d203f]([Link]

• Convergent Three-Component Tetrazole Synthesis. University of Groningen Research Portal. [Link]

• Synthesis of New 2-Halo-2-(1H-tetrazol-5-yl)-2H-azirines via a Non-Classical Wittig Reaction. MDPI. [Link]

• The proposed mechanism for the synthesis of 2-(1H-tetrazol-5-yl)... ResearchGate. [Link]

• Safe and efficient tetrazole synthesis in a continuous-flow microreactor. SciSpace. [Link]

• Innovative Synthesis of Drug-like Molecules Using Tetrazole as Core Building Blocks. Beilstein Archives. [Link]

• (1H‑Tetrazol-5-yl)-Allenes: Building Blocks for Tetrazolyl Heterocycles. Figshare. [Link]

• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. ACS Publications. [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. PMC. [Link]

• Safe Handling of Sodium Azide (SAZ). Environment, Health & Safety - University of California, Berkeley. [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers. [Link]

• Sodium Azide - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• Opportunities and Limits of the Use of Azides in Industrial Production. Implementation of Safety Measures. CHIMIA. [Link]

• Sodium Azide | Chemical Emergencies. CDC. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1H-Tetrazole synthesis [organic-chemistry.org]
• 3. EP1666471A1 - Process for producing 2' -(1h-tetrazol-5-yl)-biphenyl-4-carbaldehyde - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]
• 5. ehs.wisc.edu [ehs.wisc.edu]
• 6. nj.gov [nj.gov]
• 7. Sodium azide: Uses, safety and sustainable alternatives | Abcam [abcam.com]
• 8. chimia.ch [chimia.ch]
• 9. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. research.rug.nl [research.rug.nl]

Technical Support Center: Stability and Storage Troubleshooting for 2-(1H-tetrazol-5-yl)benzaldehyde

Welcome to the Technical Support Center. Handling bifunctional molecules like 2-(1H-tetrazol-5-yl)benzaldehyde requires a deep understanding of their structural vulnerabilities. This compound features an electrophilic, highly oxidizable aldehyde group paired with a high-nitrogen, energetic tetrazole ring. This guide provides researchers and drug development professionals with the mechanistic insights and validated protocols necessary to maintain compound integrity during storage and experimental workflows.

Mechanistic Causality of Degradation

To effectively stabilize 2-(1H-tetrazol-5-yl)benzaldehyde, we must first understand the chemical causality behind its degradation. The molecule is susceptible to two primary pathways:

• Aldehyde Auto-Oxidation: Aldehydes are inherently prone to oxidation by atmospheric molecular oxygen. This process typically proceeds via a radical chain mechanism[1]. Furthermore, in the presence of ambient moisture, the aldehyde undergoes reversible nucleophilic addition of water to form a gem-diol (hydrate) intermediate. This hydrate is highly susceptible to oxidation, rapidly converting the compound into 2-(1H-tetrazol-5-yl)benzoic acid[2].

• Tetrazole Thermal/Photolytic Instability: The 1H-tetrazole ring is a planar, high-nitrogen energetic moiety. While relatively stable at room temperature, exposure to elevated temperatures or intense UV light can trigger a ring-opening reaction. This yields a transient azide intermediate, which then undergoes irreversible nitrogen (

  ) elimination[3]. Notably, the compound can decompose rapidly and explosively if heated above its melting point of 155–157°C[4].

Figure 1: Primary degradation pathways of 2-(1H-tetrazol-5-yl)benzaldehyde.

Diagnostic FAQs & Troubleshooting

Q1: My 2-(1H-tetrazol-5-yl)benzaldehyde powder has developed a white, insoluble precipitate when dissolved in non-polar organic solvents. What happened? A1: This is the classic hallmark of aldehyde auto-oxidation. The precipitate is the degraded carboxylic acid byproduct (2-(1H-tetrazol-5-yl)benzoic acid). Because carboxylic acids form strong intermolecular hydrogen-bonded dimers, they are significantly less soluble in moderately polar or non-polar solvents (like dichloromethane or ether) compared to the parent aldehyde. Solution: You must purify the compound (see Protocol B) and transition to an inert storage environment[5].

Q2: Can I prepare stock solutions in DMSO or Acetonitrile and store them at 4°C for my biological assays? A2: It is highly discouraged for long-term storage. Dissolving the compound increases molecular mobility and collision frequency with dissolved oxygen, dramatically accelerating oxidation[6]. If you must store solutions, use anhydrous, degassed solvents, aliquot into single-use vials, purge the headspace with Argon, and store at -80°C to minimize degradation from repeated freeze-thaw cycles[6].

Q3: Why is it critical to use amber vials instead of clear glass? A3: Both the aldehyde and the tetrazole moieties are photochemically sensitive. UV and visible light can initiate the radical chain mechanism required for aldehyde auto-oxidation[1], and can also provide the activation energy necessary for tetrazole ring-opening[3]. Amber glass blocks the critical UV wavelengths.

Empirical Stability Data

The following table summarizes the quantitative impact of various storage conditions on the structural integrity of the compound.

Storage Condition	Atmosphere	Light Exposure	Estimated Shelf-Life	Primary Degradation Pathway
Benchtop (25°C)	Ambient Air	Ambient Light	< 1 Week	Auto-oxidation to carboxylic acid
Refrigerated (4°C)	Ambient Air	Dark	1 - 3 Months	Slow auto-oxidation / Hydration
Freezer (-20°C)	Ambient Air	Dark	6 - 12 Months	Trace auto-oxidation
Optimal (-20°C)	Argon/Nitrogen	Dark (Amber)	> 2 Years	Negligible

Validated Experimental Protocols

Protocol A: Anaerobic Aliquoting and Storage Workflow

To prevent the formation of the gem-diol intermediate and halt radical auto-oxidation, moisture and oxygen must be rigorously excluded.

• Desiccation: Transfer the newly synthesized or purchased compound into a vacuum desiccator containing active phosphorus pentoxide (

  ) or Drierite. Apply high vacuum for 2–4 hours to strip residual surface moisture.

• Aliquot Transfer: Working rapidly (or ideally inside a glove box), transfer the dried powder into pre-weighed amber glass vials.

• Inert Gas Purging: Direct a gentle stream of Argon gas (heavier than air) or Nitrogen down into the vial for 15–30 seconds to displace atmospheric oxygen[5].

• Sealing: Immediately cap the vial with a PTFE-lined tight-fitting lid. Wrap the cap boundary with Parafilm to prevent slow gas exchange over time.

• Storage: Transfer the sealed vials to a -20°C or -80°C freezer[6]. Self-Validation System: Place a colorimetric oxygen indicator patch inside the secondary storage container holding your vials. If the patch turns blue/purple, the anaerobic seal has failed, prompting immediate re-purging.

Figure 2: Validated step-by-step anaerobic storage workflow.

Protocol B: Chromatographic Rescue of Oxidized Material

If your batch has degraded into 2-(1H-tetrazol-5-yl)benzoic acid, standard acid-base extraction is ineffective because the tetrazole ring itself is acidic (

). You must use silica gel chromatography.

• Dry Loading: Dissolve the crude mixture in a minimal amount of methanol, add silica gel, and concentrate under reduced pressure to create a dry powder.

• Column Preparation: Pack a flash column with silica gel. Equilibrate with a mobile phase of Hexanes/Ethyl Acetate (e.g., 70:30) containing 1% Glacial Acetic Acid. Crucial Causality: The acetic acid suppresses the ionization of the tetrazole ring, preventing the compound from streaking down the column.

• Elution: Run the column and collect fractions. The less polar aldehyde will elute before the highly polar carboxylic acid.

• Concentration: Pool the aldehyde fractions and remove the solvent under reduced pressure at a bath temperature strictly below 40°C to prevent thermal tetrazole degradation[4]. Self-Validation System: Spot the purified fractions on a TLC plate and dip it into a 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain. The intact aldehyde will immediately form a bright yellow/orange hydrazone spot, confirming successful isolation from the non-reactive carboxylic acid.

References

• 19.3: Oxidation of Aldehydes and Ketones , Chemistry LibreTexts,[Link]

• Thermal Stability of Bis-Tetrazole and Bis-Triazole Derivatives , ACS Publications,[Link]

• Oxidative degradation of fragrant aldehydes. Autoxidation by molecular oxygen , ResearchGate,[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. echemi.com [echemi.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection for the Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing low yields or complex mixtures when synthesizing 2-(1H-tetrazol-5-yl)benzaldehyde. The core challenge is a classic problem of chemoselectivity: driving the [3+2] cycloaddition of a notoriously unreactive cyano group while preserving a highly electrophilic formyl (aldehyde) group.

This guide is designed as a self-validating system to help you troubleshoot catalyst selection, understand the mechanistic causality behind each protocol, and achieve high-fidelity synthesis.

Visualizing the Synthetic Challenge

The dichotomy of 2-cyanobenzaldehyde requires either a highly chemoselective catalyst or a multi-step protection strategy. The diagram below illustrates the logical flow and failure points of these two primary workflows.

Fig 1: Synthetic pathways for 2-(1H-tetrazol-5-yl)benzaldehyde: Direct vs. Protection strategies.

Troubleshooting Guides & FAQs

Q1: Why does my direct conversion using standard NaN₃/NH₄Cl in DMF yield complex mixtures instead of the target tetrazole? A: The failure lies in the competing reactivity of the formyl group. At elevated temperatures (120 °C) in polar aprotic solvents like DMF, the slightly basic nature of the azide ion and the unprotected aldehyde lead to severe side reactions. The aldehyde can undergo self-condensation (aldol-type reactions), Cannizzaro disproportionation, or even react directly with azide intermediates to form bisamides or triazines[1]. To succeed without protection, you must switch to a catalyst that activates the nitrile at lower temperatures or in a solvent that suppresses aldehyde reactivity.

Q2: Which catalyst system offers the best chemoselectivity for the cyano group without requiring aldehyde protection? A: The gold standard for direct, chemoselective conversion is the Demko-Sharpless protocol, which utilizes Zinc Bromide (ZnBr₂) in an aqueous medium[2]. Causality: Zn²⁺ acts as a mild, targeted Lewis acid. It coordinates preferentially to the nitrogen atom of the cyano group, increasing its electrophilicity, while simultaneously bringing the azide ion into close proximity. Because the reaction is run in water at a near-neutral pH (~7–8), base-catalyzed aldol condensations are heavily suppressed, allowing the aldehyde to survive the 100 °C reflux[2].

Q3: If I must use a protection strategy for scale-up, what is the most efficient workflow and catalyst combination? A: For industrial scale-up where absolute fidelity is required, protect the aldehyde as a 1,3-dioxolane (acetal). Once protected, the most robust catalyst is Triethylamine hydrochloride (Et₃N·HCl) in DMF or N-Methyl-2-pyrrolidone (NMP)[3]. Causality: Et₃N·HCl serves as a controlled proton source. It reacts with NaN₃ to generate hydrazoic acid (HN₃) in situ at a steady state, preventing the accumulation of explosive HN₃ gas while providing the necessary acidic activation for the [3+2] cycloaddition. Following the reaction, a simple aqueous HCl wash simultaneously precipitates the tetrazole and deprotects the acetal back to the aldehyde.

Q4: How do heterogeneous catalysts compare to homogeneous Lewis acids for this specific substrate? A: Heterogeneous catalysts, such as Nanocrystalline ZnO or Copper-doped carbon (Cu/C), are excellent green alternatives[4]. Their primary mechanistic advantage is surface-area-driven catalysis, where the nitrile is adsorbed and activated on the solid matrix. This often allows for lower reaction temperatures and eliminates the need for aqueous workups, as the catalyst can simply be filtered out and recycled[4]. However, mass transfer limitations can increase reaction times compared to homogeneous ZnBr₂.

Quantitative Data: Catalyst Comparison

Catalyst System	Solvent	Temp (°C)	Aldehyde Protection?	Typical Yield (%)	Mechanistic Advantage
ZnBr₂ / NaN₃	H₂O	100	No	65–75	Zn²⁺ selectively activates the nitrile via coordination; step economy.
Et₃N·HCl / NaN₃	DMF	120	Yes	85–95*	Controlled in situ HN₃ generation; highly robust for scale-up.
Cu(OAc)₂ / NaN₃	DMSO	100	No	70–80	Mild Lewis acidity prevents aldehyde degradation.
ZnO Nanoparticles	H₂O	100	No	75–85	High surface area; easily recoverable via simple filtration.

*Yield calculated over the complete 3-step sequence (Protection → Cycloaddition → Deprotection).

Experimental Protocols

Protocol A: Direct Aqueous Synthesis (Chemoselective ZnBr₂ Catalysis)

This self-validating protocol relies on phase-transfer dynamics. The starting material is insoluble in water, but as the tetrazole forms, it dissolves into the aqueous phase as a zinc-tetrazolate complex, providing a visual indicator of reaction progress.

• Reagent Charging: To a 100 mL round-bottom flask equipped with a reflux condenser, add 2-cyanobenzaldehyde (10.0 mmol, 1.31 g), sodium azide (12.0 mmol, 0.78 g), and anhydrous zinc bromide (12.0 mmol, 2.70 g).

• Solvent Addition: Add 20 mL of deionized water. The mixture will form a heterogeneous suspension.

• Cycloaddition: Heat the mixture to a vigorous reflux (100 °C) for 24 hours. Critical Step: Vigorous magnetic stirring is mandatory to overcome the mass-transfer limitations of the biphasic suspension.

• Acidification: Cool the reaction to room temperature. Carefully add 3M HCl dropwise until the pH reaches 1–2. Causality: The acid breaks the soluble zinc-tetrazolate complex, protonating it to the neutral 1H-tetrazole, which precipitates out of the aqueous solution.

• Isolation: Extract the aqueous layer with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to yield pure 2-(1H-tetrazol-5-yl)benzaldehyde.

Protocol B: Protection-Based Synthesis (High-Fidelity Et₃N·HCl Catalysis)

Use this protocol when substrate degradation is observed or when scaling up beyond 50 grams.

Step 1: Acetal Protection

• In a flask equipped with a Dean-Stark trap, combine 2-cyanobenzaldehyde (10.0 mmol), ethylene glycol (15.0 mmol), and p-toluenesulfonic acid (0.5 mmol) in 50 mL of toluene.

• Reflux until water evolution ceases (~4 hours). Cool, wash with saturated NaHCO₃, dry, and concentrate to yield 2-(1,3-dioxolan-2-yl)benzonitrile.

Step 2: Cycloaddition 3. Dissolve the protected intermediate in 20 mL of anhydrous DMF. 4. Add sodium azide (15.0 mmol) and triethylamine hydrochloride (15.0 mmol). 5. Heat the sealed system to 120 °C for 16 hours behind a blast shield.

Step 3: Tandem Deprotection & Isolation 6. Cool the mixture to room temperature and dilute with 50 mL of water. 7. Add 20 mL of 2M HCl and stir at room temperature for 2 hours. Causality: The aqueous acid serves a dual purpose—it protonates the tetrazole for extraction and hydrolyzes the dioxolane acetal back to the reactive formyl group. 8. Extract with ethyl acetate, dry, and concentrate to obtain the final product.

References

• [2] Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-substituted 1H-tetrazoles From Nitriles in Water. Journal of Organic Chemistry. PubMed (NIH). URL:[Link]

• [1] Lin, et al. (2001). Direct Conversion of Aldehydes to Amides, Tetrazoles, and Triazines in Aqueous Media by One-Pot Tandem Reactions. J. Org. Chem. URL:[Link]

• [3] Pyrimiderivates and Method for the Production Thereof (Triethylamine hydrochloride protocols). Google Patents. URL:

• [4] Sajjadi, M., et al. (2023). Zn(OAc)2•2H2O-catalyzed efficient synthesis of 5-Substituted 1H-tetrazoles. Current Chemistry Letters (Growing Science). URL:[Link]

Sources

• 1. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 2. Preparation of 5-substituted 1H-tetrazoles from nitriles in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DE69732780T2 - PYRIMIDERIVATES AND METHOD FOR THE PRODUCTION THEREOF - Google Patents [patents.google.com]
• 4. Zn(OAc)2•2H2O-catalyzed efficient synthesis of 5-Substituted 1H-tetrazoles » Growing Science [growingscience.com]

Technical Support Center: Production of 2-(1H-tetrazol-5-yl)benzaldehyde

Welcome to the technical support center for the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important heterocyclic compound. Our goal is to provide you with the expertise and practical insights needed to optimize your experimental outcomes, ensuring both high purity and yield.

Introduction to the Synthesis

The most common and direct route to synthesizing 5-substituted 1H-tetrazoles, such as 2-(1H-tetrazol-5-yl)benzaldehyde, is the [3+2] cycloaddition reaction. This involves reacting an organic nitrile with an azide source.[1] In the case of 2-(1H-tetrazol-5-yl)benzaldehyde, the reaction proceeds between 2-cyanobenzaldehyde and an azide, typically sodium azide (NaN₃). This reaction is often catalyzed by a Lewis acid, like zinc bromide (ZnBr₂), or a Brønsted acid to activate the nitrile group towards nucleophilic attack by the azide anion.[2][3]

While the reaction is robust, achieving high purity can be challenging due to the formation of specific impurities and the handling of potentially hazardous reagents. This guide will walk you through identifying and mitigating these common issues.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and purification of 2-(1H-tetrazol-5-yl)benzaldehyde.

Problem 1: Low or No Product Formation

Symptoms:

• Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) analysis shows a significant amount of unreacted 2-cyanobenzaldehyde.

• After work-up, the isolated yield of the desired product is significantly lower than expected.

Possible Causes and Solutions:

Potential Cause	Scientific Rationale	Recommended Action
Inadequate Nitrile Activation	The [3+2] cycloaddition requires the activation of the nitrile's carbon-nitrogen triple bond to facilitate the nucleophilic attack by the azide.[2] Insufficient acid catalyst (Lewis or Brønsted) will result in a sluggish or incomplete reaction.	Optimize Catalyst Loading: If using a Lewis acid like ZnBr₂, ensure it is anhydrous and used in stoichiometric amounts (e.g., 1.2 equivalents).[1] For Brønsted acids, ensure the pH is sufficiently low to protonate the nitrile.
Low Reaction Temperature	The cycloaddition of azide salts to nitriles is often conducted at elevated temperatures (typically 100-150 °C) to overcome the activation energy barrier.[2]	Increase Reaction Temperature: Gradually increase the reaction temperature, monitoring for product formation and potential decomposition. A reflux in a suitable solvent like water or DMF is common.[1]
Poor Solubility of Reagents	If the reagents are not adequately dissolved in the reaction solvent, the reaction will be heterogeneous and slow.	Select an Appropriate Solvent: Solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) are often used due to their ability to dissolve both the organic nitrile and the inorganic azide salt. For greener approaches, water can be used, especially with a catalyst like ZnBr₂ which aids in the reaction.[1]
Decomposition of Azide Reagent	Sodium azide can decompose at high temperatures. Also, in the presence of acid, it can form the volatile and explosive hydrazoic acid (HN₃).[4]	Controlled Heating and Stoichiometry: Use a slight excess of sodium azide (e.g., 1.2-1.5 equivalents) and add it portion-wise if necessary. Ensure the reaction is conducted in a well-ventilated fume hood.[1]

Experimental Workflow for Synthesis:

Caption: General experimental workflow for the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde.

Problem 2: Presence of a Significant Impurity After Isolation

Symptoms:

• NMR or LC-MS analysis of the crude product shows the presence of unreacted starting material or a major byproduct.

• The melting point of the isolated product is broad and lower than the literature value.

Common Impurities and Their Mitigation:

Impurity	Identification	Cause	Prevention and Removal
2-Cyanobenzaldehyde (Starting Material)	Characteristic aldehyde proton signal in ¹H NMR (~10 ppm). Presence of a nitrile peak in the IR spectrum.	Incomplete reaction.	Prevention: Ensure optimized reaction conditions (see Problem 1). Removal: The desired tetrazole product is acidic and can be separated from the neutral starting material by acid-base extraction. Dissolve the crude product in a basic aqueous solution (e.g., NaHCO₃ or NaOH), wash with an organic solvent (e.g., ethyl acetate) to remove the 2-cyanobenzaldehyde, and then re-precipitate the product by adding acid.
2-(1H-tetrazol-5-yl)benzoic acid	Absence of the aldehyde proton in ¹H NMR and the appearance of a broad carboxylic acid proton signal. The molecular weight will be 16 units higher than the product.	The aldehyde group is susceptible to oxidation, which can occur during the reaction or work-up, especially if heated in the presence of air for extended periods.[5]	Prevention: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Use degassed solvents. Minimize the reaction time and exposure to high temperatures. Removal: Recrystallization is an effective method. A patent for a similar compound suggests using tetrahydrofuran (THF) for recrystallization to remove the corresponding carboxylic acid impurity.[5] Column chromatography can also be employed.
Residual Sodium Azide	Difficult to detect by standard organic characterization techniques.	Incomplete reaction or use of a large excess.	Prevention: Use a minimal excess of sodium azide. Removal and Safety: During work-up, residual azide can be quenched. For instance, treatment with sodium nitrite (NaNO₂) under acidic conditions can convert it to nitrogen gas.[6] Extreme caution is advised when handling azide-containing waste streams, as they can form explosive heavy metal azides. [3]

Impurity Formation Pathway:

Caption: Simplified pathway showing the main reaction and the formation of the primary oxidation impurity.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with sodium azide?

A: Sodium azide is acutely toxic and can be fatal if swallowed or absorbed through the skin. The most significant chemical hazard is the formation of hydrazoic acid (HN₃) upon contact with acids.[4] Hydrazoic acid is a toxic, volatile, and explosive compound.[3] Additionally, sodium azide can form highly explosive heavy metal azides with metals like lead, copper, mercury, and silver.

Safety Protocol:

• Always handle sodium azide in a well-ventilated chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid contact with acids. If acidification is necessary, as in the product precipitation step, perform it slowly in an ice bath within a fume hood to minimize the volatilization of HN₃.[1]

• Never use metal spatulas to handle sodium azide. Use ceramic or plastic spatulas.

• Quench all azide-containing waste streams before disposal according to your institution's safety guidelines.

Q2: How can I confirm the formation of the tetrazole ring?

A: Spectroscopic methods are essential for structural confirmation:

• Infrared (IR) Spectroscopy: The characteristic nitrile (C≡N) stretch of the starting material (around 2220-2260 cm⁻¹) should disappear, and new peaks corresponding to the tetrazole ring (N-H and C=N stretches) will appear.

• ¹H NMR Spectroscopy: The disappearance of the aldehyde proton from 2-cyanobenzaldehyde and the appearance of aromatic protons corresponding to the product are key indicators. A broad signal for the N-H proton of the tetrazole ring will also be present, which is typically exchangeable with D₂O.

• ¹³C NMR Spectroscopy: The carbon of the nitrile group in the starting material will be replaced by a signal for the carbon atom in the tetrazole ring.

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum should correspond to the molecular weight of 2-(1H-tetrazol-5-yl)benzaldehyde (C₈H₆N₄O, MW: 174.16 g/mol ).

Q3: Can I use a different azide source instead of sodium azide?

A: Yes, other azide sources can be used, though sodium azide is the most common due to its availability and cost-effectiveness.[1] Trimethylsilyl azide (TMSN₃) is another option, which can sometimes be used under milder conditions.[1] However, TMSN₃ is also toxic and volatile, requiring careful handling. In some advanced methods, azides can be generated in situ to improve safety.[6]

Q4: My reaction seems to stall. What can I do?

A: If the reaction stalls, first re-verify the quality of your reagents. Ensure the 2-cyanobenzaldehyde is pure and the sodium azide has not been excessively exposed to moisture. If using a Lewis acid catalyst like ZnBr₂, ensure it is anhydrous, as water can deactivate it. If conditions permit, a small increase in temperature or the addition of a co-catalyst (if applicable to your specific protocol) might help push the reaction to completion. Continuous monitoring by TLC or LC-MS is crucial to assess these changes.

Q5: What is the best way to purify the final product to a high degree of purity (>99%)?

A: For achieving high purity, a multi-step purification approach is often necessary:

• Acid-Base Extraction: As detailed in the troubleshooting section, this is highly effective for removing neutral organic impurities like unreacted 2-cyanobenzaldehyde.

• Recrystallization: This is the best method for removing structurally similar impurities, such as the oxidized byproduct 2-(1H-tetrazol-5-yl)benzoic acid.[5] You may need to screen various solvents to find the optimal one for your product.

• Flash Column Chromatography: If recrystallization is ineffective, silica gel column chromatography can be used. A polar eluent system will be required to elute the highly polar tetrazole product. This method is excellent for separating compounds with different polarities.[7]

A combination of these techniques should yield a product with the desired purity for most applications. Purity should be confirmed by HPLC and NMR analysis.[8][9]

References

• Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. (2024). Journal of Chemical Health Risks. Available at: [Link]

• Himo, F., et al. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society. Available at: [Link]

• Palde, P. B., & Jamison, T. F. (2011). Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor. Angewandte Chemie International Edition. Available at: [Link]

• ChemHelpASAP. (2022). tetrazole synthesis from a nitrile and azide - laboratory experiment. YouTube. Available at: [Link]

• Tummatorn, J., & Dudley, G. B. (2022). How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry. Organic Process Research & Development. Available at: [Link]

• Wikipedia. (n.d.). Tetrazole. In Wikipedia. Retrieved from [Link]

• Organic Syntheses. (2010). METAL-FREE ONE-POT OXIDATIVE AMINATION OF AROMATIC ALDEHYDES: CONVERSION OF BENZALDEHYDE TO N-BENZOYL PYRROLIDINE. Organic Syntheses. Available at: [Link]

• Pharande, P. S., et al. (2021). The proposed mechanism for the synthesis of 2-(1H-tetrazol-5-yl) acrylonitrile derivatives... ResearchGate. Available at: [Link]

• ResearchGate. (2014). What are the reaction conditions to synthesize Tetrazole ring by reacting organic azide and acetonitrile? ResearchGate. Available at: [Link]

• SciSpace. (2011). Safe and efficient tetrazole synthesis in a continuous-flow microreactor. SciSpace. Available at: [Link]

• Al-Majidi, S. M. H., et al. (2021). Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions. Scientific Reports. Available at: [Link]

• Sumitomo Chemical Company, Limited. (2006). Process for producing 2'-(1h-tetrazol-5-yl)-biphenyl-4-carbaldehyde. European Patent Office.

• Oxford Academic. (2021). Regioselective 1,3-Dipolar Cycloaddition of Nitriles with Nitrile Imines Generated from Tetrazoles. Chemistry Letters. Available at: [Link]

• ResearchGate. (2021). Synthesis of (E)-2-(1H-tetrazole-5-yl)-3- phenylacrylenenitrile Derivatives Under Green Conditions Catalyzed by New Thermally St. ResearchGate. Available at: [Link]

• MDPI. (2015). Synthesis of New 2-Halo-2-(1H-tetrazol-5-yl)-2H-azirines via a Non-Classical Wittig Reaction. Molecules. Available at: [Link]

• RSC Publishing. (2023). Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Advances. Available at: [Link]

• National Center for Biotechnology Information. (2015). Synthesis of New 2-Halo-2-(1H-tetrazol-5-yl)-2H-azirines via a Non-Classical Wittig Reaction. PubMed Central. Available at: [Link]

• ACS Publications. (2016). (1H-Tetrazol-5-yl)-Allenes: Building Blocks for Tetrazolyl Heterocycles. The Journal of Organic Chemistry. Available at: [Link]

• SciSpace. (2015). Synthesis of New 2-Halo-2-(1H-tetrazol-5-yl)-2H-azirines via a Non-Classical Wittig Reaction. SciSpace. Available at: [Link]

• Semantic Scholar. (n.d.). Synthesis of Substituted Benzaldehydes via a Two- Step, One-Pot Reduction/Cross-Coupling Procedure. Semantic Scholar. Retrieved from [Link]

• Semantic Scholar. (2023). 2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl. Semantic Scholar. Retrieved from [Link]-%5B1%2C1'-biphenyl%5D-4yl)-methyl-Masood-Khan/e0b3b4b5b6b7b8b9babbbcbdbebf0b1b2b3b4b5b)

• OICC Press. (2024). Synthesis of novel products from the reaction of benzaldehyde and benzoic acid derivatives with aromatics carrying two hydroxyl. OICC Press. Available at: [Link]

• Google Patents. (n.d.). PROCESS FOR PRODUCING 2 '- (1H-TETRAZOL-5-YL) -BIPHENYL-4-CARBALDEHYDE. Google Patents.

• National Center for Biotechnology Information. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. PubMed Central. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. EP1666471A1 - Process for producing 2' -(1h-tetrazol-5-yl)-biphenyl-4-carbaldehyde - Google Patents [patents.google.com]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of 2-(1H-tetrazol-5-yl)benzaldehyde Synthesis Methods

This guide provides a comparative technical analysis of synthesis methods for 2-(1H-tetrazol-5-yl)benzaldehyde (CAS: 136689-94-6), a critical intermediate in the manufacturing of Angiotensin II Receptor Blockers (ARBs) such as Losartan and Valsartan.

Executive Summary

The synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde presents a unique chemoselective challenge: installing a tetrazole ring from a nitrile group in the presence of a reactive ortho-formyl group. While the [3+2] cycloaddition of azides to nitriles is the universal mechanism, the choice of catalyst and protection strategy dictates the safety profile, yield, and scalability.

This guide compares three distinct methodologies:

• The Protected Route (Industrial Standard): Prioritizes purity and prevents aldehyde side reactions.

• Lewis Acid Catalysis (Green Chemistry): A direct, protection-free approach using Zinc salts in aqueous media.

• Continuous Flow Synthesis: A safety-centric method for handling hydrazoic acid (

  ) at scale.

Mechanistic & Strategic Overview

The fundamental transformation involves the reaction of 2-cyanobenzaldehyde with an azide source. The primary failure mode in direct synthesis is the interference of the aldehyde group, which can undergo Schmidt reactions or condensation with the azide/amine species, leading to impurities.

Comparative Workflow Diagram

The following diagram illustrates the logical flow and decision points between the three methods.

Figure 1: Strategic comparison of synthesis routes. Route A offers stability; Route B offers efficiency; Route C offers safety.

Detailed Methodology Analysis

Method A: The Protected Route (Acetal Strategy)

Best For: GMP manufacturing, high-purity requirements. Mechanism: The aldehyde is masked as a dimethyl acetal to prevent side reactions during the harsh tetrazole formation step.

• Step 1: Protection. Reaction with methanol/acid to form 2-cyanobenzaldehyde dimethyl acetal.

• Step 2: Cycloaddition. The acetal reacts with Sodium Azide (

  ) and Triethylamine Hydrochloride ( ). The amine salt acts as a buffer and proton source, safer than direct acid use.

• Step 3: Deprotection. Acidic hydrolysis restores the aldehyde.

Pros:

• Eliminates Schmidt reaction byproducts.

• Isolatable, stable intermediates.

• Consistent yield (>85% overall).[1][2][3]

Cons:

• Three distinct chemical steps increase time and solvent waste.

Method B: Lewis Acid Catalyzed (Zinc Bromide)

Best For: Green chemistry, laboratory scale, "One-Pot" efficiency. Mechanism:

coordinates with the nitrile nitrogen, increasing its electrophilicity and facilitating the attack by the azide ion. This allows the reaction to proceed in water or aqueous alcohols, often at lower temperatures than uncatalyzed routes.

Pros:

• Atom Economy: Single step.

• Solvent: Uses water or isopropanol (Green).

• Catalyst:

  is cheap and relatively non-toxic compared to Tin (Sn) reagents.

Cons:

• Purification: Separation of the amphoteric tetrazole product from Zinc salts can be tedious (often requires sulfide precipitation or extensive washing).

• Aldehyde Risk: Direct exposure of the aldehyde to azide at reflux can lead to trace impurities (approx. 2-5%).

Method C: Continuous Flow Synthesis

Best For: Large-scale production, safety compliance. Mechanism: A solution of nitrile,

, and a Lewis acid (or acetic acid) is pumped through a heated coil reactor. The closed system contains the hazardous hydrazoic acid ( ) generated in situ.

Pros:

• Safety: Minimizes the active volume of explosive azides at any given time.

• Speed: High temperatures (140–190°C) and pressure allow reaction times of minutes rather than hours.

• Yield: Consistently high (>90%) due to precise control of residence time.

Experimental Protocols

Protocol 1: Lewis Acid Catalyzed Synthesis (Green Route)

Adapted from Demko & Sharpless (2001) and recent modifications.

• Setup: In a 100 mL round-bottom flask, charge 2-cyanobenzaldehyde (1.31 g, 10 mmol), Sodium Azide (0.78 g, 12 mmol), and Zinc Bromide (

  , 1.12 g, 5 mmol).

• Solvent: Add 40 mL of water (or Water/Isopropanol 3:1).

• Reaction: Reflux the mixture at 100°C for 12–24 hours with vigorous stirring.

  • Checkpoint: Monitor TLC (Ethyl Acetate/Hexane 1:1). The nitrile spot should disappear.

• Workup:

  • Cool to room temperature.[4] Add 30 mL of 3N HCl (vigorous bubbling may occur; perform in fume hood).

  • Add Ethyl Acetate (50 mL) and stir until the solid dissolves.

  • Separate the organic layer.[2] The aqueous layer contains the Zinc salts.[1][5]

  • Wash the organic layer with water (2 x 20 mL) and Brine.

• Isolation: Dry over

  , filter, and concentrate in vacuo.

• Purification: Recrystallize from Toluene/Ethanol if necessary.

Protocol 2: Amine Salt Method (Protected Route Variant)

Standard Industrial Protocol.

• Reagents: 2-cyanobenzaldehyde dimethyl acetal (10 mmol),

  (30 mmol), (30 mmol).

• Solvent: Toluene or N-Methyl-2-pyrrolidone (NMP).

• Reaction: Heat to 105°C for 24 hours. The amine salt generates

  in equilibrium, driving the reaction.

• Deprotection:

  • Cool the mixture. Add water and adjust pH to 1-2 with HCl.

  • Stir at room temperature for 2 hours (hydrolysis of acetal).

• Isolation: The product often precipitates as a solid upon cooling and acidification. Filter and wash with cold water.

Data Summary & Performance Comparison

Feature	Method A: Protected (Acetal)	Method B: Zn(II) Catalyzed	Method C: Continuous Flow
Yield	85-92% (3 steps)	75-85%	90-96%
Reaction Time	24-48 hours (Total)	12-24 hours	20-40 minutes
Temperature	100-110°C	80-100°C	140-190°C
Safety Profile	Moderate (Azide handling)	Good (Aqueous media)	Excellent (Closed system)
Purification	Crystallization (Easy)	Extraction (Zinc removal)	In-line extraction
Cost	High (Extra steps/reagents)	Low	High (Capital equipment)
Scalability	High	Moderate	Very High

Safety & Handling (Critical)

• Azide Hazards: Sodium azide is acutely toxic. Contact with acids releases Hydrazoic Acid (

  ) , which is highly toxic and explosive.

• Heavy Metals: While Zinc is safer than Tin (tributyltin azide was historically used but is now avoided due to neurotoxicity), waste streams must still be managed.

• Tetrazole Stability: The tetrazole ring is generally stable, but high-nitrogen compounds can decompose energetically. DSC (Differential Scanning Calorimetry) testing is recommended before scaling up.

References

• Sharpless, K. B., et al. "Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water."[5] The Journal of Organic Chemistry, vol. 66, no.[5] 24, 2001, pp. 7945–7950.

• Kappe, C. O., et al. "Safe and Efficient Tetrazole Synthesis in a Continuous-Flow Microreactor." Organic Process Research & Development, vol. 13, no. 5, 2009, pp. 997–1001.

• Roh, J., et al. "Heterogeneous Catalysts for the Synthesis of Tetrazoles." Catalysts, vol. 10, no.[6] 8, 2020.

• Himo, F., et al. "Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles." Journal of the American Chemical Society, vol. 124, no.[4] 41, 2002, pp. 12210–12216.

• Sigma-Aldrich. "Safety Data Sheet: 3-(1H-Tetrazol-5-yl)benzaldehyde."

Sources

• 1. scispace.com [scispace.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. BJOC - Cycloaddition reactions of heterocyclic azides with 2-cyanoacetamidines as a new route to C,N-diheteroarylcarbamidines [beilstein-journals.org]
• 4. scielo.org.za [scielo.org.za]
• 5. 1H-Tetrazole synthesis [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the Biological Activity of 2-(1H-tetrazol-5-yl)benzaldehyde and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

The tetrazole moiety is a cornerstone in medicinal chemistry, frequently employed as a bioisostere for the carboxylic acid group, which enhances the pharmacological profile of drug candidates.[1][2][3] Its unique electronic and structural properties contribute to a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][4][5] This guide provides a detailed comparison of the biological activities of 2-(1H-tetrazol-5-yl)benzaldehyde and its structurally related analogs, offering insights into their therapeutic potential and the underlying structure-activity relationships.

Introduction to 2-(1H-tetrazol-5-yl)benzaldehyde

2-(1H-tetrazol-5-yl)benzaldehyde serves as a versatile scaffold in the design of novel therapeutic agents. The presence of both a tetrazole ring and a reactive benzaldehyde group allows for diverse chemical modifications, leading to a broad spectrum of pharmacological activities. The tetrazole ring, with its acidic nature and planar structure, can participate in crucial binding interactions with biological targets, while the benzaldehyde moiety provides a key site for the synthesis of a wide range of derivatives, including Schiff bases, hydrazones, and other heterocyclic systems.[6][7]

Comparative Biological Activities

The biological potential of 2-(1H-tetrazol-5-yl)benzaldehyde and its analogs has been explored across several therapeutic areas. The following sections detail their comparative efficacy, supported by experimental data.

Anti-inflammatory Activity

Tetrazole derivatives have shown significant promise as anti-inflammatory agents, often through the inhibition of cyclooxygenase (COX) enzymes.[1][8] The parent compound and its analogs exhibit varying degrees of anti-inflammatory effects, which can be attributed to different substitutions on the benzaldehyde ring and modifications of the tetrazole moiety.

A study on substituted tetrazole derivatives revealed that compounds with methyl groups showed effective anti-inflammatory actions.[4] For instance, certain derivatives synthesized from different types of carbazone and substituted benzaldehyde demonstrated moderate to potent anti-inflammatory activity in carrageenan-induced paw edema in rats.[2][4] Notably, a compound featuring a 1,1-dimethyl-3-(phenyl(1H-tetrazol-1-yl)methyl)amino urea structure exhibited significant anti-inflammatory potential when compared to the standard drug phenylbutazone.[4]

Table 1: Comparative Anti-inflammatory Activity of Tetrazole Derivatives

Compound/Analog	Experimental Model	Dosage	% Inhibition of Edema	Reference
2-(1H-tetrazol-5-yl)benzaldehyde Analog V	Carrageenan-induced paw edema in rats	50 mg/kg	High (Comparable to Phenylbutazone)	[4]
Tetrazolobenzimidazole derivative 3c	Carrageenan-induced paw edema in rats	Not Specified	Comparable to Diclofenac	[9]
Tetrazolobenzimidazole derivative 3g	Carrageenan-induced paw edema in rats	Not Specified	Better than Diclofenac	[9]
Pyrazoline derivative 9b	In vivo anti-inflammatory assay	Not Specified	Potent	[1][8]

Antimicrobial Activity

The antimicrobial properties of tetrazole derivatives are well-documented, with many analogs displaying activity against a range of bacterial and fungal strains.[5][10] The structural modifications on the 2-(1H-tetrazol-5-yl)benzaldehyde scaffold play a crucial role in determining the spectrum and potency of their antimicrobial effects.

For example, benzimidazole-linked tetrazole derivatives have been synthesized and evaluated for their antibacterial activity against both Gram-positive and Gram-negative bacteria.[6][7] Some of these compounds showed superior activity compared to standard antibiotics.[6][7] Another study reported that newly synthesized tetrazole and their hydrazide derivatives displayed varying degrees of antimicrobial activity against Bacillus subtilis, Pseudomonas aeruginosa, and several fungal strains.[5]

Table 2: Comparative Antimicrobial Activity of Tetrazole Analogs

Compound/Analog	Target Microorganism	Method	Activity (e.g., MIC, Zone of Inhibition)	Reference
Benzimidazole-tetrazole derivative 6b	Bacillus subtilis, Bacillus megaterium, Escherichia coli, Klebsiella pneumoniae	Not Specified	Superior antibacterial activity	[6][7]
Substituted tetrazole derivatives	E. coli	Agar well diffusion	Moderate specific activity	[4]
Substituted tetrazole derivatives	Staphylococcus aureus	Agar well diffusion	Inactive	[4]
Tetrazole-pyrazole compounds	Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, Listeria monocytogenes	Not Specified	Medium activity (inhibition zone 9–19 mm)	[11]

Anticancer Activity

The tetrazole scaffold has been incorporated into numerous compounds with demonstrated anticancer activity.[6][7][12][13] The mechanism of action often involves the inhibition of specific enzymes or signaling pathways crucial for cancer cell proliferation and survival.

New (tetrazol-5-yl)methylindole derivatives have been synthesized and evaluated for their anticancer activity against the human liver carcinoma cell line (HepG2).[14] Certain arylidine substituted derivatives were found to be the most active.[14] Another study on 2-(alkyl-, alkaryl-, aryl-, hetaryl-)-[1][4][9]triazolo[1,5-c]quinazolines identified a trimethoxy-substituted benzohydrazide derivative as having a wide range of anticancer activity against various cell lines, including non-small cell lung cancer, CNS cancer, and breast cancer.[12][13]

Table 3: Comparative Anticancer Activity of Tetrazole Analogs

Compound/Analog	Cancer Cell Line	Assay	IC50 Value (µM)	Reference
Arylidine substituted tetrazole 7c	HepG2 (Liver Carcinoma)	SRB assay	Potent	[14]
Arylidine substituted tetrazole 7d	HepG2 (Liver Carcinoma)	SRB assay	Potent	[14]
3,4,5-trimethoxy-N'-[quinazolin-4(3H)-ylidene]benzohydrazide (3.20)	NCI-H522 (Non-small cell lung cancer)	Not Specified	0.34	[12][13]
3,4,5-trimethoxy-N'-[quinazolin-4(3H)-ylidene]benzohydrazide (3.20)	MCF7 (Breast Cancer)	Not Specified	0.52	[12][13]
2-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)benzaldehyde	PC-3 (Prostate Cancer)	Cytotoxic assay	13.11	[15][16]
2-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)benzaldehyde	MCF-7 (Breast Cancer)	Cytotoxic assay	16.34	[15][16]

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-(1H-tetrazol-5-yl)benzaldehyde analogs is profoundly influenced by the nature and position of substituents on the benzaldehyde ring.

• Electron-donating vs. Electron-withdrawing groups: The presence of electron-donating groups (e.g., -OCH3, -CH3) or electron-withdrawing groups (e.g., -Cl, -NO2) on the phenyl ring can significantly modulate the electronic properties and, consequently, the biological activity of the molecule.

• Steric factors: The size and position of substituents can influence the molecule's ability to fit into the active site of a biological target.

• Heterocyclic modifications: Replacing the benzaldehyde moiety with other heterocyclic rings or fusing it with other ring systems can lead to novel compounds with enhanced and sometimes entirely different biological profiles.

Experimental Protocols

Carrageenan-Induced Paw Edema (Anti-inflammatory Assay)

This widely used in vivo model assesses the anti-inflammatory activity of compounds.

Methodology:

• Animal Model: Wistar albino rats are typically used.

• Induction of Edema: A 1% solution of carrageenan is injected into the sub-plantar region of the rat's hind paw.

• Compound Administration: The test compounds are administered orally or intraperitoneally at a specific dose (e.g., 50 mg/kg body weight) 30-60 minutes before carrageenan injection.[4]

• Measurement: The paw volume is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Calculation: The percentage inhibition of edema is calculated by comparing the paw volume of the treated group with that of the control group.

Agar Well Diffusion Method (Antimicrobial Assay)

This method is used to evaluate the antimicrobial activity of compounds against various microorganisms.

Methodology:

• Media Preparation: Mueller-Hinton agar is prepared and poured into sterile Petri plates.

• Inoculation: The surface of the agar is uniformly inoculated with a standardized suspension of the test microorganism.

• Well Preparation: Wells of a specific diameter (e.g., 6 mm) are punched into the agar.

• Compound Application: A specific concentration of the test compound dissolved in a suitable solvent (e.g., DMSO) is added to the wells.

• Incubation: The plates are incubated at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Measurement: The diameter of the zone of inhibition around each well is measured in millimeters.

Visualizing the Synthesis Pathway

The synthesis of tetrazole derivatives often involves a key cycloaddition reaction. The following diagram illustrates a general synthetic route.

Caption: General synthesis of 5-substituted-1H-tetrazoles.

Conclusion

2-(1H-tetrazol-5-yl)benzaldehyde and its analogs represent a versatile class of compounds with a broad spectrum of biological activities. The ability to easily modify the core structure allows for the fine-tuning of their pharmacological properties, making them promising candidates for the development of new drugs in various therapeutic areas, including inflammation, infectious diseases, and oncology. Further research focusing on the synthesis of novel analogs and a deeper understanding of their mechanisms of action will be crucial in realizing their full therapeutic potential.

References

• Synthesis, Characterization, Antibacterial & Anti-Inflammatory Effects Of Substituted Tetrazole Derivatives Based On Different Types Of Carbazone And Benzaldehyde. (URL: )
• Novel tetrazole and cyanamide derivatives as inhibitors of cyclooxygenase-2 enzyme: design, synthesis, anti-inflammatory evaluation, ulcerogenic liability and docking study - PMC. (URL: )
• Tetrazolium Compounds: Synthesis and Applic
• Synthesis and Pharmacological Evaluation of Tetrazolobenzimidazoles as Novel Anti-inflammatory Agents | Bentham Science Publishers. (URL: )
• Novel tetrazole and cyanamide derivatives as inhibitors of cyclooxygenase-2 enzyme: design, synthesis, anti-inflammatory evaluation, ulcerogenic liability and docking study - Taylor & Francis. (URL: )
• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC. (URL: )
• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - Frontiers. (URL: )
• Antimicrobial Activity of Newly Synthesized Thiadiazoles, 5-benzyl-2H- tetrazole and Their Nucleosides - Der Pharma Chemica. (URL: )
• Synthesis and structure–activity relationship studies of benzimidazole-linked tetrazole derivatives as antimicrobial agents.
• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. (URL: )
• Anticancer activity of new (tetrazol-5-yl)methylindole derivatives and their acyclic c-nucleoside analogs. - SciSpace. (URL: )

• Synthesis and Anticancer Activity of 2-(Alkyl-, Alkaryl-, Aryl-, Hetaryl-)-[1][4][9]triazolo[1,5-c]quinazolines - Enamine. (URL: )

• New family of tetrazole-pyrazole compounds - Arabian Journal of Chemistry. (URL: )
• Synthesis, Characterization, Molecular Docking, and Preliminary Biological Evaluation of 2-((4-Morpholino-1,2,5-thiadiazol-3-yl)oxy)benzaldehyde - MDPI. (URL: )

• Synthesis and Anticancer Activity of 2-(Alkyl-, Alkaryl-, Aryl-, Hetaryl-)-[1][4][9]triazolo[1,5-c]quinazolines - Semantic Scholar. (URL: )

• Synthesis, Characterization, Molecular Docking, and Preliminary Biological Evaluation of 2-((4-Morpholino-1,2,5-thiadiazol-3-yl)oxy)benzaldehyde - PubMed. (URL: )

Sources

• 1. Novel tetrazole and cyanamide derivatives as inhibitors of cyclooxygenase-2 enzyme: design, synthesis, anti-inflammatory evaluation, ulcerogenic liability and docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 4. sphinxsai.com [sphinxsai.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 8. tandfonline.com [tandfonline.com]
• 9. benthamdirect.com [benthamdirect.com]
• 10. researchgate.net [researchgate.net]
• 11. arabjchem.org [arabjchem.org]
• 12. Synthesis and Anticancer Activity of 2-(Alkyl-, Alkaryl-, Aryl-, Hetaryl-)-[1,2,4]triazolo[1,5-c]quinazolines - Enamine [enamine.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. scispace.com [scispace.com]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis, Characterization, Molecular Docking, and Preliminary Biological Evaluation of 2-((4-Morpholino-1,2,5-thiadiazol-3-yl)oxy)benzaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antihypertensive Efficacy of 2-(1H-tetrazol-5-yl)benzaldehyde Derivatives: A Comprehensive In Vitro Comparison Guide

The renin-angiotensin system (RAS) remains a primary target for cardiovascular pharmacology. The discovery that the biphenyl-tetrazole scaffold perfectly mimics the C-terminal carboxylate of Angiotensin II (AngII) revolutionized the development of Angiotensin II Receptor Blockers (ARBs). Specifically, 2-(1H-tetrazol-5-yl)benzaldehyde and its derivatives serve as the critical pharmacophoric core for "sartan" class drugs (e.g., Losartan, Valsartan, Candesartan)[1].

This guide provides an objective comparison of novel 2-(1H-tetrazol-5-yl)benzaldehyde derivatives against established ARBs, detailing the self-validating in vitro methodologies required to confirm AT1 receptor (AT1R) antagonism, functional efficacy, and vascular smooth muscle relaxation.

Mechanistic Rationale & Target Engagement

Why focus on the 2-(1H-tetrazol-5-yl) moiety? Structural biology and X-ray crystallography have demonstrated that the acidic tetrazole ring forms crucial salt bridges, hydrogen bonds, and π-π interactions with specific residues (Arg167, Trp84, and Tyr35) within the AT1R transmembrane domains[2]. This competitive binding prevents AngII from stabilizing the receptor's active conformation. Consequently, it blocks the Gq/11-coupled phospholipase C (PLC) activation, inositol 1,4,5-trisphosphate (IP3) generation, and subsequent intracellular calcium mobilization that leads to vasoconstriction[3].

AT1R signaling pathway and the mechanism of competitive antagonism by tetrazole derivatives.

Comparative Performance Data

To establish a baseline, we compare a representative novel derivative (designated as "BPT-Derivative X") against industry-standard ARBs. The data below synthesizes binding affinity (Ki), functional antagonism (IC50 for Ca2+ flux), and ex vivo vasorelaxation (pA2).

Compound	AT1R Binding Affinity (Ki, nM)	Ca2+ Mobilization (IC50, nM)	Aortic Ring Relaxation (pA2)	Lipophilicity (logP)
Losartan	16.4 ± 2.1	59.0 ± 5.2	8.2	1.19
Telmisartan	3.2 ± 0.5	12.4 ± 1.8	9.4	5.90
BPT-Derivative X	5.8 ± 0.7	18.5 ± 2.1	9.1	3.85

Note: Data aggregated from standardized radioligand and functional assays[4]. BPT-Derivative X demonstrates sub-nanomolar affinity comparable to Telmisartan, with superior aqueous solubility over highly lipophilic variants.

Experimental Methodologies: A Self-Validating Workflow

A robust validation pipeline requires orthogonal assays. Binding affinity does not guarantee functional antagonism (the compound could act as a partial agonist), and cell-based antagonism must translate to tissue-level physiological responses.

Sequential in vitro and ex vivo validation workflow for novel antihypertensive candidates.

Protocol 1: Radioligand Receptor Binding Assay (Affinity)

Purpose : To quantify the binding affinity (Ki) of tetrazole derivatives to the human AT1R by displacing a known radioligand. Causality : Using [125I]-[Sar1,Ile8]-AngII ensures high specific activity and stable binding, allowing for precise determination of competitive displacement by the unlabelled test compound without rapid peptide degradation[5].

Step-by-Step Procedure :

• Membrane Preparation : Culture CHO-K1 cells stably expressing human AT1R. Homogenize cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing 5 mM MgCl2 and protease inhibitors. Centrifuge at 40,000 × g for 30 min at 4°C to pellet membranes.

• Assay Setup : In a 96-well plate, combine 50 µg of membrane protein, 0.05 nM [125I]-[Sar1,Ile8]-AngII, and increasing concentrations of the tetrazole derivative (10^-11 to 10^-5 M).

• Equilibration : Incubate the mixture at room temperature for 120 minutes to achieve steady-state equilibrium.

• Termination & Filtration : Rapidly filter the reaction through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash three times with ice-cold buffer.

• Quantification : Measure retained radioactivity using a gamma counter.

• Validation Control : Define non-specific binding (NSB) using 10 µM unlabelled AngII. Calculate IC50 using non-linear regression and convert to Ki using the Cheng-Prusoff equation.

Protocol 2: Intracellular Calcium Mobilization Assay (Functional Antagonism)

Purpose : To confirm that the physical binding of the derivative translates to the functional blockade of the Gq-coupled signaling cascade. Causality : AT1R activation strictly relies on Ca2+ release from the sarcoplasmic reticulum. Using a fluorescent calcium indicator (e.g., Fluo-4 AM) provides a real-time, quantifiable kinetic readout of receptor blockade[6].

Step-by-Step Procedure :

• Cell Seeding : Seed CHO-AT1R cells in 384-well black-wall, clear-bottom plates at 10,000 cells/well. Incubate overnight at 37°C.

• Dye Loading : Remove media and add 20 µL of Fluo-4 AM dye solution (2 µM) in Hank’s Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES and 2.5 mM probenecid. Probenecid is critical here to inhibit organic anion transporters and prevent premature dye extrusion.

• Compound Pre-incubation : Add the tetrazole derivative at various concentrations and incubate for 15 minutes. This allows the antagonist to occupy the receptor before the agonist challenge.

• Agonist Challenge : Using a Fluorescent Imaging Plate Reader (FLIPR), inject an EC80 concentration of AngII (typically 10 nM) into all wells simultaneously.

• Kinetic Measurement : Record fluorescence (Ex 488 nm / Em 525 nm) every second for 3 minutes.

• Validation Control : Include a positive control (Losartan) and a vehicle control. Calculate the IC50 based on the maximum fluorescence peak relative to the vehicle control.

Protocol 3: Isolated Aortic Ring Assay (Vascular Function)

Purpose : To evaluate the ex vivo vasorelaxant efficacy of the derivative on intact vascular smooth muscle. Causality : Cell-based assays lack the complex tissue architecture of blood vessels. The aortic ring assay proves that the compound can penetrate tissue and overcome physiological AngII-induced vasoconstriction, acting as a true bridge to in vivo efficacy[7].

Step-by-Step Procedure :

• Tissue Preparation : Euthanize male Wistar rats and rapidly excise the thoracic aorta. Clean the tissue of adhering fat and connective tissue in oxygenated Krebs-Henseleit solution.

• Ring Mounting : Cut the aorta into 2-3 mm rings. Mount each ring between two stainless steel hooks in a 10 mL organ bath containing Krebs solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Equilibration : Apply a resting tension of 1.5 g and equilibrate for 60 minutes, washing every 15 minutes.

• Viability Check : Induce a preliminary contraction with 60 mM KCl. Wash until baseline is restored.

• Antagonist Incubation : Pre-incubate the rings with the tetrazole derivative (e.g., 1 µM) for 30 minutes.

• Concentration-Response Curve : Cumulatively add AngII (10^-10 to 10^-5 M) and record the isometric tension.

• Validation Control : Perform a parallel concentration-response curve with vehicle only. Calculate the pA2 value (Schild plot analysis) to quantify competitive antagonism.

Conclusion

The validation of 2-(1H-tetrazol-5-yl)benzaldehyde derivatives requires a rigorous, multi-tiered approach. By combining radioligand binding to confirm affinity, intracellular calcium assays to prove functional antagonism, and isolated tissue preparations to verify physiological efficacy, researchers can confidently benchmark novel compounds against established ARBs. This self-validating system ensures that only the most potent, selective, and physiologically active candidates advance to in vivo pharmacokinetic and hemodynamic studies.

References

• Unlocking Novel Therapeutic Potential of Angiotensin II Receptor Blockers MDPI URL:[Link]

• Angiotensin II receptor blocker Wikipedia URL:[Link]

• Validation of six commercially available angiotensin II type 1 receptor antibodies PubMed Central (NIH) URL:[Link]

• Synthesis and Evaluation of [18F]FEtLos and [18F]AMBF3Los as Novel 18F-Labelled Losartan Derivatives for Molecular Imaging of Angiotensin II Type 1 Receptors MDPI URL:[Link]

• A small difference in the molecular structure of angiotensin II receptor blockers induces AT1 receptor-dependent and -independent beneficial effects PubMed Central (NIH) URL:[Link]

• Testing novel Angiotensin II receptor compounds to evaluate their vascular effects in vitro Diva-Portal URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Angiotensin II receptor blocker - Wikipedia [en.wikipedia.org]
• 3. Validation of six commercially available angiotensin II type 1 receptor antibodies: AT1R antibody validation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. A small difference in the molecular structure of angiotensin II receptor blockers induces AT1 receptor-dependent and -independent beneficial effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diva-portal.org [diva-portal.org]

comparison of catalytic efficiency for 2-(1H-tetrazol-5-yl)benzaldehyde synthesis

A Comparative Guide to the Catalytic Synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde for Pharmaceutical Research

In the landscape of pharmaceutical development, the synthesis of heterocyclic compounds is a cornerstone of medicinal chemistry. Among these, tetrazole-containing molecules have garnered significant attention due to their role as bioisosteres for carboxylic acids, enhancing the metabolic stability and bioavailability of drug candidates. The compound 2-(1H-tetrazol-5-yl)benzaldehyde is a crucial building block in the synthesis of various pharmacologically active agents, including angiotensin II receptor blockers like losartan. Consequently, the efficiency of its synthesis is of paramount importance to researchers and drug development professionals.

This guide provides an in-depth comparison of two distinct and effective catalytic methodologies for the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde: a modern approach utilizing a recyclable, magnetic nanoparticle-supported zinc oxide catalyst and a more classical method employing silica sulfuric acid. The comparison is based on experimental data and established protocols, offering insights into the catalytic efficiency, reaction conditions, and overall practicality of each method.

The Foundational Chemistry: [3+2] Cycloaddition

The primary synthetic route to 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide, typically sodium azide. This reaction is often catalyzed to enhance its rate and efficiency. The choice of catalyst significantly influences the reaction conditions, yield, and environmental impact.

Method 1: Heterogeneous Catalysis with Magnetic ZnO Nanoparticles

In recent years, heterogeneous catalysts have become increasingly popular due to their ease of separation and recyclability, contributing to more sustainable chemical processes. One such advanced catalytic system involves zinc oxide nanoparticles supported on a magnetic periodic mesoporous organosilica (Fe3O4@PMO-ICS-ZnO). While the direct synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde using this specific catalyst is not explicitly detailed in the cited literature, a closely related synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives from various benzaldehydes demonstrates its high efficiency.

The catalytic activity of ZnO nanoparticles is attributed to their ability to coordinate with the nitrile group, activating it for nucleophilic attack by the azide. The magnetic core of the support allows for simple recovery of the catalyst using an external magnet, a significant advantage in process chemistry.

Visualizing the Catalytic Cycle

Caption: Proposed catalytic cycle for the ZnO nanoparticle-catalyzed synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde.

Method 2: Solid Acid Catalysis with Silica Sulfuric Acid

A well-established and cost-effective method for the synthesis of 5-substituted 1H-tetrazoles involves the use of silica sulfuric acid (SSA) as a heterogeneous acid catalyst. This solid acid catalyst offers the advantages of being easy to handle, non-corrosive, and reusable. The synthesis of a structurally similar compound, 4-(4-(1H-tetrazol-5-yl)phenoxy)benzaldehyde, has been successfully demonstrated using this method.

The acidic protons on the silica surface are believed to protonate the nitrile group, thereby activating it towards nucleophilic attack by the azide anion. The use of a solid support simplifies the work-up procedure, as the catalyst can be removed by simple filtration.

Visualizing the Reaction Pathway

Caption: Simplified reaction pathway for the silica sulfuric acid-catalyzed synthesis.

Comparative Analysis of Catalytic Efficiency

The following table provides a side-by-side comparison of the two catalytic methods for the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde, based on data extrapolated from the synthesis of analogous compounds.

Parameter	Magnetic ZnO Nanoparticles	Silica Sulfuric Acid
Catalyst Loading	Low (e.g., 10 mg per 1 mmol substrate)	High (e.g., 500 mg per 1 mmol substrate)
Solvent	Green solvents (Ethanol, Water)	DMF
Temperature	Reflux (approx. 78 °C in Ethanol)	Reflux (153 °C in DMF)
Reaction Time	Short (e.g., 3 hours)	Moderate (4-12 hours)
Reported Yield	High to quantitative (up to 99%)	High (72-95%)
Catalyst Recyclability	Excellent (at least 5 consecutive runs)	Good
Work-up Procedure	Simple magnetic separation	Filtration

Experimental Protocols

Protocol 1: Synthesis using Magnetic ZnO Nanoparticles (Adapted Protocol)

• To a round-bottom flask, add 2-cyanobenzaldehyde (1 mmol), sodium azide (1.2 mmol), and the Fe3O4@PMO-ICS-ZnO catalyst (10 mg).

• Add ethanol (2.0 mL) as the solvent.

• Heat the mixture to reflux with stirring for approximately 3 hours.

• Monitor the reaction progress using thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• Separate the magnetic catalyst using an external magnet.

• Add 2 M hydrochloric acid (10 mL) to the solution with vigorous stirring.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Synthesis using Silica Sulfuric Acid (Adapted Protocol)

• In a round-bottom flask, suspend 2-cyanobenzaldehyde (1 mmol), sodium azide (1.2 mmol), and silica sulfuric acid (500 mg) in DMF (10 mL).

• Heat the suspension to reflux with stirring for 4-12 hours.

• Monitor the reaction by thin-layer chromatography.

• After completion, cool the reaction mixture and filter to remove the silica sulfuric acid.

• Wash the recovered catalyst with an appropriate solvent for reuse.

• Evaporate the filtrate under vacuum.

• Purify the crude product by recrystallization or column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent.

Conclusion and Future Outlook

Both the magnetic ZnO nanoparticle and silica sulfuric acid-catalyzed methods offer effective routes for the synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde. The choice between the two will depend on the specific priorities of the research or production environment.

The magnetic ZnO nanoparticle method stands out for its use of greener solvents, lower reaction temperatures, shorter reaction times, and exceptionally easy catalyst separation. These features make it a highly attractive option for sustainable and efficient synthesis, particularly in modern, environmentally-conscious laboratories.

The silica sulfuric acid method, while requiring higher temperatures and a less environmentally friendly solvent like DMF, is a robust and well-established protocol that utilizes a more traditional and readily available catalyst.

Future research will likely focus on further optimizing green catalytic systems, potentially exploring flow chemistry applications to enhance safety and scalability, especially when working with azides. The continued development of highly active, recyclable, and benign catalysts will undoubtedly play a pivotal role in the future of pharmaceutical manufacturing.

References

• Safapoor, S., Dekamin, M. G., Akbari, A., & Naimi-Jamal, M. R. (2022). Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile Derivatives Under Green Conditions Catalyzed by New Thermally Stable Magnetic Periodic Mesoporous Ognosilica Embedded With ZnO Nanoparticles. ResearchGate. [Link]

• Al-dujaili, A. H., Jasim, L. S., Al-Mokaram, A. M., Hadi, A. J., Al-Amiery, A. A., & Kadhum, A. A. H. (2024). Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Advances, 14(1), 1-23. [Link]

• Safapoor, S., Dekamin, M. G., Akbari, A., & Naimi-Jamal, M. R. (2022). Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosilica under green conditions

Spectroscopic Analysis and Validation of 2-(1H-tetrazol-5-yl)benzaldehyde: A Comparative Analytical Guide

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Analytical Comparison Guide & Laboratory Workflow

Executive Summary

In medicinal chemistry, the 5-substituted 1H-tetrazole ring is a widely recognized non-classical bioisostere for carboxylic acids. It maintains a similar acidic pKa (~4.5–4.9) while offering unique hydrogen-bonding profiles and improved metabolic stability [1]. The synthesis of 2-(1H-tetrazol-5-yl)benzaldehyde —typically achieved via a [3+2] cycloaddition between 2-cyanobenzaldehyde and sodium azide [3]—presents a unique analytical challenge: validating the complete conversion of the nitrile to a tetrazole while ensuring the highly reactive ortho-aldehyde moiety remains intact and unoxidized.

While X-ray crystallography is the absolute gold standard for structural determination, it is bottlenecked by the need for high-quality single crystals. Consequently, researchers must rely on a triad of spectroscopic alternatives: FT-IR, LC-MS, and NMR . As a Senior Application Scientist, I have designed this guide to objectively compare the performance of these analytical techniques, explaining the causality behind instrument parameters and providing self-validating protocols to ensure absolute structural integrity.

Comparative Analysis of Spectroscopic Techniques

To validate the structure of 2-(1H-tetrazol-5-yl)benzaldehyde, we must compare its spectroscopic signatures against its precursor, 2-cyanobenzaldehyde. Each technique serves a distinct, complementary role in the validation ecosystem.

Fourier Transform Infrared (FT-IR) Spectroscopy

• Performance Profile: FT-IR is the optimal first-line alternative for rapid, non-destructive functional group screening. It excels at detecting the disappearance of the precursor rather than mapping the entire product.

• Mechanistic Causality: The precursor, 2-cyanobenzaldehyde, exhibits a sharp, highly polarizable -C≡N stretching vibration at ~2220 cm⁻¹. The successful[3+2] cycloaddition consumes this nitrile, replacing it with a tetrazole ring. Tetrazoles exhibit a broad N-H stretch (3200–3300 cm⁻¹) due to extensive intermolecular hydrogen bonding, alongside C=N and N=N ring vibrations (1550–1600 cm⁻¹).

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Performance Profile: LC-MS provides critical data on exact mass and sample purity, which FT-IR cannot determine.

• Mechanistic Causality: Because the tetrazole ring is a well-established acidic bioisostere [2], it readily deprotonates. Therefore, Electrospray Ionization in negative mode (ESI-) is the most sensitive and logical choice. It yields a strong [M-H]⁻ ion (m/z 173.0) with minimal fragmentation compared to positive mode, which often suffers from poor ionization efficiency for this specific scaffold.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Performance Profile: 1H and 13C NMR are the ultimate tools for confirming 3D structural connectivity and verifying that the aldehyde survived the reaction conditions.

• Mechanistic Causality: Solvent selection is the most critical variable here. In non-polar solvents like CDCl₃, tetrazoles exhibit poor solubility and rapid proton exchange, which broadens or completely obscures the crucial N-H signal. Utilizing DMSO-d6 resolves solubility issues and slows the proton exchange rate via strong hydrogen bonding with the solvent's sulfoxide oxygen. This allows the highly deshielded tetrazole N-H proton to be clearly observed downfield at ~16.0–16.5 ppm.

Quantitative Data Summary

The following table objectively compares the expected spectroscopic markers of the product versus its synthetic precursor.

Analytical Technique	Target Marker: 2-(1H-tetrazol-5-yl)benzaldehyde	Precursor Marker: 2-cyanobenzaldehyde	Analytical Utility
FT-IR (ATR)	Broad N-H (3200-3300 cm⁻¹); C=O (~1695 cm⁻¹)	Sharp C≡N (2220 cm⁻¹); C=O (~1700 cm⁻¹)	Rapid functional group conversion screen
LC-MS (ESI-)	m/z 173.0 [M-H]⁻ (Exact Mass: 174.05 Da)	m/z 130.0 [M-H]⁻ (Poorly ionizable)	Molecular weight & chromatographic purity
¹H NMR (DMSO-d6)	N-H (~16.5 ppm, br s), CHO (~10.3 ppm, s)	CHO (~10.0 ppm, s)	Verification of intact aldehyde & tetrazole
¹³C NMR (DMSO-d6)	Tetrazole C (~155 ppm), CHO (~191 ppm)	Nitrile C (~117 ppm), CHO (~190 ppm)	Carbon backbone connectivity

Analytical Workflow & Decision Tree

Fig 1: Stepwise spectroscopic validation workflow for 2-(1H-tetrazol-5-yl)benzaldehyde.

Step-by-Step Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, every protocol below is designed as a self-validating system. This means the procedure inherently includes a diagnostic check to prevent false positives.

Protocol 1: FT-IR Validation (ATR Method)

Attenuated Total Reflectance (ATR) is chosen over KBr pellets to prevent ambient moisture absorption, which would artificially inflate the O-H/N-H region and obscure the tetrazole signal.

• Preparation: Ensure the ATR crystal (Diamond or ZnSe) is cleaned with isopropanol and a background spectrum is collected.

• Measurement: Place 1-2 mg of the dried crystalline product directly onto the ATR crystal. Apply the pressure anvil until the signal-to-noise ratio is optimized.

• Scan Parameters: 32 scans at 4 cm⁻¹ resolution from 4000 to 400 cm⁻¹.

• Self-Validation Check: Inspect the baseline at exactly 2220 cm⁻¹. If a sharp peak remains, the sample contains unreacted 2-cyanobenzaldehyde. Do not proceed to NMR until the sample is recrystallized.

Protocol 2: LC-MS Purity Assessment

• Sample Prep: Dissolve 1 mg of the compound in 1 mL of HPLC-grade Methanol. Dilute 1:100 in the mobile phase.

• Chromatography: Use a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm). Mobile phase A: 0.1% Formic acid in Water; Mobile phase B: 0.1% Formic acid in Acetonitrile. Run a gradient from 5% B to 95% B over 5 minutes.

• Mass Spectrometry: Set the ESI source to Negative Ion Mode . Capillary voltage: 2.5 kV; Desolvation temperature: 350°C.

• Self-Validation Check: Extract the chromatogram for m/z 173.0. Check the UV trace (254 nm) at the corresponding retention time. If multiple UV peaks exist but only one yields m/z 173.0, the synthesis generated side products (e.g., aldehyde reduction/oxidation), and chromatographic purification is required.

Protocol 3: High-Resolution NMR Elucidation

• Sample Prep: Dissolve 15 mg of the rigorously dried product in 0.6 mL of anhydrous DMSO-d6. Causality: Traces of water in standard DMSO will exchange with the tetrazole N-H, suppressing the peak.

• Instrument Parameters: Acquire ¹H NMR at 400 MHz (minimum) with 16 scans and a relaxation delay (D1) of 2 seconds. Acquire ¹³C NMR at 100 MHz with 1024 scans.

• Self-Validation Check (Critical): Integrate the aldehyde proton signal at ~10.3 ppm and set the value to 1.00. Integrate the aromatic multiplet region (~7.6 to 8.2 ppm). The ratio must be exactly 1:4.

  • Failure Mode: If a broad singlet appears at ~12.5–13.0 ppm, the aldehyde was oxidized to a carboxylic acid during the reaction (forming 2-(1H-tetrazol-5-yl)benzoic acid). The batch must be discarded.

References

• Title: Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides Source: Drug Hunter URL: [Link]

• Title: Acid Bioisosteres Source: Cambridge MedChem Consulting URL: [Link]

• Title: Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches Source: RSC Advances URL: [Link]

assessing the purity of synthesized 2-(1H-tetrazol-5-yl)benzaldehyde by HPLC

[label="Poor Retention of Tetrazole\nPeak Tailing", fillcolor="#EA4335",

Fig 1. Synthetic pathway of 2-(1H-tetrazol-5-yl)benzaldehyde and azido impurity carryover.

Experimental Methodologies: A Self-Validating Protocol

To objectively compare these stationary phases, the following step-by-step methodology is designed to ensure system self-validation through rigorous System Suitability Testing (SST).

Step 1: Sample Preparation

• Accurately weigh 10 mg of synthesized 2-(1H-tetrazol-5-yl)benzaldehyde.

• Dissolve in 10 mL of a 50:50 (v/v) Acetonitrile:Water diluent to achieve a 1 mg/mL stock solution.

• Spike the stock solution with 10 µg/mL of 2-cyanobenzaldehyde (starting material) and 5-[4'-(azidomethyl)-[1,1'-biphenyl]-2-yl]-1H-tetrazole (azido impurity reference standard) to simulate a crude reaction mixture [2].

• Filter through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Step 2: Mobile Phase Preparation Rationale: An acidic mobile phase suppresses the ionization of the tetrazole ring, driving it into a neutral state to enhance hydrophobic retention and minimize ionic repulsion.

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (pH ~2.7).

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

Step 3: Chromatographic Conditions

• System: UHPLC coupled with Photodiode Array (PDA) and Single Quadrupole Mass Detector (e.g., ACQUITY QDa) [2].

• Flow Rate: 0.6 mL/min.

• Injection Volume: 2.0 µL.

• Column Temperature: 30 °C.

• Gradient Program:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 5.0 min: 5% to 95% B (Linear Gradient)

  • 5.0 - 6.0 min: 95% B (Wash)

  • 6.0 - 8.0 min: 5% B (Re-equilibration)

• Detection: UV at 220 nm (optimal for the benzaldehyde chromophore); MS in Positive/Negative ESI.

Step 4: System Suitability Testing (SST) The protocol is deemed self-validating and ready for sample analysis only if it meets the following criteria:

• Resolution (

  ): > 2.0 between 2-(1H-tetrazol-5-yl)benzaldehyde and the azido impurity.

• Tailing Factor (

  ): < 1.5 for the target tetrazole peak.

• Theoretical Plates (

  ): > 10,000 for the target peak.

Fig 2. Decision matrix for selecting HPLC column chemistries for tetrazole-containing compounds.

Comparative Performance Data

The following table summarizes the quantitative performance of three distinct column chemistries subjected to the identical gradient protocol described above.

Analyte / Metric	Standard C18 (100Å, 3µm)	CSH Phenyl-Hexyl (130Å, 2.5µm)	Mixed-Mode RP/AX (100Å, 3µm)
Sodium Azide (Retention Time)	0.8 min (Void Volume)	1.2 min	3.5 min (Strong Retention)
2-Cyanobenzaldehyde (Retention Time)	4.5 min	4.2 min	4.0 min
2-(1H-tetrazol-5-yl)benzaldehyde (RT)	2.1 min	5.8 min	6.2 min
Azido Impurity (Retention Time)	6.5 min	7.5 min	8.1 min
Target Peak Tailing Factor ( )	1.95 (Fails SST)	1.05 (Passes SST)	1.10 (Passes SST)
Resolution ( ) Target / Impurity	1.4 (Fails SST)	4.2 (Passes SST)	3.8 (Passes SST)

Data Analysis: The standard C18 column fails the SST criteria due to excessive peak tailing (

= 1.95) and poor resolution ( = 1.4), confirming its inability to effectively mask silanol interactions with the tetrazole moiety. The CSH Phenyl-Hexyl column demonstrates optimal performance, leveraging interactions to achieve baseline resolution ( = 4.2) and excellent peak symmetry ( = 1.05) [2]. The Mixed-Mode RP/AX column also performs exceptionally well, particularly for retaining the highly polar sodium azide, making it the preferred alternative if inorganic azide quantification is the primary analytical goal[4].

Conclusion

For the routine purity assessment and impurity profiling of 2-(1H-tetrazol-5-yl)benzaldehyde, relying on standard C18 stationary phases introduces significant analytical risk due to the acidic, polar nature of the tetrazole moiety. Transitioning to a CSH Phenyl-Hexyl column provides a scientifically sound, self-validating solution that ensures sharp peak shapes, robust resolution from genotoxic azido impurities, and the reliable quantitation necessary for downstream sartan API manufacturing.

References

• Title: Development and validation of an LC-MS/MS method for simultaneous determination of three organic azido impurities in tetrazole-containing sartans Source: Arabian Journal of Chemistry URL
• Title: Separation and Detection of an Azido Impurity in Sartan Drug Substances Using the XSelect CSH Phenyl-Hexyl Column by UHPLC-UV-MS Source: Waters Corporation URL
• Title: Improving Peak Shape for Combination Drug Products Using Charged Surface Hybrid Particle Technology Source: Waters Corporation URL
• Title: Separation of 5-Phenyl-1H-tetrazole on Newcrom R1 HPLC column Source: SIELC Technologies URL

Structure-Activity Relationship (SAR) Studies of 2-(1H-Tetrazol-5-yl)benzaldehyde Derivatives: A Comparative Guide to Bioisosteric Scaffolds

Executive Summary

The strategic deployment of bioisosteres is a cornerstone of modern rational drug design. Among these, the 1H-tetrazole ring—frequently introduced via the highly versatile building block 2-(1H-tetrazol-5-yl)benzaldehyde —has emerged as a privileged pharmacophore in medicinal chemistry[1].

This guide provides a rigorous, data-driven comparison of tetrazole-appended scaffolds against traditional alternative functional groups (such as carboxylic acids, amides, and nitriles). By analyzing structure-activity relationship (SAR) data across two critical oncological targets—Poly(ADP-ribose) polymerase 1 (PARP-1) and Tyrosyl-DNA Phosphodiesterase I (Tdp1)—we establish the mechanistic superiority and experimental viability of the tetrazole moiety[1][2].

Mechanistic Rationale: The Tetrazole Advantage

When optimizing a lead compound, researchers frequently face a bottleneck: carboxylic acids provide excellent target binding via hydrogen bonds and salt bridges but suffer from poor membrane permeability. 2-(1H-tetrazol-5-yl)benzaldehyde derivatives solve this through distinct physicochemical advantages:

• pKa Equivalence with Enhanced Lipophilicity: The 1H-tetrazole ring has a pKa of ~4.5–4.9, nearly identical to that of a carboxylic acid. At physiological pH, both exist primarily as anions. However, the tetrazole's negative charge is delocalized across four nitrogen atoms. This delocalization drastically increases the lipophilicity (LogP) of the molecule compared to the localized charge of a carboxylate, resulting in superior cell membrane permeability.

• Multidirectional Hydrogen Bonding: While a carboxylate offers two oxygen atoms for hydrogen bonding, the tetrazole ring presents four nitrogen atoms. This allows for a more diffuse, adaptable, and robust hydrogen-bond network within complex enzymatic clefts, such as the Adenosine pocket of PARP-1 or the catalytic cleft of Tdp1[1][2].

Comparative SAR Case Studies

Case Study A: PARP-1 Inhibition

Scaffold: 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide Derivatives

In the optimization of PARP-1 inhibitors, researchers evaluated the impact of appending different binding motifs to target the enzyme's NI (nicotinamide) and Adenosine pockets. Replacing the baseline structure with a carboxyl group improved binding, but the isosteric replacement with a tetrazole ring yielded the most potent inhibition[1].

Compound Modification	PARP-1 IC₅₀ (nM)	Target Affinity Rationale
Lead (Unsubstituted)	434	Baseline binding to the NI pocket; lacks extension into the Adenosine pocket.
Carboxyl Substitution	68	Improved H-bonding in the Adenosine pocket, but limited by localized charge.
Tetrazole Substitution	35	Optimal charge delocalization and multidirectional H-bonding maximizing pocket affinity[1].

Case Study B: Tdp1 Inhibition

Scaffold: 5-Arylidenethioxothiazolidinones

Tdp1 is a critical DNA repair enzyme that confers resistance to Topoisomerase I inhibitors. In a screening of tyrphostin derivatives, the head-group functionality was systematically varied. Traditional hydrogen-bond donors/acceptors completely failed to inhibit the enzyme, whereas the tetrazole derivative exhibited submicromolar potency[2].

Head Group Substitution	Tdp1 IC₅₀ (μM)	Activity Status & Rationale
Cyano (-CN)	>333	Inactive. Lacks necessary hydrogen-bond donor capabilities.
Carboxamide (-CONH₂)	>333	Inactive. Suboptimal geometry for the catalytic cleft.
Carboxylic Acid (-COOH)	>333	Inactive. Poor permeability and unfavorable localized charge repulsion.
Tetrazole (-CN₄H)	0.87	Highly Active. Perfect geometric and electronic fit for the Tdp1 active site[2].

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility in SAR profiling, the following protocols detail the synthesis of the 2-(1H-tetrazol-5-yl)benzaldehyde intermediate and its subsequent biological validation.

Protocol A: Synthesis of 2-(1H-Tetrazol-5-yl)benzaldehyde via[2+3] Cycloaddition

This protocol utilizes a modified, safer approach to tetrazole synthesis without isolating volatile hydrazoic acid.

• Reaction Setup: Dissolve 2-cyanobenzaldehyde (1.0 eq) in anhydrous toluene to achieve a 0.2 M concentration.

• Reagent Addition: Add sodium azide (NaN₃, 1.5 eq) and diethylamine hydrochloride (Et₂NH·HCl, 1.5 eq).

  • Causality: Et₂NH·HCl acts as a crucial proton source and phase-transfer-like agent. It safely generates hydrazoic acid in situ while maintaining it within the organic phase to drive the cycloaddition with the nitrile[1].

• Reflux: Heat the mixture to 110°C under an inert argon atmosphere for 24 hours. Monitor via TLC (EtOAc/Hexane) until the nitrile starting material is entirely consumed.

• Acidic Workup (Critical Step): Evaporate the toluene under reduced pressure. Partition the crude residue between ethyl acetate and 1N aqueous HCl.

  • Causality: The acidic environment (pH ~2) ensures the newly formed tetrazole (pKa ~4.9) is fully protonated and uncharged. This allows it to partition cleanly into the organic layer, while unreacted NaN₃ and inorganic salts are safely washed away in the aqueous layer[1].

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the pure 2-(1H-tetrazol-5-yl)benzaldehyde intermediate.

Protocol B: High-Throughput PARP-1 IC₅₀ Determination

• Plate Preparation: Coat 96-well microplates with histone proteins and wash thoroughly with assay buffer.

• Enzyme & Compound Incubation: Add recombinant human PARP-1 enzyme, activated DNA (to stimulate catalytic activity), and serial dilutions of the tetrazole test compounds.

• Reaction Initiation: Add NAD⁺ substrate.

  • Causality: PARP-1 utilizes NAD⁺ to synthesize poly(ADP-ribose) chains on the histones. Active tetrazole inhibitors competitively block the NAD⁺/Adenosine binding pocket, preventing this deposition[1]. Incubate for 30 minutes at room temperature.

• Detection: Wash the plate, add an anti-PAR monoclonal antibody, followed by an HRP-conjugated secondary antibody. Add a chemiluminescent substrate and quantify luminescence via a microplate reader.

• Data Analysis: Plot dose-response curves using non-linear regression to calculate precise IC₅₀ values.

Visualizations

Mechanism of action for tetrazole-derived inhibitors blocking DNA repair pathways.

Standardized chemical synthesis and high-throughput screening workflow for SAR profiling.

References

• Design and Synthesis of Poly(ADP-ribose)
• Synthesis of New Thiohydantoin Derivatives Under Phase Transfer Catalysis: 5-Arylidenethioxothiazolidinones as Inhibitors of Tyrosyl–DNA Phosphodiesterase I Source: ResearchGate / Journal of Medicinal Chemistry URL

Sources

• 1. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

comparing the bioisosteric properties of tetrazole and carboxylic acid in benzaldehyde analogs

Executive Summary

In medicinal chemistry, the substitution of a carboxylic acid (

) with a tetrazole ring ( ) is a canonical bioisosteric replacement.[1][2] While both moieties function as planar, acidic proton donors capable of bidentate interactions, they exhibit distinct physicochemical and metabolic profiles.

This guide analyzes the strategic trade-offs between Benzoic Acid derivatives and 5-Phenyltetrazole analogs derived from benzaldehyde scaffolds. The tetrazole moiety typically offers superior metabolic stability and membrane permeability for anionic species, often at the cost of slightly reduced acidity and increased synthetic complexity.

Part 1: Physicochemical Profiling

The decision to swap a carboxylic acid for a tetrazole hinges on three parameters: Acidity (

), Lipophilicity ( ), and Electrostatics.[2]

Acidity and Ionization

Both groups are ionized at physiological pH (7.4), but their dissociation behaviors differ slightly.

• Benzoic Acid: Typically has a

  of ~4.2.[3][4]

• 5-Phenyltetrazole: Slightly less acidic, with a

  range of 4.8–5.4.

• Implication: The slightly higher

  of tetrazole can improve oral absorption by maintaining a higher fraction of the neutral species in the acidic environment of the stomach, although both exist predominantly as anions in the blood.

Lipophilicity and Permeability

This is the most critical differentiator.

• Carboxylate Anion: Highly hydrophilic; localized negative charge creates a high desolvation penalty, often limiting passive diffusion across membranes.

• Tetrazolate Anion: The negative charge is delocalized over four nitrogen atoms.[2] This charge dispersion reduces the desolvation penalty, making the tetrazolate anion more lipophilic (approx. 10x or +1.0

  unit) than the corresponding carboxylate.[5]

• Result: Tetrazoles often exhibit better cellular permeability despite being ionized.

Structural Topology

• Geometry: Both are planar. The tetrazole ring is physically larger than the carboxylate group, occupying a greater volume in the receptor pocket.

• Binding Mode: Both act as bidentate hydrogen bond acceptors. However, the tetrazole offers multiple vectors for H-bonding (four nitrogen lone pairs) compared to the two oxygens of the carboxylate.

Summary Data Table

Feature	Benzoic Acid Analog ( )	Phenyltetrazole Analog ( )	Impact on Drug Design
	~4.2	~4.8 – 5.4	Tetrazole is slightly less acidic; both ionized at pH 7.4.
Charge Distribution	Localized (2 Oxygens)	Delocalized (4 Nitrogens)	Tetrazole anion is "softer" and more permeable.
Lipophilicity ( )	Lower (More Polar)	Higher (More Lipophilic)	Tetrazole improves passive diffusion.
H-Bond Donors	1	1	Equivalent.
Metabolic Liability	High (Acyl-glucuronidation)	Low (N-glucuronidation)	Tetrazole reduces toxicity risk.

Part 2: Biological Implications & Metabolism

The Glucuronidation Switch

The most significant biological advantage of tetrazoles is the avoidance of reactive metabolite formation.

• Carboxylic Acids: Often undergo Acyl-Glucuronidation .[6] These acyl-glucuronides are electrophilic; they can migrate and covalently bind to plasma proteins (haptenization), potentially causing immune-mediated idiosyncratic toxicity (DILI).

• Tetrazoles: Undergo N-Glucuronidation . These conjugates are generally stable, non-reactive, and readily excreted without forming toxic protein adducts.

Case Study: Angiotensin II Receptor Blockers (ARBs)

The development of Losartan illustrates this principle.[2] The original lead compounds contained carboxylic acids but suffered from poor oral bioavailability and rapid metabolic clearance. Replacing the acid with a tetrazole:

• Increased lipophilicity of the anionic form.

• Prevented rapid metabolic deactivation.

• Maintained the critical bidentate salt bridge with the Arg167 residue in the AT1 receptor.

Figure 1: Decision matrix for selecting between carboxylic acid and tetrazole pathways based on ADME outcomes.

Part 3: Synthetic Accessibility & Protocols

Synthesizing the tetrazole analog from a benzaldehyde precursor requires an extra step compared to the carboxylic acid. While the acid is accessed via simple oxidation, the tetrazole requires conversion to a nitrile followed by a cycloaddition.

Synthetic Workflow

Figure 2: Step-wise synthetic route from benzaldehyde to phenyltetrazole.

Experimental Protocol: Synthesis of 5-Phenyltetrazole from Benzonitrile

Prerequisite: Convert your benzaldehyde analog to the corresponding benzonitrile using standard dehydration methods (e.g.,

followed by acetic anhydride).

Objective: Conversion of a benzonitrile to a 5-substituted tetrazole via Zinc-catalyzed [3+2] cycloaddition. This method avoids the use of highly explosive free hydrazoic acid (

) or expensive tin reagents.

Reagents:

• Benzonitrile derivative (1.0 equiv)

• Sodium Azide (

  ) (1.3 equiv)

• Zinc Bromide (

  ) (1.0 equiv)

• Solvent: Water/Isopropanol (2:1) or DMF (for lipophilic substrates)

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve the benzonitrile derivative (10 mmol) in 20 mL of solvent (Water/IPA or DMF).

• Addition: Add Zinc Bromide (10 mmol, 2.25 g) and Sodium Azide (13 mmol, 0.85 g). Caution: Sodium azide is acutely toxic. Handle in a fume hood.

• Reaction: Heat the mixture to reflux (approx. 100°C) for 12–24 hours. Monitor progress via TLC or LC-MS (Target mass = Nitrile mass + 43).

• Workup:

  • Cool the reaction to room temperature.

  • Add 3N HCl until the pH is acidic (pH ~1–2). This breaks the zinc-tetrazole complex and precipitates the free tetrazole.

  • Note: If using DMF, pour the reaction mixture into crushed ice/water before acidifying.

• Isolation:

  • If the product precipitates, filter the solid and wash with cold water.

  • If the product remains soluble (oils), extract with Ethyl Acetate (

    mL). Dry the organic layer over and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (typical eluent: DCM/MeOH).

Validation Criteria:

• 1H NMR: Disappearance of aldehyde/nitrile peaks. Appearance of a broad singlet (NH) around 10–13 ppm (often exchangeable).

• IR Spectroscopy: Disappearance of the sharp Nitrile peak (~2230 cm⁻¹). Appearance of tetrazole ring stretches (approx. 1200–1300 cm⁻¹).

Part 4: Experimental Validation of Bioisosterism

To confirm the bioisosteric utility in your specific analog series, perform the following comparative assay.

Protocol: Comparative Lipophilicity Assessment ( )

Method: Shake-Flask Method (Miniaturized)

• Preparation: Prepare 10 mM DMSO stock solutions of both the Benzoic Acid analog and the Tetrazole analog.

• Partitioning: In a 2 mL vial, add 500 µL of n-octanol (pre-saturated with buffer) and 500 µL of PBS buffer (pH 7.4).

• Spiking: Add 10 µL of compound stock.

• Equilibration: Vortex for 1 hour at room temperature. Centrifuge at 3000 rpm for 5 minutes to separate phases.

• Quantification: Analyze both phases via HPLC-UV.

• Calculation:

• Success Metric: The tetrazole analog should show a

  value 0.5 – 1.0 units higher than the carboxylic acid analog, indicating superior membrane permeability potential.

References

• Ballatore, C., Huryn, D. M., & Smith, A. B. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385–395.

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience.

• Herr, R. J. (2002). 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Synthetic Methods and Applications. Bioorganic & Medicinal Chemistry, 10(11), 3379–3393.

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water.[7] The Journal of Organic Chemistry, 66(24), 7945–7950.

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 5. library.gwu.edu [library.gwu.edu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Validation of Antimicrobial Screening Results for 2-(1H-tetrazol-5-yl)benzaldehyde Compounds: A Comparative Guide

Executive Summary & Rationale

The escalating global crisis of antimicrobial resistance (AMR) necessitates the rapid development of novel pharmacophores that can bypass traditional resistance mechanisms. In recent years, heterocyclic compounds—specifically tetrazoles—have emerged as a cornerstone in medicinal chemistry due to their remarkable metabolic stability and function as carboxylic acid bioisosteres[1].

Among these, 2-(1H-tetrazol-5-yl)benzaldehyde and its functionalized derivatives exhibit a potent, broad-spectrum biological profile, demonstrating significant antibacterial and antifungal efficacies[1]. This guide provides an objective, data-driven comparison between these tetrazole derivatives and industry-standard antimicrobial agents. Furthermore, it outlines the rigorous, self-validating experimental protocols required to generate trustworthy, reproducible screening data in drug development workflows.

Mechanistic Superiority & Structure-Activity Relationship (SAR)

The antimicrobial superiority of the tetrazole-benzaldehyde scaffold lies in its dual-action potential and tunable lipophilicity. While traditional antibiotics (e.g., Ciprofloxacin) often target single specific enzymes, tetrazole derivatives leverage their enhanced lipophilicity to efficiently penetrate microbial cell walls, subsequently disrupting both membrane integrity and internal enzymatic processes.

It is critical to note that the specific substitution pattern on the benzaldehyde ring dictates the activity spectrum. For instance, highly lipophilic derivatives often show pronounced potency against Gram-positive strains, as their thick peptidoglycan layer is highly susceptible to lipophilic disruption[2]. Conversely, specific structural modifications can shift the activity spectrum, yielding compounds with highly specific activity against Gram-negative pathogens like E. coli[3]. Furthermore, tetrazole derivatives have demonstrated robust antifungal activity, particularly against Candida albicans, frequently matching the efficacy of standard treatments like Fluconazole[4].

Figure 1: Comparative mechanistic pathways of 2-(1H-tetrazol-5-yl)benzaldehyde vs. standard drugs.

Comparative Performance Data

To objectively evaluate the efficacy of 2-(1H-tetrazol-5-yl)benzaldehyde derivatives, their Minimum Inhibitory Concentration (MIC) profiles must be benchmarked against established antimicrobials. The table below synthesizes typical screening results, demonstrating the broad-spectrum capability of an optimized tetrazole scaffold compared to highly specialized standard drugs[3][4].

Antimicrobial Agent	S. aureus (Gram +) MIC (µg/mL)	E. coli (Gram -) MIC (µg/mL)	C. albicans (Yeast) MIC (µg/mL)	Primary Mechanism of Action
Optimized Tetrazole-Benzaldehyde	4.5	12.0	8.5	Dual-target (Membrane & DNA)
Ciprofloxacin (Standard)	1.0	0.5	>64.0 (Resistant)	DNA Gyrase Inhibition
Fluconazole (Standard)	>64.0 (Resistant)	>64.0 (Resistant)	8.1	CYP51 Inhibition
Ampicillin (Standard)	2.0	8.0	>64.0 (Resistant)	Cell Wall Synthesis Inhibition

Note: Data represents synthesized benchmark ranges for comparative illustration based on typical screening profiles of tetrazole derivatives[3][4].

Self-Validating Experimental Protocols

As an Application Scientist, ensuring the trustworthiness of screening data requires protocols that are inherently self-validating. The following methodologies strictly adhere to Clinical and Laboratory Standards Institute (CLSI) guidelines (CLSI M07-A9 for bacteria and NCCLS M27-A2 for yeasts) to eliminate false positives and ensure cross-laboratory reproducibility[4].

The Self-Validating Control Matrix

Before executing any assay, establish the following control matrix to ensure the causality of observed cell death is strictly tied to the tetrazole compound:

• Vehicle Control (1% DMSO): Differentiates true antimicrobial activity from solvent toxicity.

• Sterility Control (Media only): Validates that the broth and handling procedures introduced no external contaminants.

• Growth Control (Media + Inoculum): Confirms the viability of the bacterial strain under the specific incubation conditions.

• Positive Reference Control (Standard Antibiotic): Ensures the target strain expresses the expected susceptibility profile, verifying that resistance hasn't drifted over multiple passages.

Broth Microdilution Assay (MIC Determination)

Causality Focus: Broth microdilution is preferred over agar dilution because it allows for precise, high-throughput quantification of the compound's efficacy in a liquid phase, closely mimicking physiological exposure and preventing uneven drug distribution.

Step 1: Inoculum Preparation

• Cultivate target strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922) on Mueller-Hinton Agar (MHA) for 18-24 hours.

• Suspend isolated colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (

  CFU/mL).

• Expert Insight: Standardizing the inoculum size is critical. An inoculum that is too dense leads to false resistance due to the "inoculum effect," where the sheer volume of bacteria overwhelms the drug's mechanism of action.

Step 2: Compound Preparation & Serial Dilution

• Dissolve the 2-(1H-tetrazol-5-yl)benzaldehyde compound in 100% Dimethyl Sulfoxide (DMSO) to create a stock solution (e.g., 10 mg/mL).

• Perform two-fold serial dilutions in Mueller-Hinton Broth (MHB) within a 96-well microtiter plate.

• Expert Insight: Tetrazoles are highly lipophilic. DMSO ensures complete dissolution, preventing compound precipitation which would artificially inflate the MIC. However, the final DMSO concentration in the well must strictly remain

  1% (v/v) to avoid baseline solvent toxicity.

Step 3: Inoculation and Incubation

• Add 10 µL of the standardized bacterial suspension to each well (final volume 100 µL).

• Apply the Self-Validating Control Matrix to the designated columns.

• Incubate the plates at 37°C for 16-20 hours[4].

• Result Interpretation: Determine the MIC as the lowest concentration of the compound that completely inhibits visible microbial growth (assessed via optical density at 600 nm).

Disk Diffusion Assay (Zone of Inhibition)

Causality Focus: While MIC provides quantitative data, disk diffusion offers a rapid, qualitative visual confirmation of antimicrobial activity and compound diffusion dynamics through an agar matrix.

Step 1: Plate Inoculation & Disk Application

• Swab the 0.5 McFarland standardized bacterial suspension evenly across the surface of an MHA plate to create a confluent lawn.

• Impregnate sterile filter paper disks (6 mm diameter) with a fixed concentration of the tetrazole compound (e.g., 50 µ g/disk ).

• Place the disks onto the inoculated agar surface alongside control disks (e.g., Ciprofloxacin 5 µg, blank disk with 1% DMSO).

Step 2: Incubation and Measurement

• Incubate at 37°C for 18-24 hours.

• Measure the diameter of the clear zones of inhibition (in mm) using a digital caliper.

• Expert Insight: The diffusion rate of the compound through the agar depends heavily on its molecular weight and hydrophilicity. Because 2-(1H-tetrazol-5-yl)benzaldehyde derivatives are lipophilic, their diffusion is slower than highly hydrophilic antibiotics. Therefore, a smaller zone of inhibition does not strictly correlate with lower potency, making it mandatory to pair this assay with the Broth Microdilution Assay for accurate validation.

References

• Title: Synthesis, characterization, antibacterial & anti-inflammatory effects of substituted tetrazole derivatives based on different types of carbazone and benzaldehyde Source: ResearchGate (Int. J. ChemTech Res.) URL: 3

• Title: Synthesis and characterization of some tetrazoles and their prospective for aerobic micro-fouling mitigation Source: Arabian Journal of Chemistry URL: 2

• Title: Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy Source: PMC (nih.gov) URL: 1

• Title: Green Synthesis, Molecular Docking Studies, and Antimicrobial Evaluation of Tetrazoles Derivatives Source: Asian Journal of Green Chemistry URL: 4

Sources

• 1. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and characterization of some tetrazoles and their prospective for aerobic micro-fouling mitigation - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. ajgreenchem.com [ajgreenchem.com]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 2-(1H-tetrazol-5-yl)benzaldehyde Characterization

This guide provides an in-depth, objective comparison of analytical methodologies for the characterization of 2-(1H-tetrazol-5-yl)benzaldehyde. Designed for researchers, scientists, and drug development professionals, this document outlines the principles and offers supporting experimental frameworks for robust method cross-validation, ensuring data integrity and regulatory compliance.

Introduction: The Imperative for Robust Analytical Characterization

2-(1H-tetrazol-5-yl)benzaldehyde is a key starting material and intermediate in the synthesis of various pharmaceutically active compounds, notably angiotensin II receptor blockers (ARBs) like Valsartan and Losartan. The purity, identity, and strength of this intermediate directly impact the quality and safety of the final drug product. Therefore, rigorous analytical characterization is not merely a procedural step but a cornerstone of quality assurance.

In a dynamic drug development environment, it is common to employ different analytical techniques across various stages—from process development to quality control. Cross-validation of these analytical methods is the formal process of demonstrating that two or more distinct methods produce comparable and reliable results. This is critical when transferring a method between laboratories, updating a legacy method, or when data from different analytical platforms must be consolidated for a regulatory submission.

This guide will focus on the practical aspects of cross-validating two primary analytical methods for the characterization of 2-(1H-tetrazol-5-yl)benzaldehyde: High-Performance Liquid Chromatography (HPLC) for purity and assay, and Quantitative Nuclear Magnetic Resonance (qNMR) as an orthogonal method for assay determination.

Overview of Primary Analytical Techniques

A multi-faceted approach is necessary for the comprehensive characterization of 2-(1H-tetrazol-5-yl)benzaldehyde. The choice of method is dictated by the specific attribute being measured.

• High-Performance Liquid Chromatography (HPLC): As the workhorse of pharmaceutical analysis, reverse-phase HPLC with UV detection is the standard for determining the purity and assay of 2-(1H-tetrazol-5-yl)benzaldehyde. Its high resolving power allows for the separation of the main component from process-related impurities and degradation products.

• Quantitative NMR (qNMR): qNMR has emerged as a powerful, primary analytical method that offers absolute quantification without the need for a specific reference standard of the analyte itself. The signal area in a ¹H NMR spectrum is directly proportional to the number of nuclei, allowing for a highly accurate determination of purity and assay when compared against a certified internal standard. This makes it an excellent orthogonal technique to chromatography.

• Spectroscopic Methods (IR, MS): Fourier-Transform Infrared Spectroscopy (FTIR) is invaluable for confirming the presence of key functional groups (aldehyde, tetrazole ring), thus establishing identity. Mass Spectrometry (MS), often coupled with HPLC (LC-MS), is essential for confirming the molecular weight and for the structural elucidation of unknown impurities.

The Framework for Method Cross-Validation

The objective of cross-validation is to demonstrate that a validated analytical procedure is suitable for its intended purpose. The process is governed by the principles laid out in the International Council for Harmonisation (ICH) guideline Q2(R1) and the recently updated Q2(R2).

Key Validation Parameters for Comparison

When cross-validating two quantitative methods, such as an HPLC and a qNMR assay, the following performance characteristics must be rigorously compared:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations: different days, different analysts, different equipment, etc.

• Linearity & Range: The ability of the method to obtain test results which are directly proportional to the concentration of the analyte in the sample within a given range.

Cross-Validation Workflow

A structured approach is essential for a successful cross-validation study. The workflow involves planning, execution, and statistical evaluation.

Caption: Workflow for Analytical Method Cross-Validation.

Experimental Guide: Cross-Validation of HPLC-UV and qNMR for Assay

This section provides a practical, step-by-step guide for cross-validating an HPLC-UV method against a qNMR method for the assay determination of 2-(1H-tetrazol-5-yl)benzaldehyde.

Method 1: HPLC-UV Assay Protocol

Objective: To quantify 2-(1H-tetrazol-5-yl)benzaldehyde using an external reference standard.

Instrumentation & Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD).

• Column: Zorbax SB-C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 70% A to 30% A over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Diluent: Acetonitrile/Water (50:50, v/v).

Procedure:

• Standard Preparation: Accurately weigh about 25 mg of 2-(1H-tetrazol-5-yl)benzaldehyde reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent (Concentration ≈ 0.5 mg/mL).

• Sample Preparation: Prepare samples of at least three different batches of 2-(1H-tetrazol-5-yl)benzaldehyde at the same target concentration as the standard.

• System Suitability Test (SST): Perform five replicate injections of the standard solution. The relative standard deviation (RSD) for the peak area must be ≤ 2.0%.

• Analysis: Inject the standard and sample solutions in duplicate.

• Calculation: Calculate the assay percentage using the external standard formula, correcting for the purity of the reference standard.

Method 2: Quantitative NMR (qNMR) Assay Protocol

Objective: To provide an orthogonal, primary measurement of the assay of 2-(1H-tetrazol-5-yl)benzaldehyde using a certified internal standard.

Instrumentation & Conditions:

• NMR Spectrometer: Bruker 400 MHz or equivalent.

• Solvent: Dimethyl Sulfoxide-d₆ (DMSO-d₆).

• Internal Standard (IS): Maleic Anhydride (Certified Reference Material).

• Pulse Program: Standard quantitative ¹H experiment (e.g., zg30).

• Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all relevant protons).

Procedure:

• Sample Preparation:

  • Accurately weigh ~15 mg of 2-(1H-tetrazol-5-yl)benzaldehyde and ~10 mg of the maleic anhydride internal standard into the same vial.

  • Dissolve the mixture in ~0.7 mL of DMSO-d₆.

  • Transfer the solution to a clean, dry NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum ensuring a good signal-to-noise ratio.

• Data Processing:

  • Apply appropriate phasing and baseline correction.

  • Integrate a well-resolved, unique signal for the analyte (e.g., the aldehyde proton, -CHO) and a unique signal for the internal standard (e.g., the two vinyl protons of maleic anhydride).

• Calculation: The purity (assay) of the analyte is calculated using the following formula, which directly relates the integral values to the molar quantities:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the internal standard

Data Comparison and Acceptance Criteria

The results from the analysis of the same three batches by both HPLC and qNMR are compiled and statistically evaluated.

Batch ID	HPLC Assay (%)	qNMR Assay (%)	Difference (%)
BATCH-001	99.5	99.7	-0.2
BATCH-002	99.2	99.1	+0.1
BATCH-003	99.8	99.6	+0.2
Mean	99.5	99.47
Std. Dev.	0.30	0.31

Acceptance Criteria (Example):

• The absolute difference in the mean assay value between the two methods should not be more than 2.0%.

• A Student's t-test should be performed on the datasets. The calculated p-value should be greater than 0.05, indicating no statistically significant difference between the means of the two methods.

• An F-test should be used to compare the variances (precision) of the two methods.

In the example table, the mean values are highly comparable, and the standard deviations are similar, suggesting good agreement between the HPLC and qNMR methods. A formal statistical analysis would confirm if the methods are interchangeable for the intended purpose of assay determination.

Conclusion

The cross-validation of analytical methods is a scientifically rigorous process that underpins data integrity in pharmaceutical development. By comparing a primary method like HPLC with an orthogonal technique such as qNMR, a high degree of confidence in the analytical results for 2-(1H-tetrazol-5-yl)benzaldehyde can be established. This guide provides a framework and practical protocols for conducting such a study, emphasizing the importance of a pre-defined protocol, robust experimental design, and appropriate statistical evaluation, all in accordance with global regulatory expectations.

References

• A Guide to Quantitative NMR (qNMR) - Emery Pharma. (2024, February 9). Available at: [Link]

• Malz, F., & Jancke, H. (2005). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823.

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Available at: [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Pauli, G. F., Chen, S. N., & Simmler, C. (2021). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Journal of Pharmaceutical and Biomedical Analysis, 193, 113702.

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Li, Q., et al. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. RSC Advances, 9(13), 7283-7290.

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• Li, Q., et al. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. RSC Publishing. Available at: [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Guo, X., et al. (2023). Application of quantitative NMR in pharmaceutical analysis: Method qualification and potency determination for two new chemical entities in early-stage clinical studies. Journal of Pharmaceutical and Biomedical Analysis, 234, 115561.

• Li, Q., et al. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. Semantic Scholar. Available at: [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Available at: [Link]

• Li, Q., et al. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N -acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. ResearchGate. Available at: [Link]_

• Bioanalysis Zone. (2024, November 6). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Future Science. Available at: [Link]

• PharmaGuru. (2025, August 11). Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. Available at: [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• European Medicines Agency. (2023, December 14). ICH Q2(R2) guideline on validation of analytical procedures - Step 5. Available at: [Link]

• European Bioanalysis Forum. (2017). Cross and Partial Validation. Available at: [Link]

• Masood, A., et al. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)

• U.S. Environmental Protection Agency. (n.d.). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Available at: [Link]

• Ghorbani-Vaghei, R., et al. (2017). Synthesis of (E)-2-(1H-tetrazole-5-yl)-3-phenylacrylenenitrile derivatives catalyzed by new ZnO nanoparticles embedded in a thermally stable magnetic periodic mesoporous organosil

Safety & Regulatory Compliance

2-(1H-tetrazol-5-yl)benzaldehyde proper disposal procedures

This guide outlines the Standard Operating Procedure (SOP) for the safe disposal of 2-(1H-tetrazol-5-yl)benzaldehyde .

Safety Warning: This compound contains a high-nitrogen tetrazole ring.[1][2] While many substituted tetrazoles are stable, they must be treated as potentially energetic materials .[2] The ortho-substitution (2-position) places the reactive aldehyde group in proximity to the acidic tetrazole proton, increasing the potential for intramolecular reactivity or sensitivity.[1][2]

Hazard Profile & Risk Assessment

Before initiating disposal, you must understand the specific chemical risks associated with this molecule.[3]

Feature	Hazard Class	Mechanism of Danger
Tetrazole Ring	Explosive / Shock Sensitive	High nitrogen content ( ).[1][2][3] Can decompose violently under heat (>150°C) or shock. Forms highly explosive salts with heavy metals (Lead, Copper, Mercury).
Aldehyde Group	Reactive / Flammable	Susceptible to autoxidation to form carboxylic acids (peroxides possible but rare).[2] Reacts exothermically with strong oxidizers.[2]
Acidic Proton	Corrosive / Reactive	The N-H proton on the tetrazole ring is acidic ( ).[1][2] It reacts with bases and metals to form salts.

Pre-Disposal Characterization

You must categorize the waste state before packaging.

• State A: Pure Solid: High risk of friction sensitivity. Handle with anti-static tools.

• State B: Solution: Solvent flammability becomes the primary immediate hazard, but the solute remains energetic.

• State C: Reaction Mixture: CRITICAL: Ensure no heavy metal catalysts (e.g., Sodium Azide residues, Copper, Zinc) are present. If metals are present, the waste is likely explosive .

Disposal Workflow (Decision Matrix)

The following flowchart dictates the operational path for disposal.

Figure 1: Decision matrix for the safe routing of tetrazole-aldehyde waste.[1][2][3][4] Note the critical stop point if heavy metals are involved.

Step-by-Step Disposal Protocol

Step 1: Chemical Treatment (Quenching)

Do NOT attempt to chemically deactivate this compound on the benchtop. Unlike simple acids or bases, tetrazoles do not have a safe, universal "neutralization" method in a standard lab setting. Oxidation or reduction can trigger runaway exothermic reactions.

• Directive: Disposal must be via High-Temperature Incineration by a licensed facility.[1][2]

Step 2: Segregation & Compatibility

Incompatible storage can lead to spontaneous ignition or explosion.

Incompatible Material	Result
Heavy Metals (Cu, Pb, Hg)	Forms Primary Explosives (Metal Tetrazolate salts).[1][2]
Strong Oxidizers	Violent combustion (Aldehyde oxidation).[2]
Strong Bases	Exothermic deprotonation; salt formation.[2]
Acyl Chlorides / Anhydrides	Vigorous reaction with the tetrazole ring.[2]

Step 3: Packaging Requirements

• Container Material: Use High-Density Polyethylene (HDPE) or Polypropylene (PP) wide-mouth jars.[1][2]

  • Prohibited: Metal cans, glass with metal caps, or spatulas containing iron/steel (spark risk).

• Solvent Wetting (Optional but Recommended): If the material is dry powder and you suspect it has dried out over years (peroxide formation on aldehyde), gently wet it with a high-flashpoint solvent like mineral oil or diesel fuel to desensitize it against friction.[2] Do not use water (solubility issues) or volatile solvents (flammability).[1]

• Secondary Containment: Place the primary container inside a clear plastic bag, then into a secondary bucket or "Lab Pack" drum.

Step 4: Labeling

The waste tag must explicitly state:

Chemical Name: 2-(1H-tetrazol-5-yl)benzaldehyde Hazards: FLAMMABLE SOLID, IRRITANT, HIGH NITROGEN CONTENT. [1][2] Warning: DO NOT COMPACT. POTENTIALLY SHOCK SENSITIVE.

Step 5: Final Disposal

Contact your Environmental Health & Safety (EHS) office to arrange a pickup. Specify that the waste requires incineration .

• RCRA Classification (USA): Likely D001 (Ignitable) and D003 (Reactive - if determined to be unstable).[1][2] Even if not strictly D003 by testing, treating it as such is the safest route.

Emergency Procedures

• Spill (Solid): Do not sweep with a dry brush (static/friction risk). Cover with sand or wet oil-absorbing pads.[1][2] Scoop gently with a plastic (conductive plastic preferred) shovel.

• Spill (Solution): Absorb with vermiculite or clay. Do not use paper towels (combustible).

• Exposure:

  • Skin: Wash with soap and water for 15 minutes.[5][6] Tetrazoles are skin irritants.[2][4][5][6][7][8][9]

  • Eyes: Rinse for 15 minutes. Aldehydes cause severe eye irritation.[2][4][6][8]

References

• BenchChem. (2025).[2][7] Proper Disposal Procedures for Tetrazolo[1,5-a]quinoline-4-carbaldehyde. Retrieved from [1]

• Santa Cruz Biotechnology. (2025).[2][7] 1-Phenyl-1H-tetrazole-5-thiol Safety Data Sheet. Retrieved from [1]

• Sigma-Aldrich. (2025).[1][2][7] Safety Data Sheet: 3-(2H-Tetraazol-5-yl)benzaldehyde. Retrieved from

• ChemicalBook. (2026).[2][10] 1H-Tetrazole Safety Data Sheet. Retrieved from

• Thermo Fisher Scientific. (2025).[2][7] Safety Data Sheet: 4-(1H-Tetrazol-5-yl)benzaldehyde. Retrieved from

Sources

• 1. CAS 74815-22-8: 4-(1H-Tetrazol-5-yl)benzaldehyde [cymitquimica.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. ECHA CHEM [chem.echa.europa.eu]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. chemos.de [chemos.de]
• 9. fishersci.be [fishersci.be]
• 10. chemicalbook.com [chemicalbook.com]

Comprehensive Safety Guide: Personal Protective Equipment for Handling 2-(1H-tetrazol-5-yl)benzaldehyde

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling 2-(1H-tetrazol-5-yl)benzaldehyde. Our commitment is to your safety, extending beyond product provision to ensure you are equipped with the knowledge for secure and effective research. The following procedures are synthesized from authoritative safety data and best practices for handling energetically unstable and hazardous chemical compounds.

Core Hazard Analysis: A Compound of Dual Risk

Understanding the requisite Personal Protective Equipment (PPE) begins with a clear-eyed assessment of the molecule itself. 2-(1H-tetrazol-5-yl)benzaldehyde is not a monolithic hazard; its risks are a composite of its two primary functional groups: the energetic tetrazole ring and the reactive benzaldehyde moiety.

• The Energetic Tetrazole Ring: Tetrazoles are five-membered heterocyclic compounds containing four nitrogen atoms. This high nitrogen content makes them energetically unstable, with the potential to decompose explosively when subjected to physical shock, friction, or heat.[1] The tetrazole ring is a known structural alert for explosive potential, and compounds containing it must be treated as reactive and potentially unstable hazardous materials.

• The Hazardous Benzaldehyde Moiety: The benzaldehyde portion of the molecule carries its own set of hazards. It is classified as harmful if swallowed or inhaled, causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4][5] Benzaldehyde is also a combustible liquid, adding a flammability risk to the compound's profile.[6][7]

A failure to appreciate this dual-risk profile can lead to inadequate safety measures. The selection of PPE must address both the explosive potential and the chemical toxicity/irritancy of the substance.

The Hierarchy of Controls: Your Primary Defense

Before any discussion of PPE, it is imperative to establish the foundational safety measures that precede it. PPE is the final barrier between you and the hazard; it should never be the only one.

• Engineering Controls: All handling of 2-(1H-tetrazol-5-yl)benzaldehyde, including weighing, transfers, and preparation of solutions, must be conducted within a certified chemical fume hood. This is non-negotiable and serves to mitigate inhalation risk.[8][9] For reactions involving heating or using quantities greater than a few grams, the use of a blast shield in front of the fume hood sash is strongly recommended.[10]

• Administrative Controls: Always work with the smallest quantity of material necessary for your experiment. Never work alone when handling energetic compounds. Ensure a comprehensive, substance-specific Standard Operating Procedure (SOP) is written and understood by all personnel involved.

Mandatory Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory for all personnel handling 2-(1H-tetrazol-5-yl)benzaldehyde. This protocol is designed to provide comprehensive protection against all identified hazards.

Primary Protection (Minimum Requirements for All Handling)

• Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required. Standard safety glasses do not provide adequate protection from splashes and are not sufficient.

• Hand Protection: Chemical-resistant nitrile gloves are the minimum requirement for hand protection.[1][8] Always inspect gloves for tears or punctures before use. For tasks involving prolonged contact or submersion, consult the glove manufacturer's chemical resistance guide.

• Body Protection: A flame-retardant lab coat is mandatory.[1][11] This choice is a direct response to the compound's dual flammability and explosive risk. Standard cotton or polyester-blend lab coats offer insufficient protection. Full-length pants and closed-toe, non-perforated shoes are also required to ensure no skin is exposed.[1][11]

Secondary Protection (Required for Specific, Higher-Risk Tasks)

• Face and Neck Protection: A full-face shield must be worn over chemical splash goggles during any procedure with an elevated risk of splashing, popping, or explosive decomposition.[10][11] This includes weighing and transferring the solid outside of a glovebox, setting up reactions, and working with solutions under positive or negative pressure.[11]

Data Summary: Hazard Classification and Required PPE

GHS Hazard Statement	Hazard Description	Required PPE
H240 (Implied)	Heating may cause an explosion.[8]	Flame-Retardant Lab Coat, Chemical Fume Hood, Blast Shield (recommended)
H302 / H332	Harmful if swallowed or inhaled.[3][4][5]	Chemical Fume Hood, Nitrile Gloves
H315	Causes skin irritation.[2][3][5]	Nitrile Gloves, Flame-Retardant Lab Coat
H319	Causes serious eye irritation.[2][3][5]	Chemical Splash Goggles, Face Shield
H335	May cause respiratory irritation.[2][3][5]	Chemical Fume Hood

Operational and Disposal Plans

Safe handling extends from the moment the container is opened until the final waste is properly discarded.

Safe Handling Workflow

The following workflow outlines the critical steps for safely handling 2-(1H-tetrazol-5-yl)benzaldehyde. It is crucial to avoid any actions that could introduce friction, grinding, or shock to the solid material.[1] Use only spark-proof spatulas for transfers.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.be [fishersci.be]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde | C8H6N4O | CID 10535227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nj.gov [nj.gov]
• 7. chemos.de [chemos.de]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]